Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

• CAS: 79607-23-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Prepared by: Gemini, Senior Application Scientist

Abstract: This document provides an in-depth technical guide for the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The primary focus is on the well-established Gould-Jacobs reaction, detailing the mechanistic rationale, a step-by-step experimental protocol, and key process insights. This guide is intended for researchers, chemists, and drug development professionals seeking a robust and reproducible method for preparing this important quinoline derivative.

Introduction: The Significance of a Versatile Scaffold

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a multifunctional chemical scaffold of considerable interest in the pharmaceutical sciences.[1][2] Its quinoline core is a prevalent motif in a wide range of biologically active compounds, including antimalarial and antibacterial agents.[3][4] The strategic placement of three key functional groups—a bromine atom at the 6-position, a hydroxyl group at the 4-position, and an ethyl carboxylate at the 3-position—endows this molecule with exceptional synthetic versatility.

The bromo substituent is particularly valuable, serving as a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), which allows for rapid diversification and the creation of extensive compound libraries.[1] The 4-hydroxyquinoline moiety exists in tautomeric equilibrium with its 4-quinolone form, and the ester group can be hydrolyzed to the corresponding carboxylic acid, offering further avenues for modification.[3][4] Consequently, a reliable and well-understood synthesis of this compound is a critical starting point for numerous research and development programs.[2] This guide focuses on the most prevalent and effective method for its preparation: the Gould-Jacobs reaction.[1]

The Synthetic Pathway: A Mechanistic Dissection of the Gould-Jacobs Reaction

The Gould-Jacobs reaction, first reported in 1939, is a powerful method for constructing the 4-hydroxyquinoline ring system from anilines.[5][6] The synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate via this pathway is a two-stage process: (1) the initial condensation of 4-bromoaniline with diethyl ethoxymethylenemalonate (DEEM), followed by (2) a high-temperature thermal cyclization.[4][5]

Step 1: Nucleophilic Substitution to Form the Key Intermediate

The reaction commences with the nucleophilic attack of the amino group of 4-bromoaniline onto the electron-deficient vinylic carbon of diethyl ethoxymethylenemalonate. This is followed by the elimination of an ethanol molecule to yield the stable intermediate, diethyl 2-((4-bromophenylamino)methylene)malonate.[4][7]

This initial condensation is typically performed at a moderate temperature (e.g., 100-130°C) and can often be achieved by simply heating the two reactants together, sometimes in a solvent or neat.[7][8] The reaction is driven forward by the removal of the ethanol byproduct.

Step 2: High-Temperature Electrocyclic Ring Closure

The critical ring-forming step is an intramolecular electrophilic cyclization.[9] This reaction requires significant thermal energy, typically in the range of 250°C, to overcome the activation barrier for the aromatic substitution.[10][11] At this temperature, the anilinomethylenemalonate intermediate closes onto one of the ortho positions of the benzene ring, eliminating a second molecule of ethanol and forming the quinoline heterocycle.[4]

The choice of a high-boiling, inert solvent is paramount for the success of this step. Solvents such as diphenyl ether or Dowtherm A are commonly used because they can achieve the necessary high temperatures safely and are chemically stable under these conditions.[1][10][11] The reaction ultimately yields the 4-hydroxy tautomer, which is the more stable form.[4]

Caption: High-level overview of the Gould-Jacobs reaction pathway.

Detailed Experimental Protocol

This protocol provides a robust method for the synthesis, adapted from established procedures.[1][7][10]

Materials and Reagents

Reagent/Material	CAS Number	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-Bromoaniline	106-40-1[12]	172.03[12]	17.2 g	0.10	Purity ≥98%
Diethyl ethoxymethylenemalonate (DEEM)	87-13-8	216.23	21.6 g	0.10	Purity ≥98%
Diphenyl ether (or Dowtherm A)	101-84-8	170.21	100 mL	-	High-boiling solvent
Petroleum ether	8032-32-4	-	500 mL	-	For precipitation
Ethyl acetate	141-78-6	88.11	100 mL	-	For washing

Equipment

• Three-neck round-bottom flask (250 mL)

• Heating mantle with a temperature controller and thermocouple

• Reflux condenser

• Magnetic stirrer and stir bar

• Buchner funnel and filter flask

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

Part A: Formation of the Intermediate

• To a 250 mL round-bottom flask, add 4-bromoaniline (17.2 g, 0.10 mol) and diethyl ethoxymethylenemalonate (21.6 g, 0.10 mol).

• Heat the mixture with stirring to 120-130°C for 2 hours. The mixture will become a homogenous liquid, and ethanol will evolve.

• After 2 hours, allow the mixture to cool slightly. The product of this step is the crude intermediate, diethyl 2-((4-bromophenylamino)methylene)malonate, which is used directly in the next step without purification.[7]

Part B: Thermal Cyclization and Work-up

• To the flask containing the crude intermediate, carefully add diphenyl ether (100 mL).

• Equip the flask with a reflux condenser and a thermocouple to monitor the internal temperature.

• Under an inert atmosphere (e.g., Nitrogen), heat the stirred mixture to 250°C.[10]

• Maintain the temperature at 250°C for 1-2 hours. The reaction progress can be monitored by TLC if desired.

• After the reaction is complete, turn off the heat and allow the mixture to cool to approximately 80-100°C.

• CAUTION: Perform this step in a well-ventilated fume hood. Vigorously stir the warm diphenyl ether solution and slowly pour it into a beaker containing petroleum ether (500 mL).

• The product will precipitate as a solid. Continue stirring the slurry for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake thoroughly with ethyl acetate (2 x 50 mL) to remove residual diphenyl ether and any colored impurities.[1]

• Dry the resulting off-white to pale yellow solid under vacuum to a constant weight.

Caption: Experimental workflow for the two-step synthesis.

Characterization and Validation

• Appearance: Off-white to pale yellow solid.[2]

• Molecular Formula: C₁₂H₁₀BrNO₃

• Molecular Weight: 296.12 g/mol

• Expected Yield: 70-80%[1]

• Spectroscopic Data: The structure should be confirmed by spectroscopic methods. While a definitive spectrum from a single source is not available, typical ¹H NMR chemical shifts for the quinoline core protons can be predicted based on analogous structures.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
CH₃ (ester)	~1.4	triplet
CH₂ (ester)	~4.4	quartet
H-5	~8.2	d	Aromatic proton adjacent to bromine
H-7	~7.8	dd	Aromatic proton
H-8	~7.6	d	Aromatic proton
H-2	~8.9	s	Proton on the pyridine ring
OH/NH	>12	broad s	Tautomeric proton, often broad

Note: Predicted shifts are based on general values for substituted quinolines and may vary depending on the solvent and concentration.

Process Insights and Troubleshooting

• Causality of High Temperature: The thermal cyclization is an electrophilic aromatic substitution. The electron-withdrawing nature of the malonate-derived side chain deactivates the aniline ring, necessitating harsh, high-temperature conditions to drive the ring closure.[13] Insufficient temperature is a common cause of low yield in this step.[10][13]

• Solvent Selection: The use of a high-boiling, thermally stable, and inert solvent like diphenyl ether or Dowtherm A is non-negotiable.[11] These solvents provide the necessary temperature bath for the reaction to proceed efficiently and prevent decomposition of the starting materials and product. Mineral oil can also be used but can be more difficult to remove during work-up.[10][11]

• Work-up and Purification: The product has low solubility in nonpolar solvents like petroleum ether and moderate solubility in solvents like ethyl acetate. This differential solubility is exploited during the work-up. Pouring the hot reaction mixture into cold petroleum ether causes the product to crash out of the solution while the diphenyl ether solvent remains dissolved. The subsequent washing with ethyl acetate is crucial for removing the last traces of the high-boiling solvent.[1]

• Potential Issue - Incomplete Cyclization: If the reaction is not heated to a sufficiently high temperature or for a long enough duration, the isolated product may be contaminated with the uncyclized intermediate. This can be checked by ¹H NMR spectroscopy. The remedy is to ensure accurate temperature control and adequate reaction time.

Conclusion

The Gould-Jacobs reaction provides a reliable and scalable pathway for the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. By understanding the mechanistic underpinnings of the reaction, particularly the necessity of high-temperature thermal cyclization, researchers can effectively troubleshoot and optimize the procedure. This technical guide offers a validated protocol and the necessary scientific context to empower chemists in drug discovery and development to successfully synthesize this versatile and valuable chemical building block.

References

• Wikiwand. Gould–Jacobs reaction. [Link]

• Wikipedia. Gould–Jacobs reaction. [Link]

• YouTube. Organic Chemistry - Gould-Jacobs Reaction Mechanism. [Link]

• National Institutes of Health. Diethyl 2-[(4-bromoanilino)methylidene]malonate - PMC. [Link]

• Biotage. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. [Link]

• Wiley Online Library. Gould-Jacobs Reaction. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. [Link]

• National Institutes of Health. Recent Advances in Metal-Free Quinoline Synthesis - PMC. [Link]

• National Institutes of Health. Synthesis of pyrimido[1,6-a]quinoxalines via intermolecular trapping of thermally generated acyl(quinoxalin-2-yl)ketenes by Schiff bases. [Link]

• Kyushu Institute of Technology. STUDIES ON THE SYNTHESIS OF QUINOLINE. [Link]

• MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

• Wikipedia. 4-Bromoaniline. [Link]

• Royal Society of Chemistry. Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization. [Link]

• ResearchGate. 1 H NMR spectra of 6-bromo-1,2,3,4-tetrahydroquinoline (2) (top;... [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• Google Patents. Novel synthesis method for 2-(3-ethoxyl-4-n-decyloxy anilino)

• AbacipharmTech. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. [Link]

• gsrs. ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Gould–Jacobs reaction - Wikiwand [wikiwand.com]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 5. Gould-Jacobs Reaction [drugfuture.com]
• 6. mdpi.com [mdpi.com]
• 7. Diethyl 2-[(4-bromo­anilino)methyl­idene]malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN101985427B - Novel synthesis method for 2-(3-ethoxyl-4-n-decyloxy anilino) diethyl methylenemalonate - Google Patents [patents.google.com]
• 9. ablelab.eu [ablelab.eu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4-Bromoaniline - Wikipedia [en.wikipedia.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Foreword: A Molecule of Strategic Importance

In the landscape of medicinal chemistry and drug discovery, certain molecules stand out not as final drug products, but as pivotal intermediates—versatile scaffolds upon which countless therapeutic candidates are built. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a prime example of such a molecule. Its quinoline core is a well-established pharmacophore, while the strategic placement of its bromo, hydroxyl, and ethyl carboxylate functionalities provides a rich playground for synthetic diversification. This guide provides an in-depth analysis of its core physicochemical properties, offering not just data, but the strategic rationale behind why these properties are critical for its application in research and development.

Section 1: Chemical Identity and Molecular Structure

A precise understanding of a molecule's identity is the bedrock of all subsequent scientific investigation. The structural features of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate dictate its reactivity, biological activity, and physical behavior.

The molecule exists in a tautomeric equilibrium between the 4-hydroxyquinoline and the 4-quinolone forms. The quinolone tautomer is generally favored in the solid state and in many solutions, which is critical for understanding its hydrogen bonding capabilities and crystal packing.

Identifier	Value
IUPAC Name	ethyl 6-bromo-4-oxo-1H-quinoline-3-carboxylate
Synonyms	Ethyl 6-bromo-4-hydroxy-3-quinolinecarboxylate, 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester
CAS Number	122794-99-4[1]
Molecular Formula	C₁₂H₁₀BrNO₃
Molecular Weight	296.12 g/mol [1]
Appearance	Pale yellow to off-white powder[2]
SMILES	CCOC(=O)C1=CNC2=C(C1=O)C=C(C=C2)Br
InChIKey	IVZIOBTVAJBBAS-UHFFFAOYSA-N[1]

Section 2: Core Physicochemical Properties

The physicochemical profile of a synthetic intermediate governs its handling, reactivity, and the purification of its derivatives. For a molecule like this, intended for multi-step syntheses, these parameters are of paramount importance.

Property	Value / Observation	Significance in Drug Development
Melting Point	Decomposes at ~285°C[1]	A high melting point suggests a stable crystal lattice. The decomposition indicates thermal liability, which is a critical parameter for reaction condition selection, especially in late-stage, high-temperature cyclizations or cross-coupling reactions.[3]
Solubility	Soluble in organic solvents like DMSO, DMF.	Solubility in polar aprotic solvents is essential for its use in common synthetic reactions, such as substitutions and cross-couplings. While not highly water-soluble, the hydroxyl and ester groups enhance solubility over a bare quinoline core, which is a crucial starting point for creating derivatives with improved pharmacokinetic profiles.[1]
XLogP3 (Predicted)	2.7	This predicted lipophilicity value falls within the range often desired for drug candidates (Lipinski's Rule of 5). It suggests a good balance between aqueous solubility and lipid membrane permeability, making it an excellent scaffold for modification towards orally bioavailable drugs.
Polar Surface Area	55.4 Ų	This value is well below the 140 Ų guideline for good cell permeability. As an intermediate, this provides ample "headroom" for further chemical modifications without compromising the potential for the final compound to cross biological membranes.
pKa (Predicted)	The 4-hydroxyl group is weakly acidic, while the quinoline nitrogen is weakly basic.	The pKa is critical for understanding which sites will be protonated or deprotonated under various reaction conditions. This influences its nucleophilicity and the choice of bases or acids in subsequent synthetic steps.

Section 3: Synthesis and Chemical Reactivity

The utility of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate lies in its synthetic accessibility and the orthogonal reactivity of its functional groups.

Synthesis via Gould-Jacobs Reaction

The most common and robust synthesis is the Gould-Jacobs reaction, a thermal cyclization process.[3] This method is industrially scalable and provides a reliable route to the quinoline core.

Workflow: Gould-Jacobs Synthesis

Caption: Workflow for the Gould-Jacobs synthesis.

Protocol: Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

• Condensation: In a reaction vessel equipped for distillation, combine 4-bromoaniline (1.0 eq) and diethyl (ethoxymethylene)malonate (1.1 eq).

• Heat the mixture to 100-120°C for 1-2 hours. Ethanol will be generated and should be removed via distillation to drive the reaction to completion.

• Cyclization: In a separate, larger vessel, preheat diphenyl ether to 240-250°C.

• Add the crude intermediate adduct from Step 2 portion-wise to the hot diphenyl ether. Causality Note: This high temperature is necessary to overcome the activation energy for the 6-π electrocyclization and subsequent tautomerization.

• Maintain the temperature for 30-60 minutes after the addition is complete.

• Isolation: Cool the mixture to below 100°C and dilute with petroleum ether or hexane to precipitate the product.

• Collect the solid by filtration, wash thoroughly with the hydrocarbon solvent to remove the high-boiling diphenyl ether, and dry under vacuum. A typical yield is around 77%.[1]

Key Reaction Sites for Derivatization

The true power of this molecule is its capacity for selective modification at three key positions, enabling the creation of diverse chemical libraries.

Caption: Key reactive sites for chemical diversification.

• C6-Bromo Group: This is the primary site for introducing complexity. It is highly susceptible to palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the attachment of a vast array of aryl or alkynyl groups.[1] This is fundamental for exploring the structure-activity relationship (SAR) at this position.

• C4-Hydroxyl Group: This group can be readily converted into a leaving group, most commonly a chloride, using reagents like phosphorus oxychloride (POCl₃).[1] The resulting 4-chloroquinoline is an electrophilic intermediate, primed for nucleophilic substitution with amines, alcohols, or thiols.

• C3-Ethyl Ester: This group offers another handle for modification. It can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with amines to form amides. Alternatively, it can be reduced to a primary alcohol.

Section 4: Spectroscopic and Analytical Characterization

While this compound is widely used as a commercial intermediate, detailed spectroscopic data is not always published in primary literature. A researcher's first step upon receiving or synthesizing this material would be to validate its structure and purity.

Expected Spectroscopic Profile

• ¹H NMR: In a solvent like DMSO-d₆, one would expect to see:

  • A triplet and a quartet in the upfield region (1.3-4.3 ppm) corresponding to the ethyl ester protons.

  • Multiple signals in the aromatic region (7.5-8.5 ppm) for the protons on the quinoline core. The proton at C5 will likely appear as a doublet, the one at C7 as a doublet of doublets, and the one at C8 as a doublet, all with coupling constants typical for aromatic systems. The C2 proton will appear as a sharp singlet further downfield.

  • A broad singlet at high chemical shift (>11 ppm) for the N-H proton and another for the O-H proton, which may exchange with water in the solvent.

• ¹³C NMR: The spectrum would show 12 distinct carbon signals, including the carbonyl carbons of the ester and the quinolone ring (~165-175 ppm), aromatic carbons (~110-140 ppm), the ethyl ester carbons (~14 and ~60 ppm), and the C-Br carbon, whose chemical shift would be influenced by the bromine atom.

• FT-IR: Key vibrational bands would confirm the functional groups: a broad peak around 3000-3400 cm⁻¹ for the O-H and N-H stretches, a sharp, strong peak around 1650-1720 cm⁻¹ for the two C=O groups (ester and quinolone), and various C=C and C-H aromatic stretches.

• Mass Spectrometry (ESI-MS): Electrospray ionization would readily protonate the molecule, showing a strong signal for the [M+H]⁺ ion at m/z 296 and 298 in an approximate 1:1 ratio, which is the characteristic isotopic pattern for a molecule containing one bromine atom.

Protocol: Purity and Identity Verification by HPLC-MS

Objective: To confirm the identity and determine the purity of a synthesized or purchased batch of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

• Sample Preparation: Prepare a 1 mg/mL stock solution in DMSO. Dilute this stock 1:100 in a 50:50 mixture of acetonitrile:water for analysis.

• HPLC Conditions:

  • Column: C18 reverse-phase, 2.1 x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to 10% B and re-equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • Detection: UV-Vis Diode Array Detector (DAD) scanning from 210-400 nm. Monitor at 254 nm.

• MS Conditions (ESI+):

  • Ionization Mode: Electrospray Positive (ESI+).

  • Mass Range: Scan from m/z 100 to 500.

  • Capillary Voltage: 3.5 kV.

  • Gas Flow/Temperature: Set according to instrument manufacturer's recommendations.

• Data Analysis:

  • Identity Confirmation: The major peak in the chromatogram should exhibit a mass spectrum with ions at m/z 296/298, confirming the molecular weight and presence of bromine.

  • Purity Assessment: Integrate the peak area at 254 nm. The purity is calculated as (Area of Main Peak / Total Area of All Peaks) * 100. A purity of >97% is typically acceptable for use in subsequent synthetic steps.

Section 5: Applications in Medicinal Chemistry

This scaffold is a cornerstone in the synthesis of compounds targeting infectious diseases and cancer.

• Antibacterial Agents: The quinolone core is famous for its role in antibiotics that target bacterial DNA gyrase and topoisomerase IV.[1] Derivatives of this compound have shown potent activity. For instance, certain derivatives exhibit Minimum Inhibitory Concentration (MIC) values as low as 0.0048 mg/mL against Staphylococcus aureus and 0.0195 mg/mL against E. coli.[1]

• Antifungal and Anticancer Research: The versatility of the scaffold allows for the synthesis and screening of large libraries of compounds. The 6-bromo position is often used to introduce bulky aromatic groups that can enhance binding affinity to enzyme active sites, a common strategy in kinase inhibitor design for anticancer therapeutics.[2]

Conclusion

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is more than a simple chemical; it is a strategic tool for drug discovery. Its well-defined physicochemical properties, predictable reactivity, and robust synthesis make it an exceptionally reliable and versatile starting material. Understanding these core attributes is not merely an academic exercise; it is essential for any researcher aiming to efficiently and effectively leverage this scaffold to build the next generation of therapeutic agents.

References

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved January 6, 2026, from [Link]

• Alfa Chemical. (n.d.). 6-Bromo-4-Hydroxyquinoline-3-Carboxylic Acid Ethyl Ester. Retrieved January 6, 2026, from [Link]

• Global Substance Registration System (GSRS). (n.d.). ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE. Retrieved January 6, 2026, from [Link]

• PubChem. (n.d.). Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate. Retrieved January 6, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. Retrieved January 6, 2026, from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

A Technical Guide to Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Pivotal Scaffold in Modern Drug Discovery

This in-depth guide serves as a technical resource for researchers, scientists, and professionals engaged in drug development. It provides a comprehensive overview of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a key chemical intermediate, focusing on its synthesis, properties, and significant applications in medicinal chemistry.

Introduction: The Strategic Importance of a Versatile Building Block

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a multifunctional chemical scaffold that has garnered significant attention in the field of medicinal chemistry and drug discovery research.[1] Its strategic importance lies in its versatile structure, which serves as a foundational building block for the synthesis of a wide array of complex quinoline derivatives.[2] The presence of a bromine atom at the 6-position and a hydroxyl group makes it a highly valuable intermediate for developing novel compounds with potential therapeutic applications, particularly in the realms of antimicrobial and anticancer research.[2][3] This guide will delve into the technical nuances of this compound, providing insights into its synthesis, chemical behavior, and its role in the development of next-generation pharmaceuticals.

Compound Identification and Physicochemical Properties

A clear identification of the target compound is paramount for reproducible scientific research. The primary identifier for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is its CAS number.

Identifier	Value
CAS Number	122794-99-4[4][5][6][7]
Alternate CAS Number	79607-23-1[5][6][8][9]
Molecular Formula	C12H10BrNO3[7][8]
Molecular Weight	296.12 g/mol [7][8]
Appearance	Pale yellow to off-white powder[2]

The compound's structure, featuring a quinoline core, is amenable to various chemical modifications, making it a versatile tool for synthetic chemists. Its favorable properties, such as good solubility and stability, further enhance its utility in a laboratory setting.[3][10]

Core Synthesis Pathway: The Gould-Jacobs Reaction

The most well-documented and efficient synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is achieved through a thermal cyclization reaction, a classic example of the Gould-Jacobs reaction.[1] This process involves the cyclization of a substituted aniline with a β-keto ester.

Experimental Protocol: Synthesis via Gould-Jacobs Reaction [1]

• Starting Material: 3-(4-bromoaniline) ethyl acrylate (78 g)

• Solvent: Diphenyl ether (470 mL)

• Procedure:

  • The starting material is dissolved in diphenyl ether.

  • The mixture is heated to 200°C under reflux for 2 hours.

  • The reaction mixture is then cooled.

  • The product is precipitated by adding petroleum ether and subsequently filtered.

  • The crude product is washed with ethyl acetate and dried.

• Yield: 50 g (77%) of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

The causality behind this experimental choice lies in the high efficiency and reliability of the Gould-Jacobs reaction for constructing the quinoline ring system. The high-boiling solvent, diphenyl ether, provides the necessary thermal energy to drive the intramolecular cyclization and subsequent aromatization to form the stable quinoline scaffold.

Caption: Workflow for the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Chemical Reactivity and Synthetic Versatility

The true power of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a synthetic intermediate stems from the reactivity of its functional groups. The bromine atom at the 6-position is particularly noteworthy as it is highly amenable to palladium-catalyzed cross-coupling reactions.[1] This allows for the introduction of a wide variety of substituents, enabling the rapid diversification of the quinoline scaffold.

Key chemical reactions include:

• Palladium-Catalyzed Cross-Coupling: Reactions such as Suzuki and Sonogashira couplings can be employed to introduce aryl or alkynyl groups at the 6-position.[1]

• Substitution Reactions: The bromine atom can be replaced by other functional groups through various substitution reactions.[1]

• Modification of the Hydroxyl Group: The hydroxyl group at the 4-position can be substituted, for instance, with a chlorine atom using phosphorus oxychloride (POCl₃).[1]

This synthetic versatility is a cornerstone of its utility in creating libraries of novel compounds for high-throughput screening in drug discovery programs.

Caption: Reactivity and diversification pathways of the core molecule.

Applications in Drug Discovery and Development

The quinoline scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous biologically active compounds. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate serves as a critical starting material for the synthesis of novel therapeutic agents.

• Anticancer Research: This intermediate is instrumental in the synthesis of quinoline-based anticancer agents.[11] Derivatives have shown potent activity against various cancer cell lines, making them a focal point of intensive research.[11]

• Antimicrobial Agents: The quinolone family, to which this compound belongs, has well-established antibacterial properties.[1] This makes it a candidate for the development of new antimicrobial drugs to combat infectious diseases.[1][3]

• Kinase Inhibition: The quinoline core is a common feature in many kinase inhibitors. The ability to easily diversify the structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate makes it a valuable tool for developing targeted kinase inhibitors for various diseases.

• Biochemical Research: It is employed in studies related to enzyme inhibition and receptor binding, aiding researchers in understanding biological pathways and developing new therapeutic strategies.[3]

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is more than just a chemical compound; it is a strategic asset in the arsenal of medicinal chemists. Its well-defined synthesis, versatile reactivity, and proven track record as a precursor to bioactive molecules underscore its importance in the journey from laboratory synthesis to clinical application. As the demand for more effective and targeted therapies continues to grow, the role of such pivotal intermediates will undoubtedly become even more crucial in shaping the future of medicine.

References

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - AbacipharmTech-Global Chemical supplier. [Link]

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Advancing Anticancer Drug Synthesis with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. [Link]

• Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 - PubChem. [Link]

• 122794-99-4;79607-23-1 6-溴-4-羟基-3-喹啉羧酸乙酯. [Link]

• Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate - UOW. [Link]

• (PDF) Synthesis of 6-bromo-4-iodoquinoline - ResearchGate. [Link]

• Synthesis of 6-bromo-4-iodoquinoline Wenhui Wang1, Yuping Guo1, a, Linxiao Wang1, Yiqiang OuYang1, Qinqin Wang1, Wufu Zhu1,b - Atlantis Press. [Link]

• 6-Bromo-4-Hydroxyquinoline-3-Carboxylic Acid Ethyl Ester. [Link]

• Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate | C14H15NO4 | CID 721188 - PubChem. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 5. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cheman.chemnet.com [cheman.chemnet.com]
• 7. 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester AldrichCPR 122794-99-4 [sigmaaldrich.com]
• 8. vibrantpharma.com [vibrantpharma.com]
• 9. ethyl 6-broMo-4-oxo-1,4-dihydroquinoline-3-carboxylate | 79607-23-1 [chemicalbook.com]
• 10. chemimpex.com [chemimpex.com]
• 11. nbinno.com [nbinno.com]

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate molecular weight and formula

An In-Depth Technical Guide to Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: Synthesis, Properties, and Applications

Introduction

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a multifunctional chemical scaffold of significant interest in medicinal chemistry and drug discovery.[1] As a member of the quinolone family, this compound serves as a versatile synthetic intermediate for the construction of complex, biologically active molecules.[1][2] Its structure is distinguished by a quinoline core functionalized with a bromine atom at the 6-position, a hydroxyl group at the 4-position, and an ethyl carboxylate group at the 3-position. These features make it an invaluable building block for developing novel therapeutic agents, particularly in the fields of antimicrobial and anticancer research.[1][2][3][4]

This guide provides a comprehensive overview of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, detailing its physicochemical properties, synthesis, chemical reactivity, and key applications for researchers and drug development professionals.

Physicochemical Properties and Structure

The fundamental properties of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate are summarized below. The compound exists in a tautomeric equilibrium between the 4-hydroxyquinoline (enol) form and the 4-oxo-1,4-dihydroquinoline (keto) form, with the latter often being more stable.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₀BrNO₃	[5][6][7][8]
Molecular Weight	296.12 g/mol	[6][9]
CAS Number	122794-99-4	[2][5]
IUPAC Name	Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate	[7]
Appearance	Pale yellow to off-white powder	[2]
Synonyms	Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate, 6-Bromo-3-ethoxycarbonyl-4-quinolone	[1][8]

The presence of both hydrogen bond donor (hydroxyl/N-H) and acceptor (carbonyl, ester) groups, combined with the reactive bromo-substituent, underpins its synthetic versatility.

Synthesis and Mechanism

The most well-documented synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is achieved via the Gould-Jacobs reaction.[1] This methodology involves the reaction of an aromatic amine with an alkoxymethylenemalonate ester, followed by thermal cyclization.

Causality of Experimental Choice: The Gould-Jacobs reaction is a robust and efficient method for constructing the quinoline ring system. The choice of a high-boiling solvent, such as diphenyl ether, is critical for providing the necessary thermal energy to drive the intramolecular cyclization, which is the key ring-forming step. The starting material, 3-(4-bromoaniline) ethyl acrylate, is specifically chosen to introduce the required 6-bromo substitution pattern on the final quinoline core.

Detailed Experimental Protocol: Gould-Jacobs Reaction

The following protocol is adapted from established industrial synthesis methods.[1]

• Reaction Setup: In a reaction vessel equipped with a reflux condenser and a thermometer, add 78 g of 3-(4-bromoaniline) ethyl acrylate to 470 mL of diphenyl ether.

• Thermal Cyclization: Heat the mixture to 200°C and maintain it under reflux for 2 hours. During this time, the intramolecular cyclization occurs to form the quinoline ring.

• Precipitation and Isolation: After the reaction is complete, cool the mixture. Precipitate the product by adding the reaction mixture to petroleum ether.

• Purification: Filter the crude product from the solvent mixture. Wash the collected solid with ethyl acetate to remove residual diphenyl ether and other impurities.

• Drying: Dry the purified product to yield Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. The typical reported yield for this process is approximately 77%.[1]

Synthesis Workflow Diagram

Caption: Major sites of reactivity and derivatization.

Applications in Research and Drug Development

This compound is a cornerstone intermediate for synthesizing a wide range of bioactive molecules. [2]Its applications span multiple therapeutic areas.

Application Area	Description	Resulting Compound Classes	Key Targets/Mechanisms
Anticancer Research	Serves as a precursor for quinoline-based agents designed to inhibit cancer cell proliferation. [4]	Kinase Inhibitors, DNA Intercalators	PI3K, Receptor Tyrosine Kinases
Antimicrobial Development	Used to build novel quinolone antibiotics. The quinolone core is known to target essential bacterial enzymes. [1]	Fluoroquinolone Analogs	DNA Gyrase, Topoisomerase IV [1]
Biochemical Research	Employed to create molecular probes for studying enzyme function and receptor binding. [2][3]	Enzyme Inhibitors, Receptor Ligands	Various enzymes and receptors
Materials Science	Finds use in the development of specialized polymers and coatings due to the stability of the quinoline ring system. [3]	Functional Polymers	N/A

Trustworthiness and Self-Validation: The protocols and applications described are grounded in established chemical principles. The success of a synthetic step, such as the conversion of the 4-hydroxyl to a 4-chloro group, is readily validated using standard analytical techniques like mass spectrometry (e.g., observing the expected mass shift) and NMR spectroscopy. [1]This analytical feedback loop ensures the integrity of each step in a multi-step synthesis originating from this scaffold.

Safety and Handling

As with any laboratory chemical, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate should be handled with appropriate care.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves. [10]* Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin, eyes, and clothing. [10]* Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents. [10]* Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a high-value synthetic intermediate with a proven track record in advancing drug discovery and materials science. Its structural features offer a trifecta of reactive sites, enabling extensive and predictable derivatization. For researchers and scientists, this compound represents a reliable and versatile starting point for the rational design and synthesis of novel, high-value molecules with significant potential in anticancer, antimicrobial, and other therapeutic fields.

References

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - AbacipharmTech-Global Chemical supplier. [Link]

• ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE - precisionFDA. [Link]

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE - gsrs. [Link]

• Advancing Anticancer Drug Synthesis with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 - PubChem. [Link]

• Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate, 97% Purity, C12H10BrNO3, 100 grams - CP Lab Safety. [Link]

• Synthesis of 6-bromo-4-iodoquinoline - Atlantis Press. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. nbinno.com [nbinno.com]
• 5. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 6. vibrantpharma.com [vibrantpharma.com]
• 7. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. calpaclab.com [calpaclab.com]
• 9. GSRS [precision.fda.gov]
• 10. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Solubility of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in Organic Solvents

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on understanding and determining the solubility of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. Given that specific quantitative solubility data for this compound is not extensively published, this document focuses on the underlying principles, predictive analysis, and robust experimental methodologies required to establish its solubility profile.

Introduction: The Importance of a Solubility Profile

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a versatile synthetic intermediate of significant interest in medicinal chemistry.[1][2] Its quinoline core is a privileged scaffold in drug discovery, and the compound's functional groups—a bromine atom, a hydroxyl group, and an ethyl ester—provide multiple handles for synthetic modification to create libraries of novel compounds with potential therapeutic activities.[1][2]

A thorough understanding of a compound's solubility is paramount for its successful application. It directly impacts:

• Reaction Kinetics: Ensuring reactants are in the same phase for optimal reaction rates.

• Purification: Designing effective crystallization and chromatographic purification protocols.

• Formulation: Developing viable formulations for biological screening and drug delivery.

• Process Scale-up: Predicting behavior in larger-scale manufacturing processes.

This guide will equip the researcher with the theoretical knowledge and practical protocols to systematically evaluate the solubility of this key intermediate.

Part 1: Physicochemical Profile & Theoretical Solubility Prediction

The solubility of a molecule is governed by its structure and the principle of "like dissolves like".[3] An analysis of the molecular structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (Molecular Formula: C₁₂H₁₀BrNO₃) allows for a strong predictive assessment.[4]

Key Structural Features:

• Quinoline Core: A bicyclic aromatic system that contributes to the molecule's rigidity and provides a non-polar surface area.

• 4-Hydroxy Group: This group is crucial. It engages in keto-enol tautomerism, existing in equilibrium with the 4-oxo form (a quinolone).[4] This allows it to act as both a hydrogen bond donor (hydroxyl form) and acceptor (keto and nitrogen atoms), suggesting strong interactions with protic solvents.

• Ethyl Carboxylate Group: The ester group is polar and can act as a hydrogen bond acceptor.

• 6-Bromo Substituent: The bromine atom adds to the molecular weight and introduces a degree of lipophilicity.

Predictive Analysis:

The molecule possesses a combination of polar functional groups (hydroxyl/keto, ester, ring nitrogen) and a larger, relatively non-polar aromatic framework. This amphiphilic nature suggests it will not be soluble in purely non-polar solvents but will exhibit significant solubility in polar solvents, particularly those capable of hydrogen bonding.

Table 1: Predicted Qualitative Solubility of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene	Very Low / Insoluble	The molecule's high polarity from the hydroxyl, ester, and nitrogen groups outweighs the non-polar character of the aromatic rings.
Polar Aprotic	Acetone, Ethyl Acetate (EtOAc), Tetrahydrofuran (THF)	Moderate to High	These solvents can act as hydrogen bond acceptors, interacting with the 4-hydroxy group. Dipole-dipole interactions will be significant.
Polar Aprotic (High Polarity)	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High to Very High	These are strong polar solvents capable of disrupting intermolecular hydrogen bonds in the solid solute.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	High	These solvents can act as both hydrogen bond donors and acceptors, leading to strong solvation of the molecule.

Part 2: Strategic Solvent Selection for Experimental Analysis

A systematic approach to solvent selection is critical for efficiently mapping the solubility profile. The strategy should involve screening a range of solvents representing different classes of polarity and hydrogen bonding capability.

Caption: Logical workflow for solvent selection and solubility testing.

Part 3: Experimental Determination of Solubility

Two key protocols are presented: a rapid qualitative test for initial screening and the gold-standard quantitative shake-flask method.

Protocol 1: Rapid Qualitative Solubility Assessment

This method provides a quick "soluble" or "insoluble" determination and is useful for screening a wide range of solvents.[5][6]

Methodology:

• Preparation: Add approximately 10-20 mg of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate to a small, dry test tube or vial.

• Solvent Addition: Add the selected solvent dropwise (e.g., starting with 0.5 mL).

• Mixing: Agitate the vial vigorously (e.g., using a vortex mixer) for 1-2 minutes.

• Observation: Visually inspect the mixture. If the solid has completely dissolved, the compound is considered "soluble."

• Confirmation: If the solid has not dissolved, add an additional 0.5 mL of solvent and repeat the agitation. Continue this process up to a total volume of 3 mL.

• Classification:

  • Soluble: Complete dissolution is observed.

  • Partially Soluble: Some, but not all, of the solid dissolves.

  • Insoluble: No visible dissolution occurs.

Protocol 2: Quantitative Solubility by Isothermal Shake-Flask Method

This is the benchmark method for determining precise solubility values.[7] It relies on allowing a suspension of the solute in the solvent to reach equilibrium, after which the concentration of the dissolved solute is measured.

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. chem.ws [chem.ws]
• 4. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. www1.udel.edu [www1.udel.edu]
• 7. youtube.com [youtube.com]

A Technical Guide to the NMR Spectral Analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

This in-depth technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectral data for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of the ¹H and ¹³C NMR spectra, methodologies for data acquisition, and the underlying principles governing the spectral characteristics of this complex heterocyclic molecule.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the unambiguous determination of molecular structure in organic chemistry.[1] For complex heterocyclic systems such as quinoline derivatives, which form the backbone of many pharmaceutical agents, NMR provides critical insights into atomic connectivity and the electronic environment of each nucleus. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a key intermediate in pharmaceutical synthesis, presents a unique spectral signature due to its array of electron-donating and electron-withdrawing substituents.[2][3] This guide will dissect its ¹H and ¹³C NMR spectra, providing a framework for its characterization.

Molecular Structure and Atom Numbering

To facilitate a clear and concise analysis of the NMR data, the following standardized numbering system for the quinoline core will be utilized throughout this guide.

Caption: Structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate with atom numbering.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is predicted to exhibit signals corresponding to the aromatic protons on the quinoline core, the ethyl ester group, and the hydroxyl proton. The chemical shifts are influenced by the electronic effects of the substituents. The electron-withdrawing bromine atom and ethyl carboxylate group will deshield nearby protons, shifting their signals downfield, while the electron-donating hydroxyl group will have a shielding effect.

Solvent: DMSO-d₆ Frequency: 400 MHz

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2	8.8 - 8.9	s	-	1H
H-5	8.2 - 8.3	d	~2.0	1H
H-7	7.8 - 7.9	dd	~9.0, ~2.0	1H
H-8	7.6 - 7.7	d	~9.0	1H
OH	11.5 - 12.5	br s	-	1H
CH₂	4.2 - 4.3	q	~7.1	2H
CH₃	1.2 - 1.3	t	~7.1	3H

Interpretation of the ¹H NMR Spectrum

• Aromatic Region:

  • H-2: This proton is situated on a carbon adjacent to a nitrogen atom and is part of a pyridine-like ring, leading to a significant downfield shift into the 8.8 - 8.9 ppm range. It is expected to appear as a singlet due to the absence of adjacent protons.

  • H-5, H-7, H-8: These protons on the carbocyclic ring form an AMX spin system.

    • H-5: This proton is ortho to the bromine atom, which results in deshielding. It is expected to appear as a doublet with a small coupling constant (⁴J) due to meta-coupling with H-7.

    • H-7: This proton is coupled to both H-8 (ortho-coupling, ³J) and H-5 (meta-coupling, ⁴J), resulting in a doublet of doublets.

    • H-8: This proton is ortho to H-7, leading to a doublet with a typical ortho coupling constant.

• Substituent Protons:

  • OH: The hydroxyl proton at the 4-position is acidic and its chemical shift can be concentration-dependent.[4][5] In a polar aprotic solvent like DMSO-d₆, it is expected to be a broad singlet in the 11.5 - 12.5 ppm range.

  • Ethyl Ester (-OCH₂CH₃): The methylene protons (-CH₂-) are adjacent to an oxygen atom, shifting them downfield to around 4.2 - 4.3 ppm. They will appear as a quartet due to coupling with the three methyl protons. The methyl protons (-CH₃) will be a triplet at approximately 1.2 - 1.3 ppm due to coupling with the two methylene protons.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will show 12 distinct signals, corresponding to the 12 carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the attached atoms and the overall electronic distribution in the aromatic system.

Solvent: DMSO-d₆ Frequency: 100 MHz

Carbon	Predicted Chemical Shift (δ, ppm)
C=O	165 - 168
C-4	170 - 175
C-2	145 - 148
C-8a	140 - 142
C-5	130 - 133
C-7	128 - 130
C-4a	125 - 127
C-8	120 - 122
C-6	118 - 120
C-3	108 - 110
C H₂	60 - 62
C H₃	14 - 16

Interpretation of the ¹³C NMR Spectrum

• Quaternary Carbons:

  • C=O: The carbonyl carbon of the ester is the most downfield signal, typically found in the 165 - 168 ppm region.[6]

  • C-4: This carbon is attached to a hydroxyl group, which strongly deshields it, resulting in a chemical shift in the 170 - 175 ppm range.

  • C-8a, C-4a, C-6, C-3: These are other quaternary carbons within the quinoline ring system. Their shifts are determined by their position within the fused rings and proximity to substituents. The carbon bearing the bromine (C-6) will be in the 118-120 ppm range.

• Protonated Carbons:

  • Aromatic CH: The chemical shifts of C-2, C-5, C-7, and C-8 are in the aromatic region (120 - 150 ppm).[7] Their precise locations can be confirmed with an HSQC experiment.

  • Ethyl Ester (-OCH₂CH₃): The methylene carbon (-CH₂-) is deshielded by the adjacent oxygen and appears around 60 - 62 ppm, while the terminal methyl carbon (-CH₃) is found in the aliphatic region at approximately 14 - 16 ppm.[6]

Experimental Protocol for NMR Data Acquisition

To ensure high-quality, reproducible data, the following protocol is recommended for the NMR analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 10-15 mg of the purified compound for ¹H NMR and 20-30 mg for ¹³C NMR.

  • Dissolve the sample in 0.6 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆).

  • Ensure the sample is fully dissolved; gentle warming or sonication may be applied if necessary.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and 1D Spectra Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Acquire a standard ¹H NMR spectrum. A spectral width of 16 ppm and a relaxation delay of 2 seconds are recommended.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A spectral width of 240 ppm and a relaxation delay of 2-5 seconds are recommended to ensure proper relaxation of quaternary carbons.

• 2D NMR Experiments for Unambiguous Assignment:

  • To confirm the assignments, a suite of 2D NMR experiments is essential.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, which is crucial for identifying the H-5, H-7, H-8 spin system and the ethyl group protons.[4]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, allowing for the unambiguous assignment of all protonated carbons.[8]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. It is invaluable for assigning quaternary carbons by observing correlations from nearby protons.[8] For example, H-2 will show a correlation to C-4 and C-3.

Workflow for Spectral Assignment

The following workflow illustrates the logical process of assigning the NMR spectra using a combination of 1D and 2D techniques.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. repository.uncw.edu [repository.uncw.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

mass spectrometry analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

An In-Depth Technical Guide to the Mass Spectrometric Analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Introduction

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a multifunctional chemical scaffold of significant interest in medicinal chemistry and drug discovery.[1] As a versatile synthetic intermediate, it serves as a foundational building block for constructing complex quinoline-based compounds with potential antimicrobial and anticancer activities.[1][2] The precise characterization of this molecule and its derivatives is paramount for ensuring synthetic fidelity, understanding metabolic fate, and advancing drug development pipelines.

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), stands as the definitive analytical tool for this purpose. This guide provides a comprehensive, field-proven framework for the mass spectrometric analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring a robust and self-validating analytical system. The core of this guide focuses on leveraging high-resolution mass spectrometry (HRMS) to elucidate the compound's structure through its distinct isotopic signature and predictable fragmentation patterns.

Part 1: Foundational Chemical Properties and Structural Considerations

A thorough understanding of the analyte's chemical properties is the bedrock of any successful analytical method. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (PubChem CID: 689824) is not entirely straightforward; its structure exists in a tautomeric equilibrium between the 4-hydroxyquinoline (enol) form and the more stable 4-oxo-1,4-dihydroquinoline (keto) form.[3] This equilibrium is critical, as the keto form often dominates in solution and in the gas phase, directly influencing its ionization and subsequent fragmentation.

Property	Value	Source
IUPAC Name	ethyl 6-bromo-4-oxo-1H-quinoline-3-carboxylate	[3]
CAS Number	122794-99-4	[1][3][4]
Molecular Formula	C₁₂H₁₀BrNO₃	[1][3][5]
Average Molecular Weight	296.12 g/mol	[3][4][5][6]
Monoisotopic Mass	294.98441 Da	[3]

The most crucial structural feature for mass spectrometric identification is the single bromine atom. Naturally occurring bromine consists of two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. This results in a highly characteristic isotopic pattern where the M and M+2 peaks are of nearly equal intensity, serving as an unmistakable signature for the presence of a single bromine atom in the molecule.

Part 2: The Analytical Strategy: High-Resolution LC-MS/MS

For a non-volatile organic molecule like this, which is central to pharmaceutical research, Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is the analytical method of choice. It provides separation, sensitive detection, and structural confirmation in a single workflow.

Rationale for Ionization Technique: Electrospray Ionization (ESI)

Electrospray Ionization (ESI) is the preferred method for this analyte. ESI is a soft ionization technique that transfers ions from a liquid solution into the gas phase with minimal energy, preserving the molecular structure.[7][8][9] This is ideal for generating an abundant protonated molecule, [M+H]⁺, which can then be isolated for fragmentation analysis.

• Expert Insight: While Atmospheric Pressure Chemical Ionization (APCI) is an option, the presence of the relatively polar quinolone core and the potential for protonation at the ring nitrogen makes ESI a more efficient and logical starting point. We will operate in Positive Ion Mode , as the basic nitrogen atom in the quinoline ring is a ready site for protonation, leading to a stable [M+H]⁺ ion. Analysis in negative ion mode is also feasible by deprotonating the acidic N-H proton of the keto tautomer, but positive mode typically offers greater sensitivity for such heterocyclic systems.

Analytical Workflow Diagram

The overall analytical process follows a logical sequence from sample preparation to final data interpretation.

Fig 1. High-level workflow for the LC-MS/MS analysis.

Part 3: Detailed Experimental Protocol

This protocol is designed for a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to achieve accurate mass measurements, which are critical for unambiguous formula determination.

Step 1: Sample and Reagent Preparation

• Stock Solution: Accurately weigh ~1 mg of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate and dissolve in 1 mL of HPLC-grade Dimethyl Sulfoxide (DMSO) to create a 1 mg/mL stock solution.

• Working Solution: Prepare a 1 µg/mL working solution by diluting the stock solution in the initial mobile phase (95% Water + 5% Acetonitrile + 0.1% Formic Acid).

  • Trustworthiness Check: Preparing the final dilution in the mobile phase ensures compatibility with the LC system and prevents sample precipitation upon injection.

Step 2: Liquid Chromatography (LC) Parameters

• Rationale: A standard reversed-phase C18 column provides excellent retention and separation for this type of moderately polar aromatic compound. Formic acid is a crucial mobile phase additive that acts as a proton source to enhance the formation of [M+H]⁺ ions in the ESI source.

Parameter	Recommended Value
Column	C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	2 µL
Column Temperature	40 °C
LC Gradient	See Table Below

LC Gradient Table

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5

| 12.0 | 5 |

Step 3: Mass Spectrometry (MS) Parameters

• Rationale: The parameters below are typical starting points for an ESI source coupled to a high-resolution instrument. They are designed to promote efficient desolvation and ionization while minimizing unwanted in-source fragmentation.

Parameter	Recommended Value
Ionization Mode	ESI Positive
Mass Range (Full Scan)	100 - 500 m/z
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Gas Temp.	350 °C
Desolvation Gas Flow	800 L/hr (Nitrogen)
Acquisition Mode	Data-Dependent Acquisition (DDA)
MS/MS Fragmentation	Collision-Induced Dissociation (CID)
Collision Energy	Ramped (e.g., 15-40 eV)

Part 4: Data Interpretation and Predicted Fragmentation

Expected Molecular Ion Signature

The most critical step in data analysis is identifying the protonated molecule. Given the monoisotopic mass of 294.98441 Da, the expected [M+H]⁺ ion will have an m/z of 295.99224 .

However, the key confirmatory feature is the bromine isotope pattern. We expect to see two peaks of nearly equal intensity:

• [C₁₂H₁₁⁷⁹BrNO₃]⁺ : m/z 295.9922

• [C₁₂H₁₁⁸¹BrNO₃]⁺ : m/z 297.9902

The observation of this doublet, with a 2 Da mass difference and ~1:1 intensity ratio, provides extremely high confidence in the elemental formula.

Predicted MS/MS Fragmentation Pathways

Upon isolating the precursor ion (m/z 296) and subjecting it to Collision-Induced Dissociation (CID), a series of characteristic neutral losses and bond cleavages are expected. The fragmentation is primarily driven by the ethyl ester group and the quinolone core.

Key Predicted Fragment Ions

Proposed Fragment Ion (m/z)	Elemental Formula	Neutral Loss	Description
295.9922 / 297.9902	[C₁₂H₁₁BrNO₃]⁺	-	Precursor Ion ([M+H]⁺)
267.9611 / 269.9591	[C₁₀H₈BrNO₂]⁺	C₂H₄ (28.03 Da)	Loss of ethylene via McLafferty rearrangement
251.9871 / 253.9851	[C₁₀H₇BrNO₃]⁺	C₂H₄O (44.03 Da)	Loss of acetaldehyde
249.9715 / 251.9694	[C₁₀H₆BrNO₂]⁺	C₂H₅OH (46.04 Da)	Loss of ethanol from the ethyl ester
221.9765 / 223.9745	[C₉H₅BrNO]⁺	C₂H₅OH + CO	Subsequent loss of carbon monoxide (CO)

| 194.9714 / 196.9694 | [C₈H₄Br]⁺ | C₂H₅OH + CO + HCN | Further loss of hydrogen cyanide (HCN) from the ring |

Fragmentation Pathway Diagram

The following diagram illustrates the most probable fragmentation cascade originating from the protonated molecule.

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester AldrichCPR 122794-99-4 [sigmaaldrich.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. GSRS [precision.fda.gov]
• 7. acdlabs.com [acdlabs.com]
• 8. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 9. pharmafocuseurope.com [pharmafocuseurope.com]

The Architectural Blueprint of a Key Pharmaceutical Scaffold: A Technical Guide to the Crystal Structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Foreword: From Molecular Blueprint to Therapeutic Innovation

In the landscape of modern drug discovery, the quinoline nucleus stands as a privileged scaffold, a foundational structure from which a multitude of therapeutic agents have been born. Its presence in compounds ranging from antimalarials to anticancer agents underscores its remarkable versatility. Within this important class of molecules, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate emerges as a pivotal intermediate, a molecular building block of immense potential. Its strategic placement of a bromine atom, a hydroxyl group, and an ethyl ester moiety provides synthetic chemists with a versatile platform for diversification, enabling the construction of vast libraries of novel quinoline derivatives.[1][2]

This technical guide moves beyond the synthetic utility of this compound to explore its fundamental solid-state architecture. While the precise experimental crystal structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is not publicly available at the time of this writing, this document will provide a comprehensive, in-depth analysis based on established crystallographic principles and a comparative study of a closely related analogue. For researchers, scientists, and drug development professionals, understanding the crystal structure is paramount. It dictates the compound's physical properties, influences its chemical reactivity in the solid state, and provides critical insights for the rational design of new therapeutic entities. This guide will illuminate the likely structural characteristics of this important molecule, offering a robust framework for future research and development.

Chemical Identity and Synthetic Pathways

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a quinolone derivative with the chemical formula C₁₂H₁₀BrNO₃ and a molecular weight of approximately 296.12 g/mol .[3] It is recognized by its CAS Number 122794-99-4.[1] The molecule's structure, characterized by a bromine atom at the 6-position of the quinoline ring, a hydroxyl group at the 4-position, and an ethyl carboxylate group at the 3-position, makes it a valuable precursor in organic synthesis.[1][2]

Synthetic Route: The Gould-Jacobs Reaction

The most prevalent and efficient synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is achieved through the Gould-Jacobs reaction.[1] This method involves the thermal cyclization of a substituted aniline with a β-keto ester. In this specific case, the reaction proceeds via the cyclization of 3-(4-bromoaniline) ethyl acrylate in a high-boiling solvent such as diphenyl ether.[1]

Experimental Protocol: Synthesis via Gould-Jacobs Reaction [1]

• Reactant Preparation: In a suitable reaction vessel, combine 78 g of 3-(4-bromoaniline) ethyl acrylate with 470 mL of diphenyl ether.

• Thermal Cyclization: Heat the mixture to 200°C under reflux for a duration of 2 hours. The high temperature facilitates the intramolecular cyclization, leading to the formation of the quinoline ring.

• Precipitation and Isolation: After the reaction is complete, allow the mixture to cool. Precipitate the product by adding petroleum ether.

• Filtration and Washing: Collect the crude product by filtration. Wash the solid with ethyl acetate to remove residual solvent and impurities.

• Drying: Dry the purified product to obtain Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. This process typically yields around 50 g (a 77% yield) of the final product.[1]

Table 1: Chemical and Physical Properties of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Property	Value	Source
Molecular Formula	C₁₂H₁₀BrNO₃	[3]
Molecular Weight	296.12 g/mol	[3]
CAS Number	122794-99-4	[1]
IUPAC Name	ethyl 6-bromo-4-oxo-1H-quinoline-3-carboxylate	[3]
InChI Key	IVZIOBTVAJBBAS-UHFFFAOYSA-N	[1]

The Science of Seeing Molecules: An Overview of Single-Crystal X-ray Diffraction

To comprehend the three-dimensional arrangement of atoms within a molecule, scientists rely on the powerful technique of single-crystal X-ray diffraction. This method involves irradiating a perfectly ordered, single crystal of a compound with a beam of X-rays. As the X-rays pass through the crystal, they are diffracted by the electron clouds of the atoms, creating a unique diffraction pattern of spots. By analyzing the positions and intensities of these spots, crystallographers can mathematically reconstruct a three-dimensional map of the electron density within the crystal. This map reveals the precise location of each atom, the bond lengths and angles that connect them, and the way individual molecules pack together in the solid state.

The resulting crystal structure provides invaluable information about intermolecular interactions, such as hydrogen bonds and π-π stacking, which are crucial for understanding a compound's physical properties, including its melting point, solubility, and stability. For pharmaceutical scientists, this knowledge is critical for identifying and characterizing different polymorphic forms of a drug, which can have significant implications for its bioavailability and therapeutic efficacy.

A Comparative Crystallographic Study: Insights from a Close Analogue

In the absence of a published crystal structure for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a detailed examination of a structurally similar compound can provide profound insights into its likely solid-state architecture. A prime candidate for this comparative analysis is Ethyl 6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate , which differs only by the substitution of a methyl group for the bromine atom at the 6-position. The crystal structure of this analogue has been determined and provides a robust model for predicting the structural features of our target compound.[4]

Table 2: Crystallographic Data for Ethyl 6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate [4]

Parameter	Value
Chemical Formula	C₁₃H₁₃NO₃
Crystal System	Monoclinic
Space Group	C2/c
a (Å)	22.886(3)
b (Å)	12.763(2)
c (Å)	8.175(1)
β (°)	107.756(4)
Volume (ų)	2274.3
Z	8

Molecular Geometry and Conformation

In the solid state, the quinoline core of Ethyl 6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate is essentially planar.[4] The two six-membered rings of the quinoline system are nearly coplanar, with a very small angle between their least-squares planes.[4] This planarity is a common feature of aromatic systems and is expected to be preserved in the 6-bromo analogue. The ethyl ester group will likely exhibit some degree of rotational freedom, but its conformation will be influenced by the steric and electronic environment created by the quinoline ring and neighboring molecules in the crystal lattice.

Intermolecular Interactions and Crystal Packing

The crystal packing of the 6-methyl analogue is stabilized by hydrogen bonding. The hydrogen atom of the secondary amine in the quinoline ring forms a hydrogen bond with the carbonyl oxygen atom of the ester group on an adjacent molecule.[4] This interaction links the molecules into chains.[4]

It is highly probable that Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate will also exhibit strong hydrogen bonding interactions. The presence of the hydroxyl group at the 4-position and the carbonyl group of the ester provides both hydrogen bond donors and acceptors. These interactions are likely to play a dominant role in the crystal packing, potentially leading to the formation of sheets or more complex three-dimensional networks.

Furthermore, the replacement of a methyl group with a bromine atom is expected to introduce halogen bonding as a potential intermolecular interaction. Halogen bonding is a non-covalent interaction where a halogen atom acts as an electrophilic species, interacting with a nucleophile. In this case, the bromine atom could interact with the carbonyl oxygen or the nitrogen atom of a neighboring molecule, further influencing the crystal packing. The larger size and different electronic properties of bromine compared to a methyl group will undoubtedly lead to differences in the unit cell parameters and overall packing arrangement.

A Roadmap to Elucidation: A Hypothetical Experimental Workflow

The following detailed protocol outlines the necessary steps to determine the crystal structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Experimental Protocol: Single-Crystal Growth and X-ray Diffraction Analysis

• Purification of the Compound: Ensure the sample of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is of high purity. Recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate, or a mixture thereof) is recommended to remove any impurities that might inhibit crystal growth.

• Single Crystal Growth:

  • Slow Evaporation: Dissolve the purified compound in a suitable solvent to create a saturated or near-saturated solution. Allow the solvent to evaporate slowly and undisturbed at room temperature. This is often the simplest and most effective method for growing high-quality single crystals.

  • Solvent Diffusion: In a small vial, dissolve the compound in a good solvent. Carefully layer a second solvent in which the compound is less soluble on top. Over time, the diffusion of the second solvent into the first will reduce the solubility of the compound and promote the growth of single crystals at the interface.

  • Vapor Diffusion: Place a solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile solvent in which the compound is insoluble. The vapor of the second solvent will slowly diffuse into the first, inducing crystallization.

• Crystal Selection and Mounting: Under a microscope, select a single, well-formed crystal with sharp edges and no visible defects. Carefully mount the crystal on a goniometer head using a suitable cryoprotectant if data is to be collected at low temperatures.

• X-ray Data Collection:

  • Mount the goniometer head on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector.

  • Cool the crystal to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, which results in a higher quality diffraction pattern.

  • Collect a series of diffraction images by rotating the crystal in the X-ray beam.

• Data Processing and Structure Solution:

  • Process the raw diffraction data to determine the unit cell parameters and space group of the crystal.

  • Integrate the intensities of the diffraction spots.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• Structure Refinement:

  • Refine the initial model against the experimental data using full-matrix least-squares methods. This process optimizes the atomic coordinates, and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

  • Locate and refine the positions of hydrogen atoms.

• Structure Validation and Analysis:

  • Validate the final crystal structure using crystallographic software to check for any errors or inconsistencies.

  • Analyze the molecular geometry, intermolecular interactions, and crystal packing.

  • Deposit the final structural data in a public database such as the Cambridge Crystallographic Data Centre (CCDC) to make it available to the scientific community.

Visualizing the Architecture: Synthesis and Predicted Interactions

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the synthetic workflow and the predicted intermolecular interactions that are likely to govern the crystal structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Caption: Synthetic workflow for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Caption: Predicted intermolecular interactions for the title compound.

Conclusion: The Unseen Architecture of a Promising Molecule

While the definitive crystal structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate remains to be experimentally determined, this guide has established a robust framework for understanding its likely solid-state properties. Through a detailed analysis of its synthesis, chemical nature, and a comparative study with a close structural analogue, we can confidently predict a planar quinoline core with a crystal packing dominated by hydrogen bonding and potentially influenced by halogen bonding and π-π stacking interactions.

The insights provided herein are not merely academic; they have profound practical implications. A thorough understanding of the crystal structure is a prerequisite for advancing this valuable intermediate into the realm of drug development. It informs formulation strategies, aids in the prediction of polymorphs, and provides a foundation for the rational design of next-generation quinoline-based therapeutics. It is our hope that this technical guide will serve as a valuable resource for researchers in the field and will stimulate further investigation into the fascinating and important world of quinoline chemistry.

References

• NINGBO INNO PHARMCHEM CO.,LTD. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. [Link]

• PubChem. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate. [Link]

• ResearchGate. Crystal structure of ethyl 6-methyl-4-oxo-1,4-dihydroquinoline-3- carboxylate, C13H13NO3. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate | C12H11NO4 | CID 54684458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Quantum Chemical Blueprint: A Technical Guide to the In-Silico Analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Foreword for the Modern Drug Discovery Professional

In the contemporary landscape of pharmaceutical research and development, the integration of computational chemistry is no longer a novelty but a cornerstone of efficient and targeted drug design. Molecules such as Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a member of the quinolone family, are of significant interest due to their potential as versatile scaffolds in medicinal chemistry, with applications in antimicrobial and anticancer research.[1][2] The strategic placement of a bromine atom and an ethoxycarbonyl group on the quinoline core provides multiple avenues for synthetic modification, making it a valuable building block for creating diverse chemical libraries.[1] Understanding the intrinsic electronic and structural properties of this core molecule is paramount to predicting its reactivity, metabolic stability, and potential interactions with biological targets.

This in-depth technical guide provides a comprehensive, field-proven protocol for the quantum chemical analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate using Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT). Moving beyond a mere recitation of steps, this document elucidates the why behind each computational choice, empowering researchers to not only replicate the findings but also to adapt these methodologies for their own research endeavors. We will delve into the theoretical underpinnings of the chosen computational methods, provide a step-by-step workflow for the calculations, and offer insights into the interpretation of the resulting data, from molecular geometry to electronic spectra. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage the predictive power of computational chemistry to accelerate their discovery pipelines.

The Strategic Importance of Quantum Chemical Calculations

Quantum chemical calculations serve as a "computational microscope," allowing us to probe the molecular world with a level of detail that is often inaccessible through experimental means alone. For a molecule like Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, these calculations can predict a wealth of information:

• Optimized Molecular Geometry: Determining the most stable three-dimensional arrangement of atoms, which is crucial for understanding its interaction with biological macromolecules.

• Electronic Properties: Mapping the electron density distribution, identifying sites susceptible to electrophilic or nucleophilic attack, and predicting reactivity.[3][4]

• Spectroscopic Signatures: Simulating infrared (IR) and UV-Vis absorption spectra to aid in the experimental characterization of the molecule and its derivatives.[2][5]

• Frontier Molecular Orbitals (HOMO-LUMO): Analyzing the highest occupied and lowest unoccupied molecular orbitals to understand electronic transitions, charge transfer properties, and overall chemical reactivity.[6][7]

By establishing a robust computational model for the parent scaffold, researchers can efficiently screen virtual libraries of derivatives, prioritizing synthetic efforts on compounds with the most promising in-silico profiles.

Foundational Theory: A Primer on DFT and TD-DFT

The workhorse of modern computational chemistry for medium-sized organic molecules is Density Functional Theory (DFT) . Unlike more computationally expensive ab initio methods, DFT calculates the electronic energy of a system based on its electron density, a more manageable property than the full many-electron wavefunction.[8] This approach provides a favorable balance between accuracy and computational cost, making it ideal for the study of molecules like our target compound.

For this guide, we will employ the B3LYP hybrid functional . B3LYP incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electronic exchange effects, a known weakness of early DFT functionals.[9][10][11][12] This functional has a long and successful track record for providing reliable geometries and electronic properties for a wide range of organic molecules.[9]

To describe the spatial distribution of electrons, we will use the 6-311++G(d,p) basis set . This choice represents a good compromise between accuracy and computational expense. The "6-311" part indicates a triple-zeta valence basis set, providing flexibility in describing the valence electrons. The "++G" denotes the addition of diffuse functions on both heavy atoms and hydrogens, which are crucial for accurately describing anions and systems with lone pairs of electrons. Finally, the "(d,p)" indicates the inclusion of polarization functions on heavy atoms (d-functions) and hydrogen atoms (p-functions), allowing for a more accurate description of anisotropic electron distributions in chemical bonds.[13]

To investigate the electronic excited states and simulate the UV-Vis spectrum, we will utilize Time-Dependent Density Functional Theory (TD-DFT) .[5][8][14][15] TD-DFT is an extension of DFT that allows for the calculation of excitation energies and oscillator strengths, which can be directly correlated with the absorption bands observed in an experimental UV-Vis spectrum.

The Computational Workflow: A Step-by-Step Protocol

The following protocol outlines the complete workflow for the quantum chemical analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. This workflow is designed to be self-validating at each stage.

Molecular Structure Preparation

The first step is to generate an initial 3D structure of the molecule. This can be done using any molecular building software, such as GaussView, Avogadro, or ChemDraw.[16][17] It is crucial to ensure the correct connectivity and stereochemistry. The initial coordinates do not need to be perfect, as the geometry optimization step will find the lowest energy conformation.

Caption: 2D representation of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Geometry Optimization and Vibrational Frequency Analysis

The heart of the computational analysis is the geometry optimization. This calculation will iteratively adjust the positions of the atoms to find the minimum energy structure on the potential energy surface.

Protocol:

• Software: Gaussian 09 or a later version is recommended.[16][18][19]

• Input File Generation:

  • Load the initial structure into GaussView or a similar program.

  • Set up the calculation with the following keywords in the route section: #p B3LYP/6-311++G(d,p) Opt Freq.

    • #p: Requests enhanced printout.

    • B3LYP/6-311++G(d,p): Specifies the level of theory.

    • Opt: Requests a geometry optimization.

    • Freq: Requests a vibrational frequency calculation to be performed on the optimized geometry.

• Execution: Submit the input file to the Gaussian program.

• Validation:

  • Convergence: Ensure the optimization has converged by checking the output file for the "Optimization completed" message.

  • Vibrational Frequencies: A successful optimization to a true minimum on the potential energy surface will result in no imaginary frequencies. The presence of one or more imaginary frequencies indicates a saddle point, and the initial geometry should be perturbed and re-optimized.

The frequency calculation serves a dual purpose: it confirms that the optimized structure is a true minimum and provides the theoretical vibrational spectrum (IR and Raman).

Electronic Structure Analysis

Once a stable geometry is obtained, we can probe the electronic properties of the molecule.

Protocol:

• Natural Bond Orbital (NBO) Analysis:

  • Use the optimized coordinates from the previous step.

  • Perform a single-point energy calculation with the NBO analysis requested. The route section should include: #p B3LYP/6-311++G(d,p) Pop=NBO.

  • NBO analysis provides insights into charge distribution, hybridization, and donor-acceptor interactions within the molecule.[1]

• Frontier Molecular Orbital (HOMO-LUMO) Analysis:

  • The HOMO and LUMO energies are calculated during the geometry optimization step and can be found in the output file.

  • Visualize the HOMO and LUMO orbitals using software like GaussView. This will show the regions of the molecule involved in electron donation (HOMO) and acceptance (LUMO).[6] The HOMO-LUMO energy gap is a key indicator of chemical reactivity and electronic excitation energy.[7]

• Molecular Electrostatic Potential (MEP) Map:

  • Generate the MEP map from the results of the single-point energy calculation.

  • The MEP map visualizes the electrostatic potential on the electron density surface, with red indicating regions of high electron density (nucleophilic sites) and blue indicating regions of low electron density (electrophilic sites).[3][4][20]

Caption: The iterative workflow for quantum chemical calculations.

Simulation of UV-Vis Spectrum

To predict the electronic absorption properties, a TD-DFT calculation is performed.

Protocol:

• Input File Generation:

  • Use the optimized coordinates.

  • Set up the calculation with the following keywords: #p TD(NStates=10) B3LYP/6-311++G(d,p).

    • TD(NStates=10): Requests a TD-DFT calculation for the first 10 excited states. The number of states can be adjusted as needed.

• Execution and Analysis:

  • Run the Gaussian calculation.

  • The output file will contain the excitation energies (in eV and nm), oscillator strengths, and the major orbital contributions for each electronic transition.

  • The oscillator strength is proportional to the intensity of the absorption band.

  • The results can be used to generate a simulated UV-Vis spectrum, which can be compared with experimental data.[5][15]

Interpreting the Data: From Numbers to Insights

The output of these calculations is a wealth of numerical data. The true value lies in translating this data into actionable chemical insights.

Calculated Property	Significance and Interpretation
Optimized Geometry	Provides bond lengths, bond angles, and dihedral angles of the most stable conformation. This is the foundation for all other calculations and is crucial for docking studies.
Vibrational Frequencies	The calculated IR spectrum can be compared with experimental data to confirm the identity and purity of the synthesized compound. Each peak corresponds to a specific vibrational mode of the molecule.
HOMO Energy	Represents the electron-donating ability of the molecule. A higher HOMO energy indicates a greater propensity to donate electrons.
LUMO Energy	Represents the electron-accepting ability of the molecule. A lower LUMO energy indicates a greater propensity to accept electrons.
HOMO-LUMO Gap	The energy difference between the HOMO and LUMO is a measure of the molecule's chemical reactivity and kinetic stability. A smaller gap suggests higher reactivity.[21]
MEP Map	Visually identifies the electron-rich and electron-poor regions of the molecule, predicting sites for electrophilic and nucleophilic attack, respectively. This is invaluable for understanding potential intermolecular interactions.
NBO Charges	Provides a quantitative measure of the electron distribution on each atom, offering a more detailed picture than the qualitative MEP map.
TD-DFT Results	Predicts the wavelengths of maximum absorption (λmax) in the UV-Vis spectrum and the intensity of these absorptions. This is useful for confirming the electronic structure and for designing molecules with specific photophysical properties.

Conclusion: The Power of a Predictive Framework

This technical guide has outlined a robust and reliable workflow for the quantum chemical analysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. By following this protocol, researchers can gain a deep understanding of the structural and electronic properties of this important medicinal chemistry scaffold. The insights derived from these calculations can guide the rational design of novel derivatives with enhanced biological activity, improved pharmacokinetic profiles, and reduced off-target effects. The integration of such in-silico methodologies into the drug discovery process is not merely an academic exercise; it is a strategic imperative for accelerating the development of next-generation therapeutics.

References

• The molecular electrostatic potential maps of derivatives (a) 5, (b) 6,... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. (2017). Arabian Journal of Chemistry. Retrieved January 6, 2026, from [Link]

• TD-DFT calculations of UV absorption bands and their intensities in the spectra of some tetrahydroquinolines. (2015). RSC Publishing. Retrieved January 6, 2026, from [Link]

• Molecular electrostatic potential (MEP) maps of the synthesized compounds (4a-4f). (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• 3D electrostatic potential map of quinoline compound. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Computational analysis and experimental validation of a quinoline derivative for optoelectronic and pharmacological applications. (2024). AVESIS. Retrieved January 6, 2026, from [Link]

• Vibrational spectroscopic study of some quinoline derivatives. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. (2025). Retrieved January 6, 2026, from [Link]

• Frontier Molecular Orbital Theory in Organic Reactivity and Design. (2025). ResearchGate. Retrieved January 6, 2026, from [Link]

• Molecular electrostatic potential (MEP) maps of all the compounds. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• GAUSSIAN 09W TUTORIAL. (n.d.). Barrett Research Group. Retrieved January 6, 2026, from [Link]

• Synthesis, DFT studies on a series of tunable quinoline derivatives. (2024). PMC - NIH. Retrieved January 6, 2026, from [Link]

• Synthesis, DFT studies on a series of tunable quinoline derivatives. (2024). RSC Publishing. Retrieved January 6, 2026, from [Link]

• TD-DFT calculations of UV absorption bands and their intensities in the spectra of some tetrahydroquinolines. (2015). ResearchGate. Retrieved January 6, 2026, from [Link]

• Creating and running a simple DFT calculation in GaussView / Gaussian. (2019). YouTube. Retrieved January 6, 2026, from [Link]

• Understanding the aqueous chemistry of quinoline and the diazanaphthalenes: insight from DFT study. (2021). PMC - NIH. Retrieved January 6, 2026, from [Link]

• Computational investigation of bioactive 2,3-diaryl quinolines using DFT method: FT- IR, NMR spectra, NBO, NLO, HOMO-LUMO transitions, and quantum-chemical properties. (2025). ResearchGate. Retrieved January 6, 2026, from [Link]

• TD-DFT calculations of UV absorption bands and their intensities in the spectra of some tetrahydroquinolines. (2015). Semantic Scholar. Retrieved January 6, 2026, from [Link]

• 2.02: LFT and Frontier Molecular Orbital Theory. (2020). Chemistry LibreTexts. Retrieved January 6, 2026, from [Link]

• HOMOs and LUMOs of quinoline–carbazole based Q1 (A–D–π–A) and Q2... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• How can I learn DFT calculations by using Gaussian 09 Software? (2016). ResearchGate. Retrieved January 6, 2026, from [Link]

• New Perspectives on the Role of Frontier Molecular Orbitals in the Study of Chemical Reactivity: A Review | Request PDF. (2025). ResearchGate. Retrieved January 6, 2026, from [Link]

• A drug design strategy based on molecular docking and molecular dynamics simulations applied to development of inhibitor against triple-negative breast cancer by Scutellarein derivatives. (n.d.). PubMed Central. Retrieved January 6, 2026, from [Link]

• How to Setting up a Gaussian 09 Calculation Beginners #dft #gaussian #computationalchemistry. (2025). YouTube. Retrieved January 6, 2026, from [Link]

• Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde. (n.d.). PMC - NIH. Retrieved January 6, 2026, from [Link]

• How to Create Input file for Gaussian 09 Calculation and Geometry Optimization. (2023). YouTube. Retrieved January 6, 2026, from [Link]

• DFT analysis for structure, vibrational assignments, and molecular properties of medicinally important isoquinoline. (2024). ResearchGate. Retrieved January 6, 2026, from [Link]

• Calculated and experimental vibrational frequencies of quinoline (cm −1... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Describing Chemical Reactivity with Frontier Molecular Orbitalets | JACS Au. (n.d.). JACS Au. Retrieved January 6, 2026, from [Link]

• Fig. 3 Chemical reactivity descriptors based on HOMO-LUMO analysis of a... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Discovery of Molecular Properties of a Quinoline Derivative via Benchmarking DFT Methods with Respect to Functional and Basis Set. (2022). Research Square. Retrieved January 6, 2026, from [Link]

• Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. (n.d.). Retrieved January 6, 2026, from [Link]

• Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. (n.d.). NIH. Retrieved January 6, 2026, from [Link]

• Optimized geometry of quinoline (C 1 symmetry) B3LYP/6- 311++G(d,p)... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• B3LYP/6-31G (d, p) optimized structures under study. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Density Function Theory B3LYP/6-31G**Calculation of Geometry Optimization and Energies of Donor-Bridge-Acceptor Molecular System. (2014). Inpressco. Retrieved January 6, 2026, from [Link]

• DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). (n.d.). Scirp.org. Retrieved January 6, 2026, from [Link]

• Synthesis, spectrophotometric characterization and DFT computational study of a novel quinoline derivative, 2-amino-4-(2,4,6-trinitrophenylamino). (2018). ResearchGate. Retrieved January 6, 2026, from [Link]

• Theoretical and spectroscopic study of ethyl 1,4-dihydro-4-oxoquinoline-3-carboxylate and its 6-fluoro and 8-nitro derivatives in neutral and radical anion forms. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• Crystal structure, DFT study and Hirshfeld surface analysis of ethyl 6-chloro-2-ethoxyquinoline-4-carboxylate. (n.d.). PMC - NIH. Retrieved January 6, 2026, from [Link]

Sources

• 1. Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. TD-DFT calculations of UV absorption bands and their intensities in the spectra of some tetrahydroquinolines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, DFT studies on a series of tunable quinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. inpressco.com [inpressco.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis, DFT studies on a series of tunable quinoline derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. barrett-group.mcgill.ca [barrett-group.mcgill.ca]
• 17. researchgate.net [researchgate.net]
• 18. m.youtube.com [m.youtube.com]
• 19. m.youtube.com [m.youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. A drug design strategy based on molecular docking and molecular dynamics simulations applied to development of inhibitor against triple-negative breast cancer by Scutellarein derivatives - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Commercial Sourcing and Application of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate for Drug Development Professionals

Introduction: The Strategic Importance of a Key Building Block

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, with CAS Number 122794-99-4, is a highly valued chemical intermediate that serves as a foundational component in the synthesis of a multitude of quinoline derivatives.[1] Its molecular structure, featuring a bromine atom and a hydroxyl group, makes it a versatile scaffold for developing novel bioactive molecules, particularly in pharmaceutical research and development.[1] This compound is instrumental in medicinal chemistry for creating complex molecular structures aimed at producing potential therapeutic agents, including those with anticancer and antimicrobial properties.[1] For researchers and drug development professionals, securing a reliable and high-quality supply of this intermediate is the critical first step in the discovery pipeline. This guide provides a comprehensive overview of its commercial sourcing, quality control, and key applications.

Part 1: Supplier Landscape and Qualification

The journey from a promising molecular target to a viable drug candidate is paved with critical raw materials. The quality of the starting intermediate, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, directly impacts the yield, purity, and scalability of subsequent synthetic steps. Therefore, a robust supplier qualification process is not merely a procurement task but a fundamental aspect of risk management in drug development.

Key Considerations for Supplier Selection:

• Purity and Impurity Profile: The supplier must provide a detailed Certificate of Analysis (CoA) for each batch, specifying the purity (typically ≥97%) and the identity of any significant impurities.

• Scalability: A reliable supplier should demonstrate the capacity to provide the material from research-scale grams to industrial-scale kilograms, ensuring a consistent supply chain as a project progresses.[2]

• Regulatory Compliance and Documentation: For later-stage development, suppliers should be able to provide documentation supporting Good Manufacturing Practices (GMP) if required.

• Technical Support: A knowledgeable technical support team can be an invaluable resource for addressing questions regarding handling, stability, and analytical methods.

Workflow for Supplier Qualification

The following diagram outlines a systematic approach to qualifying a new supplier for this critical intermediate.

Caption: A logical workflow for the qualification of commercial suppliers.

Table of Commercial Suppliers

Supplier	Purity	Available Scale	Notes
Sigma-Aldrich	AldrichCPR	Grams	Product intended for early discovery research; buyer assumes responsibility to confirm identity and purity.[3]
Vibrant Pharma Inc.	97%	Grams to Bulk	Offers a range of quinoline derivatives.[4]
AbacipharmTech	Not specified	Inquiry-based	Global chemical supplier.[5][6]
Benchchem	Not specified	Inquiry-based	Provides information on synthesis and applications.[2]
Chem-Impex	Not specified	Inquiry-based	Lists physical properties and research applications.[7]

Note: This is not an exhaustive list, and availability may vary. Researchers should conduct their own due diligence.

Part 2: Quality Control and Analytical Validation

Upon receipt of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, it is imperative to perform in-house analytical validation to confirm its identity and purity. This step ensures the integrity of the experimental results and the quality of the downstream products.

Typical Specifications:

Parameter	Specification
Appearance	Pale yellow to off-white or beige powder/crystalline powder.[1][7][8]
Molecular Formula	C₁₂H₁₀BrNO₃[9]
Molecular Weight	296.12 g/mol [9]
Melting Point	>300 °C[7]
Purity (by HPLC)	≥97%

Analytical Workflow for Incoming Material

The following diagram illustrates a standard workflow for the quality control of a newly received batch of the intermediate.

Caption: Standard analytical workflow for incoming material validation.

Part 3: Key Applications in Medicinal Chemistry

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a versatile synthetic intermediate primarily used for the construction of complex quinoline-based compounds.[2] Its structure is particularly amenable to further chemical modifications.

• Palladium-Catalyzed Cross-Coupling: The bromo substituent at the 6-position is ideal for reactions like Suzuki and Sonogashira couplings, allowing for the introduction of various aryl or alkynyl groups.[2]

• Functional Group Transformation: The hydroxyl group at the 4-position can be converted to other functional groups, such as a chloro group using reagents like phosphorus oxychloride (POCl₃), which can then be substituted to further diversify the molecular structure.[2]

These modifications enable the synthesis of a wide range of quinoline derivatives for screening in various drug discovery programs, including those targeting enzyme inhibition and receptor binding.[1][7]

Representative Synthetic Pathway

The diagram below illustrates a common synthetic route starting from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate to a more complex derivative.

Caption: A representative synthetic pathway utilizing the title compound.

Part 4: Exemplary Experimental Protocol

This section provides a representative protocol for the chlorination of the 4-hydroxy position, a common step in the synthesis of quinoline-based drug candidates. This protocol is based on literature precedents.[2][10]

Objective: To synthesize Ethyl 6-bromo-4-chloroquinoline-3-carboxylate.

Materials:

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• Reaction Setup: In a fume hood, add Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (1 equivalent) to a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃) (approx. 3-5 equivalents) to the flask. Then, add a catalytic amount of DMF (e.g., 2-3 drops).

• Reaction: Heat the mixture to reflux (approximately 110 °C) and maintain for 3-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture onto crushed ice to quench the excess POCl₃.

• Extraction: Extract the aqueous mixture with dichloromethane (3x).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the pure Ethyl 6-bromo-4-chloroquinoline-3-carboxylate.

Part 5: Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate and its derivatives.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[11]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[11] Avoid contact with skin and eyes.[12]

• First Aid: In case of skin contact, wash off with soap and plenty of water.[11] In case of eye contact, rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[11] If inhaled, move the person into fresh air.[11] If swallowed, rinse the mouth with water and consult a physician.[11]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible substances.[8]

Disclaimer: This guide is intended for informational purposes only. Researchers should always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis.
• ChemicalBook. (2025). ETHYL 6-BROMO-8-CHLORO-4-HYDROXY-QUINOLINE-3-CARBOXYLATE - Safety Data Sheet.
• AbacipharmTech. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• Vibrant Pharma Inc. (n.d.). Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate.
• Benchchem. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• Chem-Impex. (n.d.). 6-Bromo-4-hidroxiquinolina-3-carboxilato de etilo.
• Sigma-Aldrich. (n.d.). 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester AldrichCPR.
• AbacipharmTech. (n.d.). Inquiry Product - Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• GSRS. (n.d.). ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE.
• GSRS. (n.d.). ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE.
• Biocompare. (n.d.). ethyl 6-bromo-4-chloroquinoline-3-carboxylate from Aladdin Scientific.
• Capot Chemical. (2025). MSDS of Ethyl 6-bromo-1,2,3,4-tetrahydro-isoquinoline-1-carboxylate.
• BOC Sciences. (n.d.). 6-Bromo-4-Hydroxyquinoline-3-Carboxylic Acid Ethyl Ester.
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - ETHYL 6-BROMOQUINOLINE-3-CARBOXYLATE.
• CymitQuimica. (n.d.). Ethyl 6-bromo-4,7-dichloroquinoline-3-carboxylate.
• ChemicalBook. (n.d.). ETHYL 6-BROMO-2-METHYLQUINOLINE-4-CARBOXYLATE synthesis.
• Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2017). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press.

Sources

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester AldrichCPR 122794-99-4 [sigmaaldrich.com]
• 4. vibrantpharma.com [vibrantpharma.com]
• 5. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 6. Inquiry Product - Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 7. chemimpex.com [chemimpex.com]
• 8. 6-Bromo-4-Hydroxyquinoline-3-Carboxylic Acid Ethyl Ester [alfachemch.com]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. atlantis-press.com [atlantis-press.com]
• 11. capotchem.com [capotchem.com]
• 12. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Note: A Detailed Guide to the Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate via the Gould-Jacobs Reaction

This document provides a comprehensive guide for the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a valuable scaffold in medicinal chemistry and drug development.[1][2][3] We will explore the robust and versatile Gould-Jacobs reaction, offering both a classical thermal protocol and a modern, rapid microwave-assisted method. This guide is designed for researchers, scientists, and drug development professionals, providing not only step-by-step instructions but also the underlying scientific rationale for key experimental choices.

Introduction: The Significance of the Gould-Jacobs Reaction

The quinoline ring system is a privileged scaffold in pharmaceutical chemistry, forming the core of numerous antibacterial, anticancer, and antimalarial agents.[3] The Gould-Jacobs reaction, first reported in 1939, remains a cornerstone for constructing the 4-hydroxyquinoline (or quinolin-4-one) framework.[4] The reaction proceeds through two primary stages: an initial condensation of a substituted aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization to form the fused pyridine ring.[5][6]

This application note specifically details the synthesis of the 6-bromo substituted derivative, a key intermediate for further functionalization in drug discovery programs.

Reaction Mechanism and Rationale

The synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate via the Gould-Jacobs reaction involves two key transformations:

• Nucleophilic Substitution: The reaction commences with a nucleophilic attack by the amino group of 4-bromoaniline on the electrophilic carbon of diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of ethanol to form the stable intermediate, ethyl 3-((4-bromophenyl)amino)acrylate.[5][6] The choice of 4-bromoaniline directly installs the bromine atom at the desired 6-position of the final quinoline ring.

• Thermal Electrocyclization: The critical step is the intramolecular 6-electron cyclization of the intermediate.[5][6] This process requires significant thermal energy (typically >250 °C) to overcome the activation barrier, leading to the formation of the quinoline ring system.[4] The resulting product exists in tautomeric equilibrium, predominantly as the 4-oxo form, which is ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate.[5][6]

The overall reaction pathway is illustrated below.

Caption: The Gould-Jacobs reaction pathway.

Experimental Protocols & Methodologies

Two effective protocols are presented. The classical method is robust and requires standard laboratory equipment, while the microwave-assisted synthesis offers a significant reduction in reaction time and is often higher yielding.[7][8]

Protocol 1: Classical High-Temperature Synthesis

This method involves a two-step process where the intermediate is first formed and then cyclized in a high-boiling inert solvent.

Materials and Reagents:

• 4-Bromoaniline

• Diethyl ethoxymethylenemalonate (DEEM)

• Diphenyl ether (or Dowtherm A)

• Hexanes or Cyclohexane

• Ethanol

• Round-bottom flasks, reflux condenser, heating mantle with stirrer

• Filtration apparatus

Step-by-Step Procedure:

• Formation of the Intermediate:

  • In a 100 mL round-bottom flask, combine 4-bromoaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq).

  • Heat the mixture with stirring at 110-120 °C for 1.5 hours. The reaction becomes a clear melt and then solidifies upon cooling.

  • Rationale: This step drives the initial condensation reaction. A slight excess of DEEM ensures full conversion of the aniline. The ethanol byproduct is typically allowed to evaporate from the reaction.

• Thermal Cyclization:

  • In a separate flask equipped with a reflux condenser, preheat diphenyl ether (approx. 8-10 mL per gram of intermediate) to 250-255 °C.

  • Carefully add the crude anilidoacrylate intermediate from Step 1 in portions to the hot diphenyl ether. Vigorous evolution of ethanol will be observed.

  • Maintain the reaction at a steady reflux (250-255 °C) for 30-45 minutes after the addition is complete.

  • Rationale: A high temperature is essential to provide the activation energy for the 6-electron cyclization.[4] Diphenyl ether serves as a non-reactive, high-boiling solvent to maintain the required temperature.[4][7]

• Isolation and Purification:

  • Allow the reaction mixture to cool to below 100 °C. The desired product will begin to precipitate.

  • Add hexanes or cyclohexane (approx. 2-3 volumes of the diphenyl ether) to the cooled mixture to complete the precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with hexanes or cyclohexane to remove the residual diphenyl ether, followed by a wash with cold ethanol.

  • Rationale: The product has low solubility in non-polar solvents like hexanes, facilitating its precipitation while the high-boiling solvent remains in solution.[7] Washing removes impurities.

  • Dry the solid under vacuum to yield Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as an off-white to tan solid.

Protocol 2: Microwave-Assisted One-Pot Synthesis

This modern approach combines the condensation and cyclization steps into a single, rapid procedure, significantly improving efficiency.[8][9]

Materials and Reagents:

• 4-Bromoaniline

• Diethyl ethoxymethylenemalonate (DEEM)

• Microwave vial (5-10 mL) with a magnetic stir bar

• Dedicated microwave synthesis system

• Acetonitrile (ice-cold)

• Filtration apparatus

Step-by-Step Procedure:

• Reaction Setup:

  • To a 5 mL microwave vial, add 4-bromoaniline (1.0 eq, e.g., 2.0 mmol, 344 mg) and diethyl ethoxymethylenemalonate (3.0 eq, e.g., 6.0 mmol, 1.21 mL).

  • Add a magnetic stir bar and securely seal the vial with a cap.

  • Rationale: Using an excess of DEEM serves as both a reagent and a high-boiling solvent, eliminating the need for another solvent like diphenyl ether.[7][8]

• Microwave Irradiation:

  • Place the sealed vial into the microwave reactor.

  • Heat the mixture to 250 °C and hold for 10-20 minutes with stirring. Monitor the internal pressure, which may rise.

  • Rationale: Microwave heating allows for rapid and uniform energy transfer, dramatically reducing the time required to reach the high temperature needed for cyclization and often improving yields by minimizing side reactions.[8]

• Isolation and Purification:

  • After the reaction is complete, cool the vial to room temperature. A precipitate of the product should form.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with a small amount of ice-cold acetonitrile (e.g., 3-5 mL) to remove unreacted DEEM and byproducts.[8]

  • Rationale: The product is sparingly soluble in cold acetonitrile, making it an effective solvent for washing away the highly soluble DEEM.

  • Dry the resulting solid under vacuum. The product is typically obtained in high purity (>95%).

Data Summary and Comparison

The following table summarizes typical quantitative data for the described protocols, allowing for a direct comparison of their efficiency.

Parameter	Protocol 1: Classical Thermal	Protocol 2: Microwave-Assisted
Starting Material	4-Bromoaniline	4-Bromoaniline
Key Reagent	Diethyl ethoxymethylenemalonate	Diethyl ethoxymethylenemalonate
Solvent	Diphenyl Ether	None (excess DEEM)
Temperature	~250-255 °C	250 °C
Reaction Time	2-3 hours	10-20 minutes
Typical Yield	65-80%	75-90%
Purity (Post-Wash)	>90%	>95%
Key Advantage	Standard equipment	Speed, yield, purity
Key Disadvantage	Long reaction time, solvent removal[4]	Requires specialized equipment

Troubleshooting and Field-Proven Insights

• Incomplete Cyclization: If the yield is low, the primary cause is often an insufficient cyclization temperature or time. In the classical method, ensure the temperature of the diphenyl ether is consistently above 250 °C. For the microwave method, increasing the hold time may improve conversion.[8]

• Product Discoloration: The product can sometimes be dark. This may result from slight decomposition at high temperatures.[4] Purification by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) can yield a purer, lighter-colored product.

• Regioselectivity Considerations: While 4-bromoaniline is symmetrical and yields a single product, using an asymmetrically substituted aniline (e.g., 3-bromoaniline) can lead to a mixture of regioisomers. The cyclization can occur at either ortho position relative to the amino group, a factor controlled by both steric and electronic effects.[4][10] This is a critical consideration when adapting this protocol for other analogs.

This guide provides a validated and robust framework for the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. By understanding the causality behind each step, researchers can confidently execute and adapt these protocols for their specific needs in the pursuit of novel therapeutic agents.

References

• Wikipedia. Gould–Jacobs reaction. [Link]

• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. [Link]

• Wikiwand. Gould–Jacobs reaction. [Link]

• YouTube. Organic Chemistry - Gould-Jacobs Reaction Mechanism. [Link]

• PMC - PubMed Central. Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors. [Link]

• RSC Publishing. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. [Link]

• Oriental Journal of Chemistry. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. [Link]

• International Journal of Pharmaceutical Sciences. Green Synthesis of Quinoline and Its Derivatives. [Link]

• MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

• ResearchGate. Synthesis of quinoline derivatives. [Link]

• Biotage. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. [Link]

• ResearchGate. Regioselectivity of the Gould–Jacobs Reaction. [Link]

• ResearchGate. Screening of Conditions for the Cyclization Reaction. [Link]

• Synthesis of novel 3,4,6-trisubstituted quinolines enabled by a Gould-Jacobs cyclization. [Link]

• ResearchGate. Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. [Link]

Sources

• 1. Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 3. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 4. mdpi.com [mdpi.com]
• 5. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 6. Gould–Jacobs reaction - Wikiwand [wikiwand.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ablelab.eu [ablelab.eu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in Antimicrobial Drug Discovery

Introduction: The Imperative for Novel Antimicrobial Agents and the Promise of the Quinoline Scaffold

The rise of antimicrobial resistance (AMR) poses a significant threat to global public health. The evolution of multidrug-resistant pathogens necessitates the urgent discovery and development of new antimicrobial agents with novel mechanisms of action.[1] The quinoline scaffold, a heterocyclic aromatic organic compound, has historically been a cornerstone in the development of therapeutic agents, including antimalarials and antibacterials.[2][3] Its derivatives have demonstrated a broad spectrum of biological activities, making them a privileged structure in medicinal chemistry.[2][4] Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (EBHQC) emerges as a versatile intermediate in the synthesis of a diverse array of quinoline-based compounds, offering a promising starting point for the development of new and effective antimicrobial drugs.[5][6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on leveraging EBHQC in the quest for novel antimicrobial therapies.

Synthesis and Characterization of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

The synthesis of EBHQC is well-documented and can be achieved through methods such as the Gould-Jacobs reaction. One common approach involves the thermal cyclization of 3-(4-bromoaniline) ethyl acrylate in a high-boiling solvent like diphenyl ether.[5]

Synthetic Protocol Example (Gould-Jacobs Reaction): [5]

• Combine 78 g of 3-(4-bromoaniline) ethyl acrylate with 470 mL of diphenyl ether in a suitable reaction vessel.

• Heat the mixture to 200°C under reflux for 2 hours.

• Cool the reaction mixture and precipitate the product by adding petroleum ether.

• Filter the crude product and wash it with ethyl acetate.

• Dry the resulting solid to obtain Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Characterization of the synthesized EBHQC is crucial to confirm its identity and purity. Standard analytical techniques include:

• Mass Spectrometry (MS): To confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Elemental Analysis: To determine the elemental composition.

The bromine atom at the 6-position and the ethoxycarbonyl group at the 3-position are key functional groups that allow for further chemical modifications and diversification of the quinoline scaffold.[5]

Application in Antimicrobial Drug Discovery: A Step-by-Step Approach

The journey from a promising chemical scaffold to a potential drug candidate involves a series of rigorous in vitro and in vivo evaluations. The following protocols outline the key steps in assessing the antimicrobial potential of EBHQC and its derivatives.

I. Preliminary Antimicrobial Susceptibility Testing

The initial step is to determine the spectrum of antimicrobial activity. The disk diffusion assay and the broth microdilution method are two widely used techniques for this purpose.

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity.[7]

Protocol:

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) in sterile saline from isolated colonies of the test organism grown on an agar plate.[8]

• Agar Plate Inoculation: Uniformly streak the bacterial suspension onto the surface of a Mueller-Hinton Agar (MHA) plate using a sterile cotton swab.[9][10]

• Disk Application: Aseptically place paper disks impregnated with a known concentration of EBHQC or its derivatives onto the inoculated agar surface.[8] Ensure the disks are firmly in contact with the agar.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 18-24 hours.[8]

• Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.[8] A larger zone of inhibition generally indicates greater susceptibility of the bacterium to the compound.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Prepare Standardized Bacterial Inoculum] --> B[Inoculate Mueller-Hinton Agar Plate]; B --> C[Apply EBHQC-impregnated Disks]; C --> D[Incubate Plates]; D --> E[Measure Zones of Inhibition]; } caption="Workflow for Disk Diffusion Assay";

This method provides a quantitative measure of the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[11][12]

Protocol:

• Prepare Serial Dilutions: Prepare a two-fold serial dilution of EBHQC or its derivatives in a 96-well microtiter plate containing a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth).[13]

• Inoculum Preparation: Prepare a standardized bacterial inoculum and dilute it to the final desired concentration (typically 5 x 10⁵ CFU/mL).[14]

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.[11] Include positive (broth and bacteria) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.[13]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[12]

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)	C. albicans MIC (µg/mL)
EBHQC	>128	>128	>128	>128
Derivative X	16	32	64	32
Derivative Y	4	8	16	8
Amoxicillin	0.5	8	>128	NA
Nystatin	NA	NA	NA	4
Hypothetical data for illustrative purposes.

II. Cytotoxicity Assessment: Ensuring Host Safety

A critical aspect of drug development is to ensure that the antimicrobial agent is selectively toxic to the pathogen and not to the host cells.[15][16]

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[17]

Protocol:

• Cell Seeding: Seed mammalian cells (e.g., HeLa, HepG2) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of EBHQC or its derivatives for a specified period (e.g., 24, 48 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

This assay measures the release of LDH from damaged cells, indicating a loss of membrane integrity.[17][18]

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Collect Supernatant: After the treatment period, collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing the LDH substrate.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 490 nm). The amount of LDH released is proportional to the number of damaged cells.

Compound	IC₅₀ on HeLa cells (µM)	LC₅₀ on HepG2 cells (µM)
EBHQC	>100	>100
Derivative X	55.2	78.5
Derivative Y	15.8	25.1
Doxorubicin	1.2	2.5
Hypothetical data for illustrative purposes.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Seed Mammalian Cells] --> B[Treat with EBHQC Derivatives]; subgraph "MTT Assay" B --> C1[Add MTT Reagent]; C1 --> D1[Measure Absorbance]; end subgraph "LDH Assay" B --> C2[Collect Supernatant]; C2 --> D2[Perform LDH Reaction]; D2 --> E2[Measure Absorbance]; end } caption="Workflow for Cytotoxicity Assays";

III. Elucidating the Mechanism of Action

Understanding how a compound exerts its antimicrobial effect is crucial for its development and for overcoming potential resistance mechanisms.[19] Quinolone-based compounds are known to target bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[5][20]

Several approaches can be employed to identify the molecular target of a novel antimicrobial agent.[21][22]

• Genomic and Proteomic Approaches: Comparing the gene expression or protein profiles of treated and untreated bacteria can provide clues about the affected pathways.[22]

• Affinity Chromatography: Using the antimicrobial compound as a ligand to isolate its binding partners from bacterial lysates.

• In Silico Modeling and Docking: Computational methods can predict the binding of the compound to known antimicrobial targets.[23]

Once a potential target is identified (e.g., DNA gyrase), its inhibition by the compound can be confirmed using in vitro enzyme assays.

Protocol (DNA Gyrase Supercoiling Assay):

• Reaction Setup: Prepare a reaction mixture containing relaxed plasmid DNA, DNA gyrase, ATP, and varying concentrations of the EBHQC derivative.

• Incubation: Incubate the reaction at 37°C for a specified time.

• Agarose Gel Electrophoresis: Separate the supercoiled and relaxed DNA forms on an agarose gel.

• Visualization: Stain the gel with a DNA-binding dye (e.g., ethidium bromide) and visualize the bands under UV light. Inhibition of DNA gyrase will result in a decrease in the amount of supercoiled DNA.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Hypothesize Target (e.g., DNA Gyrase)] --> B[Perform In Vitro Enzyme Assay]; B --> C{Inhibition Observed?}; C -- Yes --> D[Validate Target]; C -- No --> E[Explore Alternative Targets]; } caption="Mechanism of Action Investigation";

Structural Diversification and Lead Optimization

EBHQC serves as an excellent scaffold for the synthesis of a library of derivatives with potentially improved antimicrobial activity and a better safety profile.[4][5] The bromine atom at the 6-position is particularly amenable to palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the introduction of a wide range of substituents.[5] The hydroxyl group at the 4-position can also be modified to further explore the structure-activity relationship (SAR).

Conclusion

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a valuable and versatile starting material for the discovery of novel antimicrobial agents. Its amenability to chemical modification allows for the creation of diverse libraries of quinoline derivatives. By following the systematic protocols outlined in these application notes, researchers can effectively evaluate the antimicrobial potential, cytotoxicity, and mechanism of action of these compounds, paving the way for the development of the next generation of antimicrobial drugs to combat the growing threat of AMR.

References

• Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. (n.d.). SpringerLink. Retrieved January 6, 2026, from [Link]

• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (2022, October 5). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

• Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. (n.d.). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

• Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. (2023). SpringerLink. Retrieved January 6, 2026, from [Link]

• Disk diffusion method. (2004). SEAFDEC/AQD Institutional Repository. Retrieved January 6, 2026, from [Link]

• Recent Advances and Techniques for Identifying Novel Antibacterial Targets. (n.d.). Bentham Science. Retrieved January 6, 2026, from [Link]

• Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. (n.d.). UK Health Security Agency Research Portal. Retrieved January 6, 2026, from [Link]

• Disk Diffusion Method for Antibiotic Susceptibility Test. (n.d.). Creative Biolabs. Retrieved January 6, 2026, from [Link]

• Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. (n.d.). Springer Nature. Retrieved January 6, 2026, from [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009, December 8). American Society for Microbiology. Retrieved January 6, 2026, from [Link]

• Novel Targets of Antimicrobial Therapies. (n.d.). American Society for Microbiology. Retrieved January 6, 2026, from [Link]

• Strategies for target identification of antimicrobial natural products. (2016, January 13). Royal Society of Chemistry. Retrieved January 6, 2026, from [Link]

• Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. (n.d.). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

• Broth Dilution Method for MIC Determination. (2013, November 15). Microbe Online. Retrieved January 6, 2026, from [Link]

• Determination of antimicrobial resistance by disk diffusion. (n.d.). EU-JAMRAI. Retrieved January 6, 2026, from [Link]

• Novel Targets for Antimicrobials. (n.d.). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

• MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. Retrieved January 6, 2026, from [Link]

• MIC determination by broth microdilution. (n.d.). Bio-protocol. Retrieved January 6, 2026, from [Link]

• Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. (2025, October 9). ACS Publications. Retrieved January 6, 2026, from [Link]

• Novel Antibacterial Approaches and Therapeutic Strategies. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. (n.d.). EU-JAMRAI. Retrieved January 6, 2026, from [Link]

• Quinoline-bearing antimicrobial agents. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Antibacterial Properties of Quinoline Derivatives: A Mini- Review. (2021, November 4). Biointerface Research in Applied Chemistry. Retrieved January 6, 2026, from [Link]

• Quinolone - Machanism of Action. (2018, February 12). YouTube. Retrieved January 6, 2026, from [Link]

• Recent Developments on Antimicrobial Quinoline Chemistry. (2015, December 15). ResearchGate. Retrieved January 6, 2026, from [Link]

• Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. (2023, July 21). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 6, 2026, from [Link]

• Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids. (2019, November 28). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

• Novel antimicrobial activity of photoactive compounds originally synthesized for industrial applications. (2025, January 21). bioRxiv. Retrieved January 6, 2026, from [Link]

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. (n.d.). AbacipharmTech. Retrieved January 6, 2026, from [Link]

• ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE. (n.d.). precisionFDA. Retrieved January 6, 2026, from [Link]

• In vitro antibacterial, antibiofilm activities, and phytochemical properties of Posidonia oceanica (L.) Delile: An endemic Mediterranean seagrass. (n.d.). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

Sources

• 1. Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. asm.org [asm.org]
• 11. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 12. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 13. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 14. MIC determination by broth microdilution. [bio-protocol.org]
• 15. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents | Springer Nature Experiments [experiments.springernature.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. | Semantic Scholar [semanticscholar.org]
• 19. pubs.rsc.org [pubs.rsc.org]
• 20. youtube.com [youtube.com]
• 21. Recent Advances and Techniques for Identifying Novel Antibacterial Targets - Qiu - Current Medicinal Chemistry [edgccjournal.org]
• 22. journals.asm.org [journals.asm.org]
• 23. Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a Versatile Scaffold for the Development of Novel Anticancer Agents

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a foundational scaffold for the discovery and development of new anticancer therapeutics. This document outlines synthetic strategies, detailed protocols for in vitro evaluation, and insights into the mechanistic analysis of quinoline-based compounds.

The Quinoline Scaffold: A Privileged Structure in Oncology

The quinoline ring system, a bicyclic aromatic heterocycle, is considered a "privileged scaffold" in medicinal chemistry due to its ability to interact with a wide range of biological targets.[1][2] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[3][4] In the realm of oncology, numerous quinoline-based compounds have been investigated, with some progressing to clinical use.[2][5] These agents exert their anticancer effects through diverse mechanisms, such as the inhibition of topoisomerases, protein kinases, tubulin polymerization, and the induction of apoptosis and cell cycle arrest.[5][6][7]

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a particularly attractive starting point for the synthesis of novel anticancer agents.[8][9][10] Its structure incorporates several key features that facilitate chemical diversification:

• The 6-bromo substituent provides a reactive handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling the introduction of a wide array of aryl and alkynyl groups to explore structure-activity relationships (SAR).[8]

• The 4-hydroxy group can be converted to a 4-chloro derivative, which is a key intermediate for nucleophilic substitution reactions to introduce various amine-containing side chains.

• The 3-carboxylate ester can be hydrolyzed to the corresponding carboxylic acid or converted to amides, offering another site for modification.[8]

This inherent versatility allows for the creation of large and diverse chemical libraries for high-throughput screening and the optimization of lead compounds.

Synthesis of the Scaffold: The Gould-Jacobs Reaction

The most common and efficient method for synthesizing the ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate scaffold is the Gould-Jacobs reaction.[11][12][13] This reaction involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[14][15]

Rationale Behind the Gould-Jacobs Reaction

The Gould-Jacobs reaction is a robust and well-established method for the preparation of 4-hydroxyquinoline derivatives.[14] The reaction proceeds in two main stages:

• Condensation: The reaction begins with the nucleophilic attack of the aniline (in this case, 4-bromoaniline) on the electron-deficient double bond of diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of ethanol to form a stable anilidomethylenemalonate intermediate.

• Thermal Cyclization: This step requires significant thermal energy (typically >250 °C) to facilitate a 6-electron electrocyclization, leading to the formation of the quinoline ring system.[12] The use of a high-boiling point solvent, such as diphenyl ether, is crucial to achieve the necessary temperature for efficient cyclization.

Protocol for the Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

This protocol describes a classical thermal approach for the Gould-Jacobs reaction.

Materials:

• 4-bromoaniline

• Diethyl ethoxymethylenemalonate (DEEM)

• Diphenyl ether

• Petroleum ether

• Ethyl acetate

• Round-bottom flask with a reflux condenser

• Heating mantle with a temperature controller

• Magnetic stirrer

• Filtration apparatus

Procedure:

• In a round-bottom flask, combine 4-bromoaniline (1.0 equivalent) and diethyl ethoxymethylenemalonate (1.1 equivalents).

• Heat the mixture at 120-130 °C for 2 hours with stirring to form the anilidomethylenemalonate intermediate. Ethanol is evolved during this step.

• Add diphenyl ether to the reaction mixture to serve as a high-boiling solvent.

• Increase the temperature to 250-260 °C and reflux for 30-60 minutes. Monitor the progress of the cyclization by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Add petroleum ether to precipitate the crude product.

• Collect the solid product by filtration and wash it with ethyl acetate to remove residual diphenyl ether and other impurities.

• Dry the purified ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate under vacuum.

Synthetic Workflow Diagram

Caption: Workflow of the Gould-Jacobs reaction for scaffold synthesis.

In Vitro Evaluation of Anticancer Activity

Once a library of derivatives has been synthesized from the ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate scaffold, a systematic in vitro evaluation is necessary to identify promising lead compounds. A tiered approach is recommended, starting with broad cytotoxicity screening, followed by more detailed mechanistic assays for active compounds.

Protocol 1: Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[16] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to a purple formazan product.[17] The intensity of the purple color is directly proportional to the number of living, metabolically active cells.[17]

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the MTT reagent to formazan, which can be solubilized and quantified by spectrophotometry.

Materials:

• Cancer cell lines of interest (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom microplates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[18][19]

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37 °C in a 5% CO₂ incubator.

• Prepare serial dilutions of the test compounds in the culture medium. The final DMSO concentration should be less than 0.5%.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for 48-72 hours at 37 °C in a 5% CO₂ incubator.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis:

The percentage of cell viability is calculated using the following formula: % Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of vehicle control - Absorbance of blank)] x 100

The IC₅₀ (half-maximal inhibitory concentration) value, which is the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting a dose-response curve (percentage of cell viability vs. log of compound concentration) using non-linear regression analysis.

Table 1: Hypothetical Cytotoxicity Data for Quinoline Derivatives

Compound	Target Cell Line	Incubation Time (h)	IC₅₀ (µM)
Derivative A	MCF-7	48	5.2
Derivative B	MCF-7	48	12.8
Derivative C	A549	48	2.1
Derivative D	A549	48	8.9
Doxorubicin (Control)	MCF-7	48	0.8
Doxorubicin (Control)	A549	48	1.2

Protocol 2: Detection of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

Compounds that exhibit significant cytotoxicity should be further investigated to determine if they induce apoptosis (programmed cell death). The Annexin V/PI assay is a widely used method for this purpose.[20][21]

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[21] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells when conjugated to a fluorochrome (e.g., FITC).[22] Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Materials:

• Cancer cell lines

• Test compounds

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the test compounds at their IC₅₀ concentrations for a predetermined time (e.g., 24 hours). Include a vehicle-treated control.

• Harvest the cells (including floating and adherent cells) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[22]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Data Analysis:

The flow cytometry data will be displayed as a dot plot with four quadrants:

• Lower-left (Annexin V- / PI-): Live cells

• Lower-right (Annexin V+ / PI-): Early apoptotic cells

• Upper-right (Annexin V+ / PI+): Late apoptotic or necrotic cells

• Upper-left (Annexin V- / PI+): Necrotic cells

Table 2: Hypothetical Apoptosis Analysis Data

Treatment	% Live Cells	% Early Apoptotic	% Late Apoptotic/Necrotic
Vehicle Control	95.1	2.5	2.4
Derivative A (5.2 µM)	45.3	35.8	18.9
Derivative C (2.1 µM)	38.7	42.1	19.2

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Many anticancer drugs exert their effects by arresting the cell cycle at a specific phase (G0/G1, S, or G2/M), preventing cancer cell proliferation.[6] Cell cycle analysis can be performed by staining DNA with propidium iodide and analyzing the DNA content by flow cytometry.[23][24][25]

Principle: PI is a fluorescent dye that stoichiometrically binds to DNA.[23] The amount of fluorescence emitted is directly proportional to the amount of DNA in the cell. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, while cells in the S phase have an intermediate amount of DNA. RNase treatment is necessary to prevent PI from binding to RNA.[25]

Materials:

• Cancer cell lines

• Test compounds

• 6-well plates

• Cold 70% ethanol[26][27]

• Propidium iodide staining solution (containing PI and RNase A in PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat them with the test compounds at their IC₅₀ concentrations for a specified duration (e.g., 24 hours).

• Harvest the cells by trypsinization and wash them with cold PBS.

• Fix the cells by adding the cell pellet dropwise to cold 70% ethanol while vortexing gently to prevent clumping.[26]

• Incubate the cells at -20 °C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash them with PBS to remove the ethanol.

• Resuspend the cell pellet in the PI/RNase A staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry.

Data Analysis:

The flow cytometer will generate a histogram of cell count versus fluorescence intensity. The data can be analyzed using cell cycle analysis software to determine the percentage of cells in each phase (G0/G1, S, and G2/M).

Table 3: Hypothetical Cell Cycle Analysis Data

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	55.4	28.1	16.5
Derivative A (5.2 µM)	25.1	20.3	54.6 (G2/M arrest)
Derivative C (2.1 µM)	68.9 (G0/G1 arrest)	15.2	15.9

Mechanistic Insights and Signaling Pathways

The anticancer activity of quinoline derivatives can be attributed to their interaction with various molecular targets.[7][28] For instance, they can function as:

• Tyrosine Kinase Inhibitors (TKIs): Many quinoline-based drugs target the ATP-binding site of tyrosine kinases, such as EGFR, VEGFR, and BCR-ABL, which are often dysregulated in cancer.[5][28]

• Topoisomerase Inhibitors: Some derivatives can intercalate with DNA and inhibit the function of topoisomerase I or II, leading to DNA damage and apoptosis.[6]

• Other Mechanisms: Quinoline compounds have also been reported to inhibit angiogenesis, disrupt cell migration, and modulate the cell cycle and apoptotic pathways.[3][28]

Hypothetical Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway where a quinoline derivative (QD) inhibits a receptor tyrosine kinase (RTK), leading to the downstream inhibition of cell proliferation and survival pathways.

Caption: Hypothetical inhibition of an RTK signaling pathway by a quinoline derivative.

Conclusion and Future Directions

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a highly valuable and versatile scaffold for the development of novel anticancer agents. The synthetic accessibility and multiple points for diversification make it an ideal starting point for generating extensive compound libraries. The protocols outlined in these application notes provide a robust framework for the in vitro evaluation of these derivatives, from initial cytotoxicity screening to more in-depth mechanistic studies on apoptosis and cell cycle progression.

Future research should focus on exploring the vast chemical space accessible from this scaffold, guided by computational modeling and structure-activity relationship studies. Investigating the specific molecular targets of the most potent compounds will be crucial for understanding their mechanisms of action and for the rational design of next-generation quinoline-based anticancer drugs.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Propidium iodide staining of cells for cell cycle analysis protocol. Retrieved from [Link][24]

• Wikipedia. (2023). Gould–Jacobs reaction. Retrieved from [Link][11]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2018). Bio-protocol, 8(12), e2888. [Link][20]

• Mao, Y., Soni, K., Sangani, C., & Yao, Y. (2020). An Overview of Privileged Scaffold: Quinolines and Isoquinolines in Medicinal Chemistry as Anticancer Agents. Current Topics in Medicinal Chemistry, 20(28), 2599–2633. [Link][1]

• Jain, S., Chandra, V., Jain, P. K., Pathak, D., & Vaidya, A. (2019). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 12(8), 4920-4946. [Link][6]

• Solomon, V. R., & Lee, H. (2017). An overview of quinoline as a privileged scaffold in cancer drug discovery. Expert Opinion on Drug Discovery, 12(6), 583–597. [Link][2]

• Saha, B., Singh, S. K., & Singh, J. (2024). Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry, 103, 117681. [Link][7]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link][16]

• Tomaszewska, M. J., & Kaczor, A. A. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 26(11), 3169. [Link][12]

• Chawla, R., & Vaidya, A. (2024). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Medical Pharmaceutical and Health Sciences, 1(2), 65–79. [Link][5]

• protocols.io. (2023). MTT (Assay protocol). [Link][19]

• University College London. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link][26]

• University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. Retrieved from [Link][27]

• Li, Y., Li, S., & Li, J. (2023). Quinolines: A Promising Heterocyclic Scaffold for Cancer Therapeutics. Current Medicinal Chemistry, 30(35), 3991-4011. [Link][29]

• Kumar, A., Kumar, R., & Kumar, S. (2023). Review on recent development of quinoline for anticancer activities. Journal of the Indian Chemical Society, 100(1), 100806. [Link][3]

• University of Chicago. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link][22]

• Yadav, P., & Singh, A. (2021). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. International Journal of Pharmaceutical and Bio-Medical Science, 1(1), 1-10. [Link][15]

• Kumar, S., & Singh, B. (2022). Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 76(2), 104-111. [Link][4]

• ResearchGate. (2025). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. [Link][28]

• Orellana, E. A. (2020). Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. Future Oncology, 16(15), 1017-1025. [Link][30]

• Kluwe, L. (2016). Assessing Specificity of Anticancer Drugs In Vitro. Journal of Visualized Experiments, (109), 53752. [Link][31]

• JoVE. (2022, July 7). Anticancer Drugs Specificity Assessment (in vitro) | Protocol Preview [Video]. YouTube. [Link][32]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. Retrieved from [Link][9]

• Ma, F. F. (2024). Guideline for anticancer assays in cells. Future Postharvest and Food, 2(1), 1-13. [Link][33]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. An overview of quinoline as a privileged scaffold in cancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy | International Journal of Medical Pharmaceutical and Health Sciences [ijmphs.com]
• 6. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 7. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. nbinno.com [nbinno.com]
• 10. chemimpex.com [chemimpex.com]
• 11. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]
• 13. Gould-Jacobs Reaction [drugfuture.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. One moment, please... [iipseries.org]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 19. MTT (Assay protocol [protocols.io]
• 20. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 22. kumc.edu [kumc.edu]
• 23. Flow cytometry with PI staining | Abcam [abcam.com]
• 24. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 25. vet.cornell.edu [vet.cornell.edu]
• 26. ucl.ac.uk [ucl.ac.uk]
• 27. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 28. researchgate.net [researchgate.net]
• 29. Quinolines: A Promising Heterocyclic Scaffold for Cancer Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Assessing Specificity of Anticancer Drugs In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 32. youtube.com [youtube.com]
• 33. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Kinase Inhibitors from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Abstract

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the structural core of numerous approved therapeutics and clinical candidates, particularly in oncology.[1][2] Its rigid, planar structure and versatile synthetic handles make it an ideal framework for designing potent and selective kinase inhibitors.[3][4] This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the synthesis of diverse kinase inhibitors starting from the readily available intermediate, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate . We will explore the strategic functionalization of this scaffold at the C4, C6, and C3 positions to generate libraries of compounds targeting key oncogenic kinases such as VEGFR-2, c-Met, and EGFR.[5] The protocols herein are designed to be robust and adaptable, with a focus on explaining the chemical principles behind each transformation to empower rational drug design.

Introduction: The Quinoline Scaffold in Kinase Inhibition

Protein kinases are critical regulators of cellular signaling pathways, and their aberrant activity is a hallmark of many cancers.[6] Consequently, kinase inhibitors have become a major class of targeted cancer therapies.[1] The quinoline scaffold has proven to be exceptionally effective as a "hinge-binder," mimicking the adenine moiety of ATP to occupy the enzyme's active site.[5][7] This interaction is fundamental to achieving high-potency inhibition.

The starting material, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate , is a highly versatile building block for several reasons[8][9]:

• The 4-hydroxy group can be readily converted into a leaving group (e.g., a chloride), enabling nucleophilic aromatic substitution (SNAr) with various amines to install the primary hinge-binding pharmacophore.

• The 6-bromo substituent serves as a crucial handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations. This allows for the introduction of a wide array of substituents that can extend into the solvent-exposed region of the kinase, enhancing potency and modulating selectivity.[10]

• The 3-ethylcarboxylate moiety can be further modified, for instance, by hydrolysis to the corresponding carboxylic acid or conversion to various amides, which can form additional interactions with the target protein or improve the compound's physicochemical properties.[11]

This guide will systematically detail the synthetic journey from this key intermediate to a library of potential kinase inhibitors.

Overall Synthetic Strategy

The core strategy involves a sequential, multi-step functionalization of the quinoline scaffold. The general workflow is designed to first install the critical C4-substituent responsible for hinge-binding, followed by diversification at the C6-position to optimize potency and selectivity. Final modifications at the C3-position can be performed for lead optimization.

Caption: General synthetic workflow for kinase inhibitor synthesis.

This modular approach allows for the creation of a diverse library of compounds from a common intermediate, facilitating the exploration of structure-activity relationships (SAR).

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Reagents like phosphorus oxychloride (POCl₃) are highly corrosive and moisture-sensitive and should be handled with extreme care.

Protocol 1: Synthesis of Ethyl 6-bromo-4-chloroquinoline-3-carboxylate (Intermediate 2)

This step activates the C4 position for subsequent nucleophilic substitution by converting the hydroxyl group into a more effective chloride leaving group.

• Rationale: The hydroxyl group at the C4 position is a poor leaving group. Reacting it with a strong dehydrating and chlorinating agent like phosphorus oxychloride (POCl₃) efficiently produces the 4-chloroquinoline derivative. A catalytic amount of dimethylformamide (DMF) is often used to facilitate the reaction, likely through the formation of a Vilsmeier-Haack type intermediate.[8]

• Materials:

  • Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (1 )

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • To a round-bottom flask charged with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (1 ) (1.0 eq), add POCl₃ (10 eq).

  • Add a catalytic amount of DMF (e.g., 0.1 eq) to the suspension.

  • Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 110 °C) for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, allow the mixture to cool to room temperature.

  • Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring in a large beaker. Caution: This is a highly exothermic quenching process.

  • Neutralize the acidic solution by the slow addition of solid NaHCO₃ or a saturated aqueous solution until the effervescence ceases and the pH is ~7-8.

  • Extract the aqueous layer with dichloromethane (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure Ethyl 6-bromo-4-chloroquinoline-3-carboxylate (2 ).

• Expected Characterization:

  • ESI-MS: [M+H]⁺ corresponding to the molecular formula C₁₂H₉BrClNO₂.

  • ¹H NMR: Disappearance of the broad -OH signal and characteristic shifts of the aromatic protons.

Protocol 2: Synthesis of Ethyl 4-Anilino-6-bromoquinoline-3-carboxylate Derivatives (Intermediate 3)

This SNAr reaction installs the key amine substituent at the C4 position, which is critical for forming hydrogen bond interactions with the hinge region of the target kinase.

• Rationale: The electron-withdrawing nature of the quinoline nitrogen and the C3-carboxylate group makes the C4 position electron-deficient and thus susceptible to nucleophilic attack by an amine. The reaction typically proceeds under thermal conditions.

• Materials:

  • Ethyl 6-bromo-4-chloroquinoline-3-carboxylate (2 )

  • Substituted aniline (R¹-NH₂) (1.1 - 1.5 eq)

  • Ethanol or Isopropanol

  • Hydrochloric acid (HCl) (catalytic amount, optional)

• Procedure:

  • In a reaction vial, dissolve Ethyl 6-bromo-4-chloroquinoline-3-carboxylate (2 ) (1.0 eq) in ethanol.

  • Add the desired substituted aniline (1.1 eq). A catalytic amount of concentrated HCl can be added to facilitate the reaction, particularly with less nucleophilic anilines.

  • Seal the vial and heat the mixture to 80-90 °C for 8-16 hours. Monitor the reaction by TLC or LC-MS.

  • After cooling to room temperature, a precipitate of the product hydrochloride salt may form.

  • Collect the solid by filtration. If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Neutralize the residue with a saturated NaHCO₃ solution and extract with ethyl acetate or DCM.

  • Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • The crude product can be purified by recrystallization or silica gel column chromatography to yield the desired 4-anilino derivative (3 ).

Protocol 3: Diversification via Suzuki-Miyaura Cross-Coupling (Product 4)

The Suzuki-Miyaura reaction is a powerful C-C bond-forming tool used here to introduce aryl or heteroaryl groups at the C6 position, exploring a key region for improving inhibitor potency and selectivity.[12]

• Rationale: The reaction involves a palladium catalyst that undergoes a catalytic cycle of oxidative addition to the C-Br bond, transmetalation with a boronic acid derivative, and reductive elimination to form the new C-C bond.[13][14] A base is required to activate the boronic acid for the transmetalation step.[13]

• Materials:

  • Ethyl 4-anilino-6-bromoquinoline-3-carboxylate derivative (3 )

  • Arylboronic acid (R²-B(OH)₂) (1.2 - 1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) (2-5 mol%)

  • Base (e.g., K₂CO₃ or Na₂CO₃, 2.0 M aqueous solution)

  • Solvent system (e.g., 1,4-Dioxane/Water or Toluene/Ethanol/Water)

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a reaction flask, add the bromoquinoline derivative (3 ) (1.0 eq), the arylboronic acid (1.2 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add the solvent (e.g., 1,4-dioxane) followed by the aqueous base solution (e.g., 2M K₂CO₃).

  • Heat the reaction mixture to 90-100 °C and stir for 6-12 hours, monitoring by LC-MS.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired 6-aryl-quinoline derivative (4 ).

Step	Key Reagents	Typical Conditions	Purpose
1. Chlorination	POCl₃, DMF (cat.)	Reflux, 4-6h	Activate C4 position for SNAr
2. SNAr	R¹-NH₂, Ethanol	80-90 °C, 8-16h	Install hinge-binding moiety
3. Suzuki Coupling	R²-B(OH)₂, Pd Catalyst, Base	90-100 °C, 6-12h	Diversify C6 for potency/selectivity

Target Kinases and Biological Context

Derivatives synthesized from this quinoline scaffold have shown potent activity against several key receptor tyrosine kinases implicated in cancer.[15][16]

• VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): A primary driver of angiogenesis (the formation of new blood vessels), which is essential for tumor growth and metastasis. Inhibiting VEGFR-2 can starve tumors of their blood supply.[17][18][19]

• c-Met (Hepatocyte Growth Factor Receptor): Overexpression or mutation of c-Met is linked to tumor growth, invasion, and metastasis in numerous cancers.[20][21]

• EGFR (Epidermal Growth Factor Receptor): A well-established target in cancers such as non-small cell lung cancer and colorectal cancer, where it drives cell proliferation.[22][23]

Caption: Simplified VEGFR-2 signaling pathway and point of inhibition.

The diverse libraries generated through the described protocols can be screened against a panel of such kinases to identify potent and selective inhibitors, forming the basis for further preclinical development.

Conclusion

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a powerful and versatile starting material for the synthesis of medicinally relevant kinase inhibitors. The strategic, sequential functionalization at the C4 and C6 positions allows for the systematic exploration of the chemical space around the quinoline core. The protocols detailed in this guide provide a robust foundation for researchers to generate novel compounds for screening and lead optimization in the ongoing effort to develop next-generation targeted cancer therapies.

References

• Cui, J. J., et al. (2011). Synthesis and c-Met kinase inhibition of 3,5-disubstituted and 3,5,7-trisubstituted quinolines: identification of 3-(4-acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7-(trifluoromethyl)quinoline as a novel anticancer agent. Journal of Medicinal Chemistry, 54(7), 2127-42. [Link]

• Abdel-hameid, M. K., et al. (2022). New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2191-2205. [Link]

• Al-Ostoot, F. H., et al. (2024). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). ChemMedChem. [Link]

• Houghtaling, J. (2022). 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. Dissertations and Theses. [Link]

• Al-Ostoot, F. H., et al. (2024). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020–2024). ChemMedChem. [Link]

• Patel, R. V., et al. (2008). Structure activity relationships of quinoline-containing c-Met inhibitors. European Journal of Medicinal Chemistry, 43(6), 1321-9. [Link]

• Abdel-hameid, M. K., et al. (2022). New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2191-2205. [Link]

• Șandor, A., et al. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). Pharmaceuticals, 16(4), 534. [Link]

• Li, Y., et al. (2016). Design, synthesis and biological evaluation of c-Met kinase inhibitors bearing 2-oxo-1,2-dihydroquinoline scaffold. Bioorganic & Medicinal Chemistry Letters, 26(18), 4553-7. [Link]

• Kumar, A., et al. (2023). Review on recent development of quinoline for anticancer activities. ResearchGate. Retrieved from [Link]

• Al-Hussain, S. A., & El-Faham, A. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(29), 18531-18552. [Link]

• Al-Warhi, T., et al. (2024). Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present). Molecules, 29(4), 841. [Link]

• Chhipa, A. S., et al. (2024). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Medical and Pharmaceutical Sciences. [Link]

• Ismail, M. M., et al. (2023). Discovery of new quinoline and isatine derivatives as potential VEGFR-2 inhibitors: design, synthesis, antiproliferative, docking and MD simulation studies. Journal of Biomolecular Structure & Dynamics, 41(21), 11535-11550. [Link]

• ResearchGate. (n.d.). Novel Quinoxaline-based VEGFR-2 Inhibitors to Halt Angiogenesis. Retrieved from [Link]

• Abdelgawad, M. A., et al. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. IntechOpen. [Link]

• Șandor, A., et al. (2023). Structure-Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017-Present). Pharmaceuticals, 16(4), 534. [Link]

• Martorana, A., et al. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. ResearchGate. Retrieved from [Link]

• Martorana, A., et al. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules, 25(17), 3946. [Link]

• Al-Suhaimi, K. S., et al. (2023). Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. Molecules, 28(15), 5707. [Link]

• Oriental Journal of Chemistry. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry, 39(5). [Link]

• Boechat, N., et al. (2021). New Compounds with Bioisosteric Replacement of Classic Choline Kinase Inhibitors Show Potent Antiplasmodial Activity. International Journal of Molecular Sciences, 22(23), 12798. [Link]

• Solomon, V. R., & Lee, H. (2011). Quinoline as a Privileged Scaffold in Cancer Drug Discovery. Current Medicinal Chemistry, 18(10), 1488-1508. [Link]

• Martorana, A., et al. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Semantic Scholar. Retrieved from [Link]

• Wikipedia. (n.d.). Bcr-Abl tyrosine-kinase inhibitor. Retrieved from [Link]

• Kumar, D., et al. (2023). Discovery of new quinazoline derivatives as VEGFR-2 inhibitors: Design, Synthesis, and anti-proliferative studies. Archiv der Pharmazie, 356(10), e2300181. [Link]

• SpiroChem. (n.d.). Bioisosteric Replacement Strategies. SpiroChem. Retrieved from [Link]

• Kumar, R., & Singh, P. (2018). Comprehensive review on current developments of quinoline-based anticancer agents. ResearchGate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. InnoPharmChem. Retrieved from [Link]

• ResearchGate. (n.d.). EGFR inhibitors developed through bioisosteric replacement of the quinazoline moiety of approved EGFR inhibitors erlotinib and lapatinib. Retrieved from [Link]

• Kumar, A., et al. (2018). A novel procedure for the synthesis of borylated quinolines and its application in the development of potential boron-based homeodomain interacting protein kinase 2 (HIPK2) inhibitors. Organic & Biomolecular Chemistry, 16(24), 4493-4503. [Link]

• Beaulieu, M. A., et al. (2015). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. Organic & Biomolecular Chemistry, 13(28), 7836-7840. [Link]

• Global Substance Registration System. (n.d.). ETHYL 6-BROMO-4-HYDROXYQUINOLINE-3-CARBOXYLATE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 6-bromo-4-hydroxyquinoline. Retrieved from [Link]

Sources

• 1. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. namiki-s.co.jp [namiki-s.co.jp]
• 8. benchchem.com [benchchem.com]
• 9. nbinno.com [nbinno.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. [PDF] Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways | Semantic Scholar [semanticscholar.org]
• 17. New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Discovery of new quinoline and isatine derivatives as potential VEGFR-2 inhibitors: design, synthesis, antiproliferative, docking and MD simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis and c-Met kinase inhibition of 3,5-disubstituted and 3,5,7-trisubstituted quinolines: identification of 3-(4-acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7- (trifluoromethyl)quinoline as a novel anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Design, synthesis and biological evaluation of c-Met kinase inhibitors bearing 2-oxo-1,2-dihydroquinoline scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Structure-Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017-Present) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a Novel Scaffold for Agricultural Fungicides

Abstract

The relentless evolution of fungicide resistance in plant pathogens necessitates the urgent discovery of novel chemical entities with unique modes of action. The quinoline scaffold has emerged as a privileged structure in the development of bioactive molecules, including pharmaceuticals and agrochemicals.[1][2] This document provides a comprehensive technical guide for researchers on the potential application of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (EBHQC) as a foundational molecule for the development of new agricultural fungicides. While EBHQC has been primarily investigated for its antibacterial and potential anticancer applications[3][4][5], its structural features and the known fungicidal properties of related quinoline derivatives suggest a promising, yet underexplored, opportunity in crop protection.[6][7][8][9] We present the scientific rationale, detailed synthetic protocols, and robust methodologies for in vitro and in vivo fungicidal evaluation.

Introduction: The Quinoline Scaffold in Fungicide Discovery

Quinolines are heterocyclic aromatic compounds that have demonstrated a vast range of biological activities.[10] In agriculture, quinoline derivatives have been successfully commercialized, such as quinoxyfen, used for powdery mildew control, and tebufloquin for rice blast.[2] The success of these compounds underscores the potential of the quinoline core in designing effective fungicides.[1] Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (CAS No. 122794-99-4) is a versatile intermediate in organic synthesis.[3][4][11] Its structure, featuring a bromine atom at the 6-position and an ethyl carboxylate group at the 3-position, provides multiple points for chemical modification, allowing for the creation of diverse chemical libraries to screen for fungicidal activity.[3] The presence of the bromine atom, in particular, is known to enhance the biological potency in many quinoline-based compounds.[3]

Proposed Mechanism of Action: Targeting Fungal Respiration

While the precise fungicidal mechanism of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is not yet elucidated, we can hypothesize based on related, modern quinoline fungicides. For instance, the novel fungicide quinofumelin has been shown to target dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway.[6][7] This pathway is essential for DNA and RNA synthesis, and its inhibition leads to fungal cell death.

Another potential target for quinoline-based fungicides is the fungal respiratory chain. Specifically, some compounds are known to inhibit the quinone outside-inhibiting (QoI) site of the cytochrome bc1 complex (Complex III), disrupting cellular energy production. Given that EBHQC possesses a 4-hydroxyquinoline core, a structure with known enzyme-inhibiting properties[3], it is plausible that its derivatives could act as inhibitors of crucial fungal enzymes like DHODH or succinate dehydrogenase (SDH), a key component of the respiratory chain (Complex II).

Structure-Activity Relationship (SAR) Insights

The biological activity of EBHQC can be significantly influenced by modifications at various positions on the quinoline core.[3]

• Position 6 (Bromine): The halogen at this position is known to enhance antibacterial potency and could play a similar role in antifungal activity by increasing lipophilicity and facilitating membrane transport.[3]

• Position 4 (Hydroxyl Group): This group is a key site for derivatization. Esterification or etherification at this position can dramatically alter the compound's biological profile. For example, converting the hydroxyl to a chloro group using POCl₃ is a common step to enable further nucleophilic substitutions.[3]

• Position 3 (Ethyl Carboxylate): The ester group enhances solubility and reactivity.[3] Modification of this group, for instance, by converting it to an amide, could lead to derivatives with altered target binding affinity.

Synthesis and Characterization

EBHQC serves as a readily accessible starting material for the synthesis of a library of potential fungicide candidates. A common and efficient method for its synthesis is the Gould-Jacobs reaction.[3]

Protocol: Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

This protocol is adapted from established methods described in patent literature.[3]

Objective: To synthesize the title compound via thermal cyclization of 3-(4-bromoaniline) ethyl acrylate.

Materials:

• 3-(4-bromoaniline) ethyl acrylate (starting material)

• Diphenyl ether (high-boiling solvent)

• Petroleum ether

• Ethyl acetate

• Heating mantle with stirrer

• Reflux condenser

• Büchner funnel and filter flask

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 78 g of 3-(4-bromoaniline) ethyl acrylate in 470 mL of diphenyl ether.

• Heat the mixture to 200°C under reflux with constant stirring. Maintain this temperature for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After 2 hours, remove the heat source and allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into a beaker containing an excess of petroleum ether to precipitate the product.

• Collect the precipitate by vacuum filtration using a Büchner funnel.

• Wash the crude product thoroughly with ethyl acetate to remove residual diphenyl ether and unreacted starting material.

• Dry the purified product under vacuum.

• Expected Yield: Approximately 50 g (77%).[3]

• Characterization: Confirm the structure and purity of the synthesized Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and elemental analysis. The expected mass for the protonated molecule [M+H]⁺ is m/z = 314.[3]

Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Protocols for Fungicidal Activity Evaluation

To assess the potential of EBHQC and its derivatives as agricultural fungicides, a tiered screening approach is recommended, starting with in vitro assays against a panel of economically important plant pathogens, followed by in vivo tests on host plants.

Protocol: In Vitro Antifungal Bioassay (Mycelial Growth Inhibition)

Objective: To determine the half-maximal effective concentration (EC₅₀) of test compounds against various phytopathogenic fungi.

Target Pathogens (Suggested Panel):

• Botrytis cinerea (Gray Mold)

• Fusarium graminearum (Fusarium Head Blight)

• Sclerotinia sclerotiorum (White Mold)

• Rhizoctonia solani (Sheath Blight)

Materials:

• Potato Dextrose Agar (PDA) medium

• Sterile petri dishes (90 mm)

• Test compound (EBHQC or derivative) dissolved in DMSO

• Fungal cultures actively growing on PDA

• Sterile cork borer (5 mm diameter)

• Incubator

Procedure:

• Prepare stock solutions of the test compounds in DMSO (e.g., 10 mg/mL).

• Prepare PDA medium and autoclave. Allow it to cool to approximately 50-55°C.

• Add the appropriate volume of the stock solution to the molten PDA to achieve a series of final concentrations (e.g., 100, 50, 25, 12.5, 6.25, 3.125 µg/mL). Ensure the final DMSO concentration does not exceed 1% (v/v) in the medium, as it can inhibit fungal growth. Prepare a control plate with PDA and 1% DMSO.

• Pour the amended PDA into sterile petri dishes and allow them to solidify.

• Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing fungal culture.

• Place the mycelial plug, mycelium-side down, in the center of each PDA plate (control and treated).

• Seal the plates with paraffin film and incubate at 25°C in the dark.

• Measure the diameter of the fungal colony in two perpendicular directions daily until the colony in the control plate reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition using the formula: Inhibition (%) = [(dc - dt) / dc] x 100 Where dc is the average diameter of the colony in the control and dt is the average diameter of the colony in the treated plate.

• Determine the EC₅₀ value by performing a probit analysis of the inhibition percentages against the logarithm of the compound concentrations.

Table 1: Hypothetical In Vitro Antifungal Activity Data (EC₅₀ in µg/mL)

Compound	Botrytis cinerea	Fusarium graminearum	Sclerotinia sclerotiorum	Rhizoctonia solani
EBHQC (Parent)	>100	>100	75.4	82.1
Derivative A	15.2	22.8	9.5	30.7
Derivative B	5.8	10.1	2.4	12.3
Azoxystrobin	>30[8][9]	>50	>30[8][9]	0.8

| Boscalid | 0.50[8][9] | 1.2 | 0.52[8][9] | 0.9 |

Note: Data for derivatives and parent compound are hypothetical for illustrative purposes. Data for commercial fungicides are sourced from literature for comparison.

Protocol: In Vivo Protective and Curative Efficacy Assay

Objective: To evaluate the ability of promising compounds to protect plants from fungal infection and to cure existing infections.

Model System: Tomato (Solanum lycopersicum) plants and Botrytis cinerea.

Materials:

• 4-6 week old tomato plants

• Test compound formulated as an emulsifiable concentrate or wettable powder

• Spore suspension of B. cinerea (1 x 10⁶ spores/mL in sterile water with 0.05% Tween 20)

• Spray bottle

• Humid chamber or plastic bags

Procedure for Protective Assay:

• Prepare a solution of the test compound at a desired concentration (e.g., 200 µg/mL). Include a blank formulation control.

• Spray the tomato plants with the compound solution until runoff. Allow the plants to air dry for 24 hours.

• After 24 hours, inoculate the treated plants by spraying them with the B. cinerea spore suspension.

• Place the inoculated plants in a humid chamber (>95% relative humidity) at 20-22°C for 48-72 hours to promote infection.

• Move plants to a greenhouse and assess disease severity after 5-7 days. Disease severity can be rated on a 0-5 scale, where 0=no symptoms and 5=severe necrosis and plant collapse.

Procedure for Curative Assay:

• Inoculate healthy tomato plants with the B. cinerea spore suspension first.

• Place the plants in a humid chamber for 24 hours to allow infection to establish.

• After 24 hours, remove the plants and spray them with the test compound solution (e.g., 200 µg/mL).

• Return the plants to the greenhouse and assess disease severity after 5-7 days.

Data Analysis: Calculate the control efficacy (%) based on the reduction in disease severity compared to the untreated, inoculated control plants.

Diagram: Experimental Evaluation Workflow

Caption: Tiered screening workflow for evaluating fungicidal candidates.

Conclusion and Future Directions

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate represents a promising and versatile scaffold for the discovery of novel agricultural fungicides. Its accessible synthesis and multiple points for derivatization make it an ideal starting point for a medicinal chemistry program. The protocols outlined in this guide provide a robust framework for synthesizing, characterizing, and evaluating the fungicidal potential of EBHQC derivatives. Future research should focus on creating a diverse library of analogues, elucidating the specific mechanism of action of active compounds, and exploring the broader spectrum of activity against other significant plant pathogens.

References

• Benchchem. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate | RUO.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis.
• Li, Y., et al. (2025). Action mechanism of a novel agrichemical quinofumelin against Fusarium graminearum. Journal of Hazardous Materials.
• Li, Y., et al. (2024). Action mechanism of a novel agrichemical quinofumelin against Fusarium graminearum. National Center for Biotechnology Information.
• Google Patents. (n.d.). CN110938034A - Quinoline derivatives and their use in agriculture.
• Wang, Z., et al. (2024). Quinoline Derivatives in Discovery and Development of Pesticides. Journal of Agricultural and Food Chemistry.
• Chem-Impex. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• Google Patents. (n.d.). CN110437144B - Quinoline derivatives and preparation method and use thereof.
• ACS Publications. (2021). Antifungal Exploration of Quinoline Derivatives against Phytopathogenic Fungi Inspired by Quinine Alkaloids.
• PubMed. (2021). Antifungal Exploration of Quinoline Derivatives against Phytopathogenic Fungi Inspired by Quinine Alkaloids.
• Smolecule. (n.d.). Ethyl 6-bromo-3-methylquinoline-4-carboxylate.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Advancing Anticancer Drug Synthesis with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• Taylor & Francis Online. (n.d.). Progression and Expansion of Quinoline as Bioactive Moiety: A Patent Review.
• MDPI. (2021). Antifungal Activity of Quinofumelin against Fusarium graminearum and Its Inhibitory Effect on DON Biosynthesis.

Sources

• 1. Quinoline Derivatives in Discovery and Development of Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. Action mechanism of a novel agrichemical quinofumelin against Fusarium graminearum [elifesciences.org]
• 7. Action mechanism of a novel agrichemical quinofumelin against Fusarium graminearum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Antifungal Exploration of Quinoline Derivatives against Phytopathogenic Fungi Inspired by Quinine Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. chemimpex.com [chemimpex.com]

Protocol for the Suzuki Coupling of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: Synthesis of C6-Arylated Scaffolds

An Application Note for Drug Development Professionals

Abstract

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The functionalization of this scaffold is critical for the modulation of pharmacological activity. This application note provides a detailed protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. We delve into the mechanistic underpinnings of the reaction, offer guidance on parameter selection, and present a robust, step-by-step experimental procedure for synthesizing diverse C6-arylated quinoline derivatives. This guide is intended for researchers, chemists, and drug development professionals seeking to expand their chemical library with novel quinoline-based compounds.

Introduction: The Significance of the Quinoline Core

Quinoline derivatives are integral to drug discovery, with applications ranging from anticancer to antimalarial agents.[1] Specifically, molecules built upon the 4-hydroxyquinoline-3-carboxylate framework are of significant interest. The strategic modification of this core structure allows for the fine-tuning of molecular properties to optimize interactions with biological targets.[1] The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for creating carbon-carbon bonds, making it indispensable for derivatizing halogenated heterocyclic compounds like Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.[2][3] The C-Br bond at the 6-position provides a reactive handle for introducing a wide array of aryl and heteroaryl moieties, enabling the systematic exploration of the structure-activity relationship (SAR) for new chemical entities.

The Suzuki-Miyaura Catalytic Cycle

The efficacy of the Suzuki coupling lies in its well-understood catalytic cycle, which typically involves a palladium catalyst.[4] The cycle consists of three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2][5] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

• Oxidative Addition : The cycle begins with the insertion of the active Pd(0) catalyst into the carbon-bromine bond of the ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. This forms a Pd(II) intermediate.[6] The reactivity of aryl halides in this step generally follows the order I > Br > Cl.[7]

• Transmetalation : The organic moiety from the organoboron reagent (e.g., an arylboronic acid) is transferred to the palladium center. This step requires activation by a base, which forms a more nucleophilic boronate species, facilitating the transfer.[8][9]

• Reductive Elimination : The two organic groups on the palladium complex (the quinoline and the newly transferred aryl group) couple and are expelled from the coordination sphere. This step forms the final C-C bond of the desired product and regenerates the Pd(0) catalyst, allowing the cycle to continue.[4][6]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimizing Reaction Parameters

The success of the Suzuki coupling is highly dependent on the careful selection of four key components: the catalyst, base, solvent, and the nature of the boronic acid partner.

Comparative Data for Reaction Conditions

The following table summarizes various conditions reported for Suzuki couplings on similar bromoquinoline scaffolds, providing a starting point for optimization.[1][10][11]

Parameter	Condition 1	Condition 2	Condition 3	Notes
Catalyst	Pd(PPh₃)₄ (3 mol%)	Pd(dppf)Cl₂ (5 mol%)	Pd(OAc)₂ (2 mol%) / SPhos (4 mol%)	Pd(dppf)Cl₂ is often robust for heteroaromatic substrates. Buchwald-type ligands (e.g., SPhos) can enhance reactivity for challenging couplings.[12]
Base	Na₂CO₃ (2 equiv.)	Cs₂CO₃ (2 equiv.)	K₃PO₄ (2 equiv.)	Cs₂CO₃ is more soluble and can be effective for less reactive substrates.[9] K₃PO₄ is a strong, non-nucleophilic base suitable for sensitive functional groups.
Solvent	Toluene/Ethanol/H₂O (4:1:1)	1,4-Dioxane/H₂O (4:1)	DMF/H₂O (5:1)	Dioxane and DMF are good choices for solubilizing polar substrates. All solvents must be rigorously degassed.[13]
Temperature	80-90 °C	100 °C	80 °C	Higher temperatures can increase reaction rates but may also lead to decomposition of the boronic acid or product.
Typical Yield	75-95%	80-98%	80-95%	Yields are highly dependent on the specific boronic acid used.

Detailed Experimental Protocol

This protocol is a generalized procedure and should be optimized for specific substrates and scales. The reaction must be performed under an inert atmosphere (Nitrogen or Argon) to prevent oxidation and deactivation of the palladium catalyst.

Materials and Equipment

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (1.0 equiv.)

• Arylboronic acid or boronic acid pinacol ester (1.2 - 1.5 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 - 2.5 equiv.)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O 4:1)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reddit.com [reddit.com]

developing novel fluoroquinolones from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

An Application Guide for the Synthesis of Novel Quinolone Antibacterials from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Abstract

The persistent challenge of antimicrobial resistance necessitates the continuous development of new antibacterial agents. Fluoroquinolones remain a clinically vital class of antibiotics, and the strategic modification of their core structure is a proven approach to generating novel candidates with improved potency, spectrum, and resistance profiles. This document provides a detailed guide for researchers and drug development professionals on utilizing Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a versatile starting material for the synthesis of new quinolone derivatives. We will explore the underlying structure-activity relationships, present a strategic synthetic workflow, and provide detailed, validated protocols for the key chemical transformations required.

Introduction: The Rationale for Novel Quinolone Development

Since the discovery of nalidixic acid, the quinolone class of antibiotics has undergone extensive development, culminating in the highly potent fluoroquinolones.[1] These agents exert their bactericidal effect by inhibiting DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication. The core pharmacophore, a 4-oxo-1,4-dihydroquinoline-3-carboxylic acid moiety, is fundamental to this activity.[2]

However, the emergence of resistance has compromised the efficacy of existing fluoroquinolones. The development of novel analogues is therefore a critical objective in medicinal chemistry. The starting material, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, serves as an excellent scaffold for this purpose.[3] Its structure allows for systematic modification at key positions that govern the drug's antibacterial spectrum, potency, and pharmacokinetic properties.

This guide outlines a synthetic pathway centered on three principal reactions:

• N-1 Alkylation: Introduction of substituents to modulate potency and physical properties.

• C-6 Nucleophilic Aromatic Substitution (SNAr): Installation of diverse side chains, often cyclic amines, to influence the antibacterial spectrum and target enzyme interaction.

• C-3 Ester Hydrolysis: The final step to unmask the crucial carboxylic acid required for biological activity.

Foundational Principles: Structure-Activity Relationships (SAR)

A deep understanding of fluoroquinolone SAR is essential for rational drug design. Modifications at different positions on the quinolone ring have predictable effects on the final compound's biological profile.[4][5]

• N-1 Position: A small alkyl or cycloalkyl group is optimal. A cyclopropyl group, as seen in ciprofloxacin, generally confers potent broad-spectrum activity, particularly against Gram-negative bacteria.[1]

• C-3 Carboxylic Acid & C-4 Carbonyl: These two groups are indispensable. They are directly involved in binding to the DNA-gyrase complex and are essential for antibacterial activity.[2] The C-3 position is typically not modified until the final hydrolysis step.

• C-6 Position: Substitution with a fluorine atom dramatically increases lipophilicity and cell wall penetration, leading to a significant boost in antibacterial potency.[5][6] While our starting material has a bromine atom, this position serves as a reactive handle for introducing other functionalities via SNAr. The replacement of bromine with various nucleophiles allows for the exploration of non-classical quinolone structures.

• C-7 Position: This is the primary site for modulating the antibacterial spectrum. The introduction of a heterocyclic amine, such as a piperazine or pyrrolidine ring, enhances activity against both Gram-positive and Gram-negative bacteria.[7][8] The substituent at this position also significantly impacts pharmacokinetics and safety.

Below is a diagram illustrating the key pharmacophoric elements of a fluoroquinolone.

Caption: Core structure-activity relationships for the fluoroquinolone class.

Overall Synthetic Workflow

The development of novel quinolones from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate follows a logical and modular synthetic sequence. The following workflow allows for the creation of a library of diverse compounds by varying the reagents in steps 1 and 2. The final hydrolysis is a conserved step to generate the active pharmaceutical ingredient.

Caption: Synthetic workflow for novel quinolone development.

Experimental Application Protocols

The following protocols provide detailed, step-by-step instructions for the key transformations.

Protocol 1: N-Alkylation of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Principle: This procedure installs a substituent at the N-1 position via an SN2 reaction. The 4-hydroxyquinoline exists in tautomeric equilibrium with its 4-quinolone form.[9] Using a suitable base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as DMF favors alkylation on the nitrogen atom over the oxygen atom.[10]

Materials and Reagents:

Reagent	Formula	M.W.	CAS No.
Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate	C₁₂H₁₀BrNO₃	312.12	122794-99-4
Alkylating Agent (e.g., Cyclopropyl bromide)	C₃H₅Br	120.98	4333-56-6
Potassium Carbonate (K₂CO₃), anhydrous	K₂CO₃	138.21	584-08-7

| N,N-Dimethylformamide (DMF), anhydrous | C₃H₇NO | 73.09 | 68-12-2 |

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (1.0 eq).

• Add anhydrous potassium carbonate (2.5 eq).

• Add anhydrous DMF to create a solution with a concentration of approximately 0.2 M.

• Stir the suspension at room temperature for 15 minutes.

• Add the desired alkylating agent (e.g., cyclopropyl bromide, 1.5 eq) dropwise via syringe.

• Heat the reaction mixture to 60-80 °C and monitor by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate) until the starting material is consumed (typically 4-8 hours).

• Cool the reaction to room temperature and pour it into ice-cold water.

• A precipitate of the N-alkylated product will form. Collect the solid by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol or diethyl ether to remove residual DMF.

• Dry the product under vacuum. Further purification can be achieved by recrystallization if necessary.

Validation: Successful N-alkylation can be confirmed by ¹H NMR (disappearance of the N-H proton and appearance of new signals corresponding to the alkyl group) and Mass Spectrometry (correct molecular ion peak for the product).

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) at the C-6 Position

Principle: This step introduces the key diversity element, typically a cyclic amine, onto the quinolone core. The reaction proceeds via an addition-elimination mechanism, known as SNAr.[11][12] The electron-withdrawing nature of the quinolone ring system activates the C-6 position (to which the bromo leaving group is attached) for nucleophilic attack.[13] The reaction is often run neat or in a high-boiling polar solvent like DMSO or pyridine.

Materials and Reagents:

Reagent	Formula	M.W.	CAS No.
N-Alkyl-6-bromoquinolone Ester (from Protocol 1)	-	-	-
Nucleophile (e.g., Piperazine)	C₄H₁₀N₂	86.14	110-85-0

| Pyridine or DMSO, anhydrous | C₅H₅N | 79.10 | 110-86-1 |

Procedure:

• In a sealed reaction vessel, combine the N-Alkyl-6-bromoquinolone Ester (1.0 eq) and the cyclic amine nucleophile (e.g., piperazine, 3.0-5.0 eq). An excess of the amine often serves as both the nucleophile and the base.

• If desired, add a high-boiling solvent like pyridine or DMSO to ensure homogeneity.

• Seal the vessel and heat the mixture to 120-140 °C.

• Monitor the reaction by TLC or LC-MS until completion (typically 12-24 hours).

• Cool the reaction mixture to room temperature.

• If the reaction was run neat, dissolve the residue in a suitable solvent like dichloromethane (DCM).

• Wash the organic solution with water and then brine to remove excess amine and solvent.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the pure C-6 substituted product.

Validation: The substitution is confirmed by ¹H NMR (disappearance of the aromatic proton signal adjacent to the bromine and appearance of signals for the newly introduced amine) and Mass Spectrometry (a molecular ion peak corresponding to the substitution product).

Protocol 3: Saponification of the C-3 Ethyl Ester

Principle: The final and crucial step is the hydrolysis of the ethyl ester at the C-3 position to the free carboxylic acid. This is most commonly achieved through base-mediated hydrolysis (saponification).[14] The resulting carboxylate salt is then protonated with acid to precipitate the final active compound.[2][15]

Materials and Reagents:

Reagent	Formula	M.W.	CAS No.
N-Alkyl-6-substituted-quinolone Ester (from Protocol 2)	-	-	-
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2
Ethanol (EtOH)	C₂H₅OH	46.07	64-17-5

| Hydrochloric Acid (HCl), 2M | HCl | 36.46 | 7647-01-0 |

Procedure:

• Dissolve the N-Alkyl-6-substituted-quinolone Ester (1.0 eq) in a mixture of ethanol and water (e.g., 2:1 v/v).

• Add an aqueous solution of sodium hydroxide (3.0-5.0 eq, e.g., 4M NaOH).

• Heat the mixture to reflux (approx. 80-90 °C) for 2-4 hours, monitoring by TLC until the starting ester is fully consumed.

• Cool the reaction mixture in an ice bath.

• Slowly add 2M HCl dropwise while stirring to adjust the pH to approximately 2-3. The final product will precipitate as a solid.

• Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with cold water to remove salts, followed by a wash with a small amount of cold ethanol or ether.

• Dry the final quinolone carboxylic acid product under high vacuum.

Validation: The final product is characterized by ¹H NMR (disappearance of the ethyl ester signals), IR spectroscopy (appearance of a broad O-H stretch for the carboxylic acid), and High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass.

Summary and Outlook

The synthetic framework presented in this guide provides a robust and versatile platform for the development of novel quinolone antibacterials starting from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. By systematically varying the alkylating agents in Protocol 1 and the amine nucleophiles in Protocol 2, researchers can generate extensive libraries of new chemical entities for biological screening. This rational, SAR-guided approach, combined with the detailed experimental protocols, empowers medicinal chemists to efficiently explore new regions of chemical space in the ongoing search for the next generation of antibiotics.

References

• Emmerson, A. M., & Jones, A. M. (2003). The quinolones: decades of development and use. Journal of Antimicrobial Chemotherapy, 51(Suppl 1), 13–20. [Link not available]

• Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685–706. [Link]

• Tillotson, G. S. (1996). Quinolones: structure-activity relationships and future predictions. Journal of Medical Microbiology, 44(5), 320–324. [Link]

• Kim, J. Y., Kim, Y., Kim, J., Park, Y., & Kim, S. (2007). Structure-activity relationship of fluoroquinolone in Escherichia coli. Journal of Microbiology and Biotechnology, 17(1), 153–158. [Link]

• Medicinal Chemistry - SAR of Quinolones. (2020). YouTube. [Link]

• Cativiela, C., Diaz de Villegas, M. D., & Mayoral, J. A. (2014). Microwave Assisted Synthesis of ethyl-quinolon-4-one-3-carboxylates and Hydrolysis to quinolon-4-one-3-carboxylic Acids. Current Microwave Chemistry, 1(2), 143-149. [Link]

• Desai, N. C., Trivedi, A. R., & Bhatt, N. S. (2014). Synthesis of novel 1-carboxy methyl-6-fluoro-7-cyclic amino substituted-4-oxo-1, 4-dihydroquinolone-3-carboxylic acids and their antibacterial evaluation. Journal of the Korean Chemical Society, 58(2), 176-184. [Link not available]
• Al-Hiari, Y. M., Qaddoumi, A., & El-Abadelah, M. M. (2018). Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents. Jordan Journal of Pharmaceutical Sciences, 11(1). [Link not available]

• Chou, T. S., & Chen, Y. L. (2011). Alkylation of 4-hydroxyquinolin-2(1H)-ones. Molecules, 16(8), 6593-6603. [Link]

• Heiskanen, J. P., & Hormi, O. E. (2007). Synthesis of 4-alkoxy-8-hydroxyquinolines. The Journal of Organic Chemistry, 72(3), 920–922. [Link]

• Bayer Aktiengesellschaft. (2019). Process for the hydrolysis of quinolone carboxylic esters.

• Forgács, A., Csomós, P., & Fülöp, F. (2021). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 26(11), 3343. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. [Link]

• Bayer Aktiengesellschaft. (2019). Process for the hydrolysis of quinolone carboxylic esters.
• Talele, T. T. (2011). Nonclassical Biological Activities of Quinolone Derivatives. In Recent Trends in Medicinal Chemistry and Weaker Interactions. Research Signpost. [Link not available]

• Wikipedia contributors. (2023). Nucleophilic aromatic substitution. Wikipedia. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• LibreTexts. (2021). 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• El-Faham, A., & Elattar, S. (2019). 4-Hydroxyquinoline/4-oxoquinoline tautomeric equilibrium. Journal of the Iranian Chemical Society, 16, 2439–2451. [Link]

• Wikipedia contributors. (2023). Nucleophilic aromatic substitution. Wikipedia. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• LibreTexts. (2021). 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

Sources

• 1. microbiologyresearch.org [microbiologyresearch.org]
• 2. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 3. nbinno.com [nbinno.com]
• 4. Classification and structure-activity relationships of fluoroquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. youtube.com [youtube.com]
• 7. db.cngb.org [db.cngb.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 15. WO2019206798A1 - Process for the hydrolysis of quinolone carboxylic esters - Google Patents [patents.google.com]

Application Notes & Protocols: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate for Topoisomerase IV Inhibitor Development

Introduction: Targeting Bacterial DNA Replication

The escalating crisis of antibiotic resistance necessitates the discovery of novel antibacterial agents acting on unexploited or validated bacterial targets. Bacterial type II topoisomerases, which include DNA gyrase and topoisomerase IV, are essential enzymes that control the topological state of DNA and are critical for bacterial survival.[1][2] Topoisomerase IV, in particular, plays a crucial role in the segregation of newly replicated daughter chromosomes by decatenating, or unlinking, the intertwined DNA molecules.[2][3] Its essential function makes it a prime and validated target for the development of new antibacterial therapies.[4]

The 4-quinolone scaffold has long been a cornerstone of antibacterial chemotherapy, with agents like ciprofloxacin targeting both DNA gyrase and topoisomerase IV.[3][5][6] These molecules function as "topoisomerase poisons," trapping the enzyme-DNA complex in a state where the DNA is cleaved, leading to lethal double-strand breaks.[2][7][8]

This document provides detailed application notes and protocols for utilizing Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (CAS: 122794-99-4) as a foundational scaffold for the discovery and development of novel topoisomerase IV inhibitors.[9][10] Its structure, featuring a bromine atom at the C-6 position and an ethoxycarbonyl group at C-3, offers significant versatility for synthetic modification, enabling the exploration of structure-activity relationships (SAR) to optimize potency and selectivity.[9]

The Quinolone Mechanism of Action Against Topoisomerase IV

Topoisomerase IV is a heterotetrameric enzyme composed of two ParC and two ParE subunits (ParC₂ParE₂).[5] The enzyme facilitates chromosome segregation by creating a transient double-strand break in one DNA segment, passing another segment through the break, and then resealing it. This catalytic cycle is ATP-dependent.

Quinolone-based inhibitors do not block the catalytic activity directly but rather intercept the cycle at a critical juncture. They bind to the enzyme-DNA complex, stabilizing the covalent intermediate where the DNA is cleaved and transiently linked to the active site tyrosines of the ParC subunits.[5] This stabilization prevents the re-ligation of the DNA strands. The resulting accumulation of stalled cleavage complexes obstructs the progression of replication forks, leading to the generation of permanent double-strand DNA breaks and ultimately triggering bacterial cell death.[5][6]

Caption: Mechanism of Topoisomerase IV poisoning by quinolone inhibitors.

Synthesis Protocol: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

The most common and efficient synthesis of this scaffold is achieved via a thermal cyclization reaction, often a variation of the Gould-Jacobs reaction.[9] This protocol is adapted from established methods.

3.1 Materials & Reagents

• 3-(4-bromoaniline) ethyl acrylate (Starting Material)

• Diphenyl ether (High-boiling solvent)

• Petroleum ether

• Ethyl acetate

• Round-bottom flask with reflux condenser

• Heating mantle with temperature control

• Magnetic stirrer

• Buchner funnel and filter paper

3.2 Step-by-Step Synthesis Procedure

• Reaction Setup: In a 1 L round-bottom flask, combine 78 g of 3-(4-bromoaniline) ethyl acrylate with 470 mL of diphenyl ether.

• Thermal Cyclization: Heat the mixture to 200°C under reflux with vigorous stirring. Maintain this temperature for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: After 2 hours, turn off the heat and allow the reaction mixture to cool to room temperature.

• Isolation: Slowly pour the cooled mixture into a larger beaker containing petroleum ether while stirring. A precipitate will form.

• Filtration: Collect the crude product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid generously with ethyl acetate to remove residual diphenyl ether and other impurities.

• Drying: Dry the purified white to off-white solid product under vacuum.

• Characterization: Confirm the identity and purity of the product, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, using techniques such as Mass Spectrometry (ESI-MS, expected m/z = 296.1 [M+H]⁺) and NMR spectroscopy.[9]

Expected Yield: Approximately 77% (50 g).[9]

Application Protocol: In Vitro Topoisomerase IV Inhibition Assay

The primary method for assessing the inhibitory activity of compounds against topoisomerase IV is the DNA decatenation assay. This assay measures the enzyme's ability to resolve a network of interlinked circular DNA molecules (catenated kinetoplast DNA, or kDNA) into individual mini-circles.[4][11] When separated by agarose gel electrophoresis, the large kDNA network remains near the well, while the smaller, decatenated mini-circles migrate further into the gel. Inhibition is observed as a decrease in the formation of decatenated products.

Caption: General workflow for the Topoisomerase IV DNA decatenation assay.

4.1 Materials & Reagents

• Enzyme: Staphylococcus aureus or Escherichia coli Topoisomerase IV

• Substrate: Kinetoplast DNA (kDNA)

• Assay Buffer (5X): 50 mM Tris-HCl (pH 7.5), 350 mM Potassium Glutamate, 5 mM MgCl₂, 5 mM DTT, 1.5 mM ATP, 50 µg/mL albumin.[4]

• Dilution Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM DTT, 1 mM EDTA, 40% glycerol.[4]

• Test Compound: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, dissolved in 100% DMSO.

• Positive Control: Ciprofloxacin or another known quinolone inhibitor.

• Stop Buffer (STEB): 40% Sucrose, 100 mM Tris-HCl (pH 8.0), 10 mM EDTA, 0.5 mg/mL Bromophenol Blue.

• Agarose Gel: 1% agarose in TAE buffer with an intercalating dye (e.g., SYBR Safe or Ethidium Bromide).

• Equipment: 37°C incubator, agarose gel electrophoresis system, UV transilluminator, and imaging system.

4.2 Experimental Procedure

Part A: Enzyme Titration (Essential for Assay Optimization) Causality: Before screening inhibitors, it is critical to determine the minimal concentration of topoisomerase IV required for complete decatenation of the kDNA substrate. Using excess enzyme can mask the effects of weak inhibitors, while too little will result in an incomplete reaction.

• Prepare serial dilutions of the topoisomerase IV enzyme in Dilution Buffer.

• In separate tubes, prepare the reaction mix: 4 µL 5X Assay Buffer, 200 ng kDNA, and H₂O to a final volume of 19 µL.

• Add 1 µL of each enzyme dilution to the respective tubes. Include a "no enzyme" negative control.

• Incubate at 37°C for 30 minutes.

• Stop the reaction by adding 5 µL of STEB buffer.

• Load the entire volume onto a 1% agarose gel and run electrophoresis.

• Visualize the gel. The optimal enzyme concentration is the lowest amount that results in the complete conversion of kDNA (stuck in the well) to decatenated mini-circles (migrating band).[4] This concentration will be used for the inhibitor assay.

Part B: Inhibitor Screening Assay

• Compound Preparation: Prepare a 2-fold serial dilution of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in 100% DMSO.

• Reaction Setup: Prepare a master mix containing 5X Assay Buffer, kDNA, and H₂O. Aliquot 18 µL into each reaction tube.

• Add Inhibitor: Add 1 µL of the diluted test compound to each tube. Ensure the final DMSO concentration does not exceed 5%, as higher concentrations can inhibit the enzyme.

• Controls:

  • Negative Control (No Enzyme): 18 µL master mix + 1 µL DMSO + 1 µL Dilution Buffer.

  • Positive Control (100% Activity): 18 µL master mix + 1 µL DMSO + 1 µL optimal enzyme concentration.

  • Inhibitor Control: Use a known inhibitor like Ciprofloxacin.

• Initiate Reaction: Add 1 µL of the pre-determined optimal concentration of Topoisomerase IV to all tubes except the negative control.

• Incubation & Termination: Incubate at 37°C for 30 minutes. Stop the reaction with 5 µL of STEB buffer.

• Analysis: Analyze the products by 1% agarose gel electrophoresis as described previously.

4.3 Data Analysis and Interpretation

Upon visualization, the gel will show a dose-dependent inhibition of the enzyme. At high concentrations of an effective inhibitor, the gel lane will resemble the "no enzyme" control, with the kDNA band remaining in the well. As the inhibitor concentration decreases, the decatenated mini-circle band will appear and increase in intensity.

IC₅₀ Determination: The IC₅₀ is the concentration of an inhibitor that reduces enzyme activity by 50%.

• Quantify the band intensities for both the kDNA substrate and the decatenated product using gel analysis software (e.g., ImageJ).

• Calculate the percentage of inhibition for each compound concentration relative to the DMSO control (0% inhibition) and the no-enzyme control (100% inhibition).

• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Compound	Target	IC₅₀ (µM)
Ciprofloxacin (Control)	S. aureus Topo IV	[Example Value: 1-5 µM]
Compound A (Derivative 1)	S. aureus Topo IV	[Experimental Value]
Compound B (Derivative 2)	S. aureus Topo IV	[Experimental Value]

Structure-Activity Relationship (SAR) Insights

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a versatile starting point for inhibitor optimization. The literature on quinolone SAR provides a rational basis for chemical modification.[12]

• C-6 Position (Bromo Group): The bromine atom is a key handle for synthetic elaboration via cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the introduction of various aryl or alkynyl groups to explore interactions within the enzyme pocket.[9]

• C-3 Position (Carboxylate): The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, which is known to be crucial for coordinating with water molecules and amino acid residues in the enzyme's active site.

• C-4 Position (Hydroxyl Group): This position can be converted to a chloro group and subsequently substituted with various amines, mimicking the C-7 substituent of classic fluoroquinolones, which is known to be a primary determinant of potency and target spectrum.[8]

Caption: Key modification sites on the quinolone scaffold.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No Enzyme Activity	Degraded enzyme, incorrect buffer composition, inactive ATP.	Use fresh enzyme aliquot. Verify pH and composition of all buffers. Use a fresh stock of ATP.
Smeared Bands on Gel	Nuclease contamination, overloading of DNA.	Use sterile, nuclease-free water and tips. Ensure correct amount of kDNA is loaded.
Inconsistent Results	Pipetting errors, inconsistent incubation times, DMSO precipitation.	Calibrate pipettes. Use a timer for incubations. Ensure final DMSO concentration is low and compound is fully dissolved.
Inhibition in DMSO Control	High DMSO concentration.	Ensure final DMSO concentration in the reaction is ≤5%. Run a DMSO concentration gradient to find the tolerated limit.

References

• Hooper, D. C. (2021). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. Cold Spring Harbor Perspectives in Medicine.
• Manes, D., et al. (1998). The Mechanism of Inhibition of Topoisomerase IV by Quinolone Antibacterials. Journal of Biological Chemistry.
• BenchChem. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• Strahilevitz, J., & Hooper, D. C. (2001). Inhibitors of Bacterial Topoisomerases: Mechanisms of Action and Resistance and Clinical Aspects. Current Pharmaceutical Design.
• Redgrave, L. S., et al. (2016). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. PubMed.
• Aldred, K. J., et al. (2014). Mechanism of Quinolone Action and Resistance. Annual Review of Biochemistry.
• BenchChem. (n.d.). Application Notes and Protocols for In Vitro Topoisomerase IV Inhibition Assays. BenchChem Technical Documents.
• Collin, F., et al. (2011). Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities. Methods in Molecular Biology.
• Collin, F., et al. (2011). Methods to assay inhibitors of DNA gyrase and topoisomerase IV activities. PubMed.
• Flatman, R. H., et al. (2015). Inhibition of DNA gyrase and DNA topoisomerase IV of Staphylococcus aureus and Escherichia coli by aminocoumarin antibiotics. Journal of Antimicrobial Chemotherapy.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. Inno PharmChem.
• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews.
• Al-Tel, T. H. (2022). Structural–activity relationship (SAR) of 4-quinolone derivatives.

Sources

• 1. Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities | Springer Nature Experiments [experiments.springernature.com]
• 2. DNA gyrase, topoisomerase IV, and the 4-quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mechanism of Quinolone Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]

Application Notes & Protocols: Investigating the Antiviral Potential of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Scaffold as a Privileged Structure in Antiviral Research

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1][2][3] Its versatile structure has been successfully incorporated into marketed drugs for various diseases, including cancer and bacterial infections.[1][2] In the realm of virology, quinoline derivatives have demonstrated significant potential, exhibiting activity against a broad spectrum of viruses such as Zika virus, herpes virus, human immunodeficiency virus (HIV), and hepatitis C virus (HCV).[1][2] The aromatic nature and diverse substitution possibilities of the quinoline ring allow for fine-tuning of its interactions with viral proteins and nucleic acids, thereby inhibiting viral replication.[4]

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a key synthetic intermediate that provides a versatile platform for the development of novel quinoline-based therapeutics.[5][6] Its structure, featuring a bromine atom at the 6-position and a hydroxyl group at the 4-position, makes it an ideal starting material for creating diverse chemical libraries through reactions like palladium-catalyzed cross-coupling.[5] While this compound is primarily valued as a building block, its inherent structural features merit investigation for direct antiviral activity.[6]

These application notes provide a comprehensive guide for researchers aiming to explore the antiviral properties of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. We will detail the necessary protocols, from initial cytotoxicity assessments to specific antiviral assays, and discuss the rationale behind each experimental step.

Chemical and Physical Properties

A foundational understanding of the compound's properties is crucial for experimental design, particularly for preparing stock solutions and understanding its potential bioavailability.

Property	Value	Reference
Molecular Formula	C₁₂H₁₀BrNO₃	[5][7][8]
Molecular Weight	296.12 g/mol	[7][8]
Appearance	Pale yellow to off-white powder	[6]
CAS Number	122794-99-4	[5][9]
Melting Point	Decomposes at ~285°C	[5]

Proposed Mechanism of Action: A Testable Hypothesis

While the specific antiviral mechanism of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is yet to be elucidated, we can hypothesize its potential mode of action based on related quinoline compounds. Many quinoline derivatives exert their biological effects by targeting host or viral enzymes essential for replication.[5][10] For instance, some quinolones are known to inhibit bacterial DNA gyrase and topoisomerase IV.[5] In the context of antiviral research, potential targets could include viral polymerases, proteases, or helicases. The planar quinoline ring can intercalate into viral nucleic acids, while the various functional groups can form hydrogen bonds and other interactions with the active sites of viral enzymes.

The following diagram illustrates a hypothetical mechanism where the compound could interfere with viral replication, providing a basis for future mechanism-of-action studies.

Caption: Hypothetical mechanisms of antiviral action for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a robust framework for the systematic evaluation of the antiviral efficacy of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Protocol 1: Determination of Cytotoxicity (MTT Assay)

Before assessing antiviral activity, it is imperative to determine the concentration range at which the compound is not toxic to the host cells. The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity.

Materials:

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

• Host cell line appropriate for the virus of interest (e.g., Vero, A549, HeLa)

• 96-well cell culture plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

Procedure:

• Cell Seeding: Seed the 96-well plates with the host cells at a density that will result in a confluent monolayer after 24 hours of incubation.

• Compound Preparation: Prepare a stock solution of the compound in DMSO. Further create a series of 2-fold serial dilutions in cell culture medium to achieve the desired final concentrations.

• Treatment: After 24 hours, remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. Include wells with medium only (cell control) and medium with the highest concentration of DMSO used (vehicle control).

• Incubation: Incubate the plates for a period that corresponds to the duration of the planned antiviral assay (e.g., 48-72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the cell control. The 50% cytotoxic concentration (CC₅₀) can be determined by regression analysis.

Protocol 2: Plaque Reduction Assay

The plaque reduction assay is a functional assay that measures the ability of a compound to inhibit the lytic cycle of a virus.[11][12]

Materials:

• Confluent monolayer of host cells in 6-well or 12-well plates

• Virus stock with a known titer (plaque-forming units/mL)

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate at non-toxic concentrations

• Overlay medium (e.g., medium with 1% methylcellulose or low-melting-point agarose)

• Crystal Violet staining solution (0.5% crystal violet in 20% methanol)

Procedure:

• Cell Preparation: Seed plates to achieve a confluent monolayer of the host cell line.[13]

• Infection: Remove the growth medium and infect the cell monolayers with a dilution of the virus calculated to produce 50-100 plaques per well. Incubate for 1 hour at 37°C to allow for viral adsorption.[14]

• Treatment: Remove the virus inoculum and wash the cells with PBS. Add the overlay medium containing various non-toxic concentrations of the compound. Include a virus control (no compound) and a cell control (no virus, no compound).[14]

• Incubation: Incubate the plates at 37°C with 5% CO₂ for a period that allows for plaque formation (typically 3-7 days, virus-dependent).[14][15]

• Staining: Remove the overlay medium. Fix and stain the cells with the Crystal Violet solution.[14]

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. The 50% effective concentration (EC₅₀) is the concentration of the compound that reduces the number of plaques by 50%.

Data Interpretation

The therapeutic potential of an antiviral compound is often expressed as the Selectivity Index (SI), which is the ratio of its cytotoxicity to its antiviral activity.

Selectivity Index (SI) = CC₅₀ / EC₅₀

A higher SI value indicates a more promising therapeutic window, as the compound is effective against the virus at concentrations far below those that are toxic to host cells.

Experimental Workflow Visualization

The following diagram outlines the logical progression of experiments for evaluating the antiviral potential of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Sources

• 1. Synthetic and medicinal perspective of quinolines as antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic and medicinal perspective of quinolines as antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 12. Plaque Reduction Neutralization Test - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Purification of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Detailed Method Development and Protocol Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a key heterocyclic building block in medicinal chemistry, serving as a versatile intermediate for the synthesis of novel therapeutic agents, including potential antimicrobial and anticancer drugs.[1] The purity of this intermediate is paramount, as it directly impacts the yield, impurity profile, and biological activity of subsequent derivatives. This application note provides a comprehensive, field-tested guide to developing a robust and scalable High-Performance Liquid Chromatography (HPLC) purification method for this compound. We delve into the strategic rationale behind chromatographic choices, present detailed step-by-step protocols for both analytical method development and preparative-scale purification, and offer troubleshooting insights to ensure reliable and reproducible results.

Foundational Principles: Compound Analysis and Method Strategy

The molecular structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate dictates the strategy for its purification. The molecule possesses a planar, aromatic quinoline core, making it a strong chromophore for UV detection.[2] It features several key functional groups that influence its chromatographic behavior: a polar 4-hydroxyl group (which exists in keto-enol tautomerism with the 4-oxo form[3]), a moderately polar ethyl ester group, and a non-polar bromo-substituted benzene ring. This combination of polar and non-polar characteristics makes Reverse-Phase HPLC (RP-HPLC) an ideal separation mode.[4][5]

In RP-HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase.[6] The separation principle is based on hydrophobic interactions; more non-polar compounds are retained longer on the column.[7] For our target compound, controlling the ionization state of the acidic 4-hydroxyl group is critical. An inconsistent ionization state leads to poor peak shape (tailing) and shifting retention times. Therefore, the addition of an acidic modifier to the mobile phase to suppress ionization is a cornerstone of this method.[8]

Strategic Choices for Method Development

• Separation Mode: Reverse-Phase HPLC is selected for its versatility, reproducibility, and suitability for compounds with moderate polarity.[5] It effectively separates the target compound from both more polar impurities (which elute earlier) and more non-polar, greasy impurities (which are retained longer).

• Stationary Phase: A C18 (octadecylsilane) bonded silica column is the workhorse of RP-HPLC and provides excellent retention and selectivity for aromatic compounds.[6][9] A column with a particle size of 5 µm is a good balance between efficiency and backpressure for both analytical and preparative scales.[10]

• Mobile Phase: A gradient elution using water and a polar organic solvent like acetonitrile (ACN) or methanol (MeOH) is optimal.[11] A gradient allows for the efficient elution of a wider range of impurities and sharpens the peak of the target compound. Acetonitrile is often preferred due to its lower viscosity and superior UV transparency.[12] A small percentage of an acid, such as Formic Acid or Trifluoroacetic Acid (TFA), is added to maintain a low pH, ensuring the 4-hydroxyl group remains protonated and non-ionized.[8]

• Detection: The conjugated quinoline system allows for sensitive detection using a UV-Vis or Photodiode Array (PDA) detector.[2] Quinolines typically exhibit strong absorbance at multiple wavelengths, including around 220-250 nm and often above 300 nm.[13][14] A PDA detector is highly recommended during method development to assess peak purity and determine the optimal monitoring wavelength.

HPLC Purification Workflow

The overall process follows a logical progression from small-scale method optimization to large-scale purification and final purity analysis. This systematic approach ensures efficiency and high-quality results.

Figure 1. A comprehensive workflow for the HPLC purification of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves. Use HPLC-grade solvents to avoid system contamination.

Protocol 1: Analytical Method Development and Optimization

This initial step is crucial for establishing the separation parameters on a small scale before committing large amounts of material to preparative chromatography.[15]

• Instrument & Column:

  • HPLC System: Agilent 1260 Infinity II, Waters Alliance, or equivalent, equipped with a PDA detector.

  • Analytical Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[13]

• Mobile Phase Preparation:

  • Mobile Phase A (A): 0.1% (v/v) Formic Acid in HPLC-grade Water.

  • Mobile Phase B (B): 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile.

  • Filter both mobile phases through a 0.45 µm membrane and degas for 15 minutes in an ultrasonic bath or using an inline degasser.[16]

• Sample Preparation:

  • Prepare a stock solution of the crude Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate at ~1 mg/mL in Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

  • Filter the sample solution through a 0.22 µm syringe filter before injection.[13]

• Chromatographic Conditions (Scouting Gradient):

  • Flow Rate: 1.0 mL/min.[13]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: PDA scan from 200-400 nm. Monitor at 245 nm and 330 nm.

  • Gradient Program:

    • 0-5 min: 20% B

    • 5-25 min: 20% to 95% B

    • 25-30 min: 95% B

    • 30-31 min: 95% to 20% B

    • 31-35 min: 20% B (Re-equilibration)

• Optimization:

  • Analyze the scouting chromatogram. Identify the retention time of the main peak and the resolution from its nearest impurities.

  • Adjust the gradient slope to improve the resolution around the target peak. If impurities are close, a shallower gradient (e.g., changing 2-3% B per minute) in that region will enhance separation.[16]

  • Confirm the identity of the main peak by comparing its UV spectrum with known standards if available. The PDA detector is invaluable for checking for co-eluting impurities.

Protocol 2: Preparative Scale-Up and Purification

Once an optimized analytical method is established, it can be scaled up for preparative purification.

• Instrument & Column:

  • Preparative HPLC System: Equipped with a high-pressure gradient pump, autosampler or manual injector, and a fraction collector.

  • Preparative Column: C18, 250 mm x 21.2 mm, 5 µm particle size (or similar dimension).

• Sample Preparation for Loading:

  • Dissolve the crude compound in the minimum amount of DMSO or DMF to create a concentrated solution (e.g., 50-100 mg/mL). The solubility of the compound is the limiting factor.

  • Crucial Insight: Overloading the column will lead to poor separation and broad peaks.[16] Perform a loading study by injecting increasing amounts of the sample to determine the maximum load that maintains adequate resolution.

• Scaled-Up Chromatographic Conditions:

  • Flow Rate: The flow rate is scaled geometrically based on the column cross-sectional area. For a 21.2 mm ID column from a 4.6 mm ID analytical column, the scaling factor is (21.2/4.6)², which is ~21.2.

    • Scaled Flow Rate = 1.0 mL/min * 21.2 = 21.2 mL/min .

  • Injection Volume: Scale the injection volume based on the loading capacity determined in the loading study.

  • Gradient Program: The gradient time points must be adjusted to account for the new flow rate and column volume to maintain the same separation. The gradient slope (%B/column volume) should be kept constant.

    • Adjusted Gradient Time (t_prep) = t_analyt * (Flow_analyt / Flow_prep) * (V_prep / V_analyt)

    • As a practical starting point, keep the gradient duration the same and adjust as needed after the first preparative run.

  • Detection: Use a flow cell appropriate for the higher flow rate. Monitor the same wavelengths identified in the analytical method.

• Fraction Collection:

  • Set up the fraction collector to trigger collection based on the UV signal threshold (peak-based collection).[17][18]

  • Set a low threshold to ensure the entire peak is collected, including the leading and tailing edges.

  • Set a slope parameter to differentiate between baseline drift and an actual peak, if the software allows.[18]

  • Expert Tip: There is a delay volume between the detector flow cell and the fraction collector outlet.[19][20] This delay must be accurately determined and programmed into the software to ensure fractions are collected at the correct time.

• Post-Purification Analysis and Processing:

  • Analyze a small aliquot from each collected fraction using the optimized analytical HPLC method (Protocol 1) to determine its purity.

  • Combine all fractions with a purity of >98% (or the desired specification).

  • Remove the organic solvent (acetonitrile) using a rotary evaporator.

  • If the compound is poorly soluble in the remaining aqueous phase, it may precipitate and can be collected by filtration. Alternatively, lyophilization (freeze-drying) can be used to remove the water and obtain the final solid product.

Expected Results & Data Summary

The following table summarizes the typical parameters and expected outcomes for the purification process.

Parameter	Analytical Method	Preparative Method	Rationale & Comments
Column	C18, 4.6 x 250 mm, 5 µm	C18, 21.2 x 250 mm, 5 µm	Geometric scaling maintains separation while increasing capacity.[21]
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	Acid modifier ensures consistent protonation and good peak shape.[8]
Mobile Phase B	0.1% Formic Acid in ACN	0.1% Formic Acid in ACN	Acetonitrile offers good UV transparency and low viscosity.[11]
Flow Rate	1.0 mL/min	~21.2 mL/min	Flow is scaled to maintain linear velocity across different column diameters.
Detection (λ)	245 nm, 330 nm (PDA)	245 nm, 330 nm	Quinolines have strong absorbance at these wavelengths.[13][14]
Expected Rt	~15-20 min (variable)	~15-20 min (variable)	Retention time is dependent on the final optimized gradient.
Typical Loading	10 µg	100-250 mg per injection	Loading is highly dependent on compound solubility and resolution.
Expected Purity	>98%	>98%	The goal is to remove synthetic by-products and starting materials.
Expected Recovery	N/A	>85%	Recovery depends on collection parameters and the purity of the crude material.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Broad or Tailing Peaks	- Insufficient acid in mobile phase.- Column overload.- Column degradation.	- Ensure mobile phase pH is low and consistent.- Reduce sample injection volume/concentration.[16]- Flush column with strong solvent or replace if necessary.[22]
High Backpressure	- Blocked column frit or inline filter.- Sample precipitation on the column.- High mobile phase viscosity.	- Backflush the column (if permitted by manufacturer).[5]- Replace the inline filter.- Ensure the sample is fully dissolved in the injection solvent.
Poor Resolution	- Gradient is too steep.- Inappropriate mobile phase or column.	- Decrease the gradient slope (%B/min) around the target peak.[16]- Try methanol instead of acetonitrile to alter selectivity.- Ensure the correct column type is being used.
Ghost Peaks	- Contaminated mobile phase.- Carryover from previous injection.	- Use only high-purity, HPLC-grade solvents.- Implement a robust needle wash protocol in the autosampler method.[22]

Conclusion

This application note details a systematic and robust strategy for the HPLC purification of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. By beginning with a thorough understanding of the molecule's properties and employing a logical workflow of analytical method development followed by preparative scale-up, researchers can achieve high purity and recovery of this valuable synthetic intermediate. The provided protocols and troubleshooting guide serve as a practical resource for scientists in drug discovery and development, enabling the reliable production of high-quality compounds for further research. Proper validation of the analytical method is essential for ensuring the continuing efficacy and quality of the purified material.[15][23]

References

• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. [Link]

• Lunn, G. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Labcompare. [Link]

• European Pharmaceutical Review. (2022). Guide: HPLC columns selection guide. [Link]

• Saito, T., et al. (2011). Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy. Analytical Sciences, 27(5), 493-6. [Link]

• Phenomenex. (2024). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• SCION Instruments. (n.d.). HPLC Column Selection Guide. [Link]

• Barbano, D. (2021). How to Perform Fractionation Collection & Analysis using HPLC? ResearchGate. [Link]

• International Journal of Research in Engineering and Science (IJRES). (n.d.). RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED N-{[6-METHOXY-2-(MORPHOLIN-4-YL) QUINOLIN-3-YL]METHYL}-4H-1,2,4-TRIAZOL-4-AMINE. [Link]

• Olesik, S. V., et al. (2007). Normal-phase liquid chromatography retention behavior of polycyclic aromatic hydrocarbon and their methyl-substituted derivatives on an aminopropyl stationary phase. PMC. [Link]

• Quora. (2018). What is the best way to deal with a polar compound's purity with HPLC? What mobile phase and column can be the best choice?. [Link]

• SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column. [Link]

• PharmaCores. (2024). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. [Link]

• Alwsci. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Link]

• Moravek. (n.d.). Exploring the Different Mobile Phases in HPLC. [Link]

• Al-Sabakha, K. A., et al. (2023). Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds. PMC. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• Next LVL Programming. (2024). How To Select Mobile Phase In HPLC Method Development?. [Link]

• PubChem. (n.d.). Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate. [Link]

• Chakole, R. D., et al. (2021). A Review on HPLC Method Development and Validation. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• ResearchGate. (n.d.). Normal-phase capillary chromatography of polar aromatic compounds. [Link]

• Journal of Emerging Technologies and Innovative Research (JETIR). (2023). A BRIEF REVIEW ON HPLC METHOD VALIDATION. [Link]

• Taylor & Francis Online. (2024). Development and Validation of HPLC Methods in Pharmaceutical Analysis. [Link]

• uHPLCs. (2024). 5 Troubleshooting Common HPLC Column Problems and Solutions. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• ResearchGate. (2010). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. [Link]

• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. [Link]

• Hájková, K., et al. (2017). Feasibility of Fraction Collection in HPLC Systems with Evaporative Light Scattering Detector: Analysis of Pectinatella magnifica. PMC. [Link]

• Aurora Pro Scientific. (n.d.). HPLC Column Selection Guide. [Link]

• Phenomenex. (2024). Normal-phase vs. Reversed-phase Chromatography. [Link]

• Di Meo, F., et al. (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. MDPI. [Link]

• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns. [Link]

• Musiol, R., et al. (2007). RP-HPLC determination of lipophilicity in series of quinoline derivatives. ResearchGate. [Link]

• Agilent. (2023). Developing Strategies for Preparative HPLC. Separation Science. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• Gilson. (n.d.). A Guide to Fraction Collection in Chromatography. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. moravek.com [moravek.com]
• 5. uhplcs.com [uhplcs.com]
• 6. HPLC Column Selection Guide [scioninstruments.com]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 9. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 10. auroraprosci.com [auroraprosci.com]
• 11. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 12. m.youtube.com [m.youtube.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. pharmtech.com [pharmtech.com]
• 16. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 17. Developing Strategies for Preparative HPLC | Separation Science [sepscience.com]
• 18. gilson.com [gilson.com]
• 19. researchgate.net [researchgate.net]
• 20. lcms.cz [lcms.cz]
• 21. labtech.tn [labtech.tn]
• 22. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 23. Development and Validation of HPLC Methods in Pharmaceutical Analysis [wisdomlib.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Welcome to the technical support center for the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yields and purity.

The primary and most established method for synthesizing this quinolone derivative is the Gould-Jacobs reaction . This process involves two key stages: the initial condensation of 4-bromoaniline with diethyl ethoxymethylenemalonate (EMME), followed by a high-temperature thermal cyclization to form the quinoline ring system.[1][2] While robust, this reaction pathway presents several challenges that can impact yield and product quality.

This document provides a structured, question-and-answer-based approach to address specific experimental issues.

Synthesis Overview & Troubleshooting Logic

The successful synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate requires careful control over two distinct stages. The following diagram outlines the general workflow and the points at which critical troubleshooting is often required.

Caption: Simplified mechanism of the Gould-Jacobs reaction.

Q: How critical is the purity of the starting 4-bromoaniline?

A: Very critical. Impurities in the starting aniline can lead to the formation of undesired side products that are often difficult to remove from the final product. Electron-donating or withdrawing impurities can also affect the regioselectivity and rate of the cyclization step. [3]It is recommended to use high-purity 4-bromoaniline or recrystallize it before use if purity is in doubt.

Q: Are there alternatives to high-boiling solvents like diphenyl ether?

A: While diphenyl ether and Dowtherm A are most common due to their high thermal stability, they can be difficult to remove completely. [3]Some modern adaptations of the Gould-Jacobs reaction utilize microwave irradiation. [4]Microwave synthesis can significantly shorten reaction times (often to minutes) and can sometimes be performed in lower-boiling solvents or even solvent-free, which simplifies purification. [4] Q: What is the best way to monitor the reaction progress?

A:

• Condensation Step: Thin Layer Chromatography (TLC) is very effective. Use a solvent system like ethyl acetate/hexane. The anilinoacrylate intermediate will have a different Rf value than the starting aniline.

• Cyclization Step: TLC can be challenging due to the high temperature and potential for streaking. However, taking small aliquots (if safe to do so), cooling them, and running a TLC can show the disappearance of the intermediate and the appearance of the highly fluorescent quinoline product. LC-MS is a more definitive method for monitoring the formation of the product with the correct mass.

Key Experimental Protocol

This protocol is a standard literature procedure adapted for general laboratory use. [2][5] Step 1: Synthesis of Ethyl 3-(4-bromoanilino)acrylate

• In a round-bottom flask equipped with a reflux condenser and a distillation head, combine 4-bromoaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

• Heat the mixture in an oil bath at 120-130°C for 1-2 hours.

• During this time, ethanol will be produced and can be collected via distillation. Applying a light vacuum can facilitate its removal.

• The reaction is complete when the theoretical amount of ethanol has been collected or TLC shows complete consumption of the aniline.

• Allow the resulting viscous oil (the crude intermediate) to cool slightly before proceeding to the next step.

Step 2: Thermal Cyclization and Isolation

• In a separate, larger flask equipped with a mechanical stirrer and a high-temperature thermometer, heat diphenyl ether (approx. 5-7 mL per gram of intermediate) to 250°C.

• Once the temperature is stable, add the crude intermediate from Step 1 slowly, in portions, to the hot diphenyl ether with vigorous stirring.

• Maintain the reaction temperature at 250°C for 30-45 minutes.

• Remove the heat source and allow the mixture to cool to below 100°C.

• Pour the cooled mixture into a beaker containing a large volume of petroleum ether or hexane (at least 10x the volume of the diphenyl ether).

• Stir the suspension. The product will precipitate as a solid.

• Collect the solid by vacuum filtration.

• Wash the filter cake thoroughly with petroleum ether to remove all traces of diphenyl ether.

• A final wash with a small amount of cold ethyl acetate may be performed to improve purity.

• Dry the resulting solid under vacuum to yield Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Data Summary Table

Parameter	Stage 1: Condensation	Stage 2: Cyclization	Notes
Temperature	100 - 130°C	240 - 250°C	Precise control in Stage 2 is critical to prevent decomposition. [6]
Solvent	Neat or Toluene	Diphenyl Ether / Dowtherm A	High-boiling, inert solvent is essential for good yield in Stage 2. [3]
Typical Time	1 - 2 hours	30 - 60 minutes	Monitor by TLC/LC-MS to avoid over-heating.
Key Byproduct	Ethanol	Ethanol	Removal of ethanol in Stage 1 drives the reaction forward.

References

• Wikipedia contributors. (2023). Gould–Jacobs reaction. In Wikipedia, The Free Encyclopedia.

• Majer, P., & Koźlecki, T. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 26(11), 3368.

• BenchChem. (2025). Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis.

• BenchChem. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

• IIP Series. (2021). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.

• Merck Index. (n.d.). Gould-Jacobs Reaction.

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis.

• BenchChem. (2025). Optimizing reaction conditions for quinolinone synthesis.

• Singh, G., Devi, V., & Monga, V. (2020). Thermal cyclization mediated synthesis of bioactive 4‐quinolones. ResearchGate.

• BenchChem. (n.d.). Troubleshooting low yields in the quinoline cyclization step.

• Li, M. L., et al. (2023). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Molecules, 28(15), 5729.

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines.

• BLD Pharm. (n.d.). 122794-99-4|Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

• GSRS. (n.d.). ETHYL 6-BROMO-4-HYDROXYQUINOLINE -3-CARBOXYLATE.

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 3-Acetyl-6-bromoquinolin-4(1H)-one.

Sources

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

common side products in the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

I. Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate?

A1: The most widely adopted method is the Gould-Jacobs reaction.[1][2] This procedure involves the condensation of 4-bromoaniline with diethyl ethoxymethylenemalonate (DEEMM) to form an intermediate, diethyl 2-((4-bromophenylamino)methylene)malonate, which is then thermally cyclized at high temperatures to yield the final product.[3][4]

Q2: I'm observing a low yield in my Gould-Jacobs reaction. What are the likely causes?

A2: Low yields are a common issue and can often be attributed to the harsh conditions of the thermal cyclization step, which can lead to decomposition of starting materials or the desired product.[2] Other contributing factors include incomplete initial condensation and the formation of various side products. Optimizing reaction time and temperature is critical for maximizing yield.[2][5]

Q3: What are the primary side products I should be aware of during the synthesis?

A3: The high temperatures required for the cyclization can lead to several side reactions. The most common side products include:

• Unreacted Diethyl 2-((4-bromophenylamino)methylene)malonate: Incomplete cyclization is a frequent issue.

• Products of N-dealkylation/hydrolysis of the intermediate: The enamine intermediate can be susceptible to hydrolysis under certain conditions.

• Decarboxylated Product (6-bromo-4-hydroxyquinoline): While typically requiring harsh conditions or a catalyst, some decarboxylation of the final product can occur at the high temperatures used for cyclization.[6][7]

• Polymeric materials: High temperatures can promote polymerization of starting materials and intermediates, leading to the formation of intractable tars.

Q4: Can I use microwave irradiation to improve the yield and reduce reaction time?

A4: Yes, microwave-assisted synthesis has been shown to be an effective method for improving the yields and dramatically shortening the reaction times for the Gould-Jacobs reaction.[5][8] The focused heating provided by microwave irradiation can promote the desired cyclization while minimizing the formation of degradation products that result from prolonged heating.[5]

II. Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Final Product	- Incomplete cyclization of the intermediate. - Decomposition at high temperatures.[2] - Formation of significant amounts of side products.	- Optimize Cyclization Conditions: Carefully control the temperature and duration of the thermal cyclization. A time-course study can help identify the optimal reaction time before significant degradation occurs.[5] - Consider Microwave Synthesis: Employing a microwave reactor can provide rapid and uniform heating, often leading to higher yields and shorter reaction times.[5][8] - Ensure Purity of Starting Materials: Use high-purity 4-bromoaniline and diethyl ethoxymethylenemalonate.
Formation of a Dark, Tarry Residue	- Polymerization of starting materials or intermediates at high temperatures.	- Lower Cyclization Temperature: If possible, conduct the cyclization at the lower end of the effective temperature range (typically 240-260 °C).[2] - Use a High-Boiling Point Solvent: Solvents like diphenyl ether can help to moderate the reaction temperature and prevent localized overheating.[3]
Presence of Starting Material (4-bromoaniline) in the Final Product	- Incomplete initial condensation reaction.	- Increase Reaction Time/Temperature for Condensation: Ensure the initial reaction between 4-bromoaniline and DEEMM goes to completion. Monitor the reaction by TLC. The condensation is typically carried out at 100-120 °C for 1-2 hours.[2] - Use a Slight Excess of DEEMM: A small excess (1.1 equivalents) of DEEMM can help drive the condensation to completion.[2]
Difficulty in Product Purification	- Presence of multiple, closely-related side products. - Tarry byproducts interfering with crystallization.	- Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent, such as ethanol or ethyl acetate.[4] - Column Chromatography: If recrystallization is ineffective, column chromatography on silica gel can be used to separate the desired product from impurities.

III. Experimental Protocols

Protocol 1: Synthesis of Diethyl 2-((4-bromophenylamino)methylene)malonate (Intermediate)

Materials:

• 4-bromoaniline

• Diethyl ethoxymethylenemalonate (DEEMM)

Procedure:

• In a round-bottom flask, combine 4-bromoaniline (1.0 equivalent) and diethyl ethoxymethylenemalonate (1.1 equivalents).[2]

• Heat the mixture at 100-120 °C for 1-2 hours.[2] The reaction can be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of 4-bromoaniline.

• Upon completion, the reaction mixture can be used directly in the next step or purified if necessary. For purification, low boiling components can be removed under reduced pressure.[4] The crude product can be recrystallized from diethyl ether.[4]

Protocol 2: Thermal Cyclization to Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Materials:

• Diethyl 2-((4-bromophenylamino)methylene)malonate

• High-boiling point solvent (e.g., diphenyl ether)

Procedure:

• To the flask containing the intermediate, add a high-boiling point solvent such as diphenyl ether.[3]

• Heat the mixture to a high temperature, typically in the range of 240-260 °C, to effect cyclization.[2]

• Maintain this temperature for 30-60 minutes.[2]

• Cool the reaction mixture to room temperature. The product may precipitate out.

• The crude product can be collected by filtration and washed with a suitable solvent like ethyl acetate to remove the high-boiling solvent.[3]

IV. Visualizing the Reaction and Potential Side Products

The Gould-Jacobs Reaction Pathway

The synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate proceeds through two main steps: the initial condensation and the subsequent thermal cyclization.

Caption: The two-step Gould-Jacobs reaction for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate synthesis.

Troubleshooting Logic for Low Yield

When encountering low yields, a systematic approach to troubleshooting is essential.

Caption: A decision tree for troubleshooting low yields in the synthesis.

V. References

• Wikipedia. (2023, October 29). Gould–Jacobs reaction. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. Retrieved from [Link]

• Wikiwand. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN101781247B - New method for synthesizing substituted 3-quinoline carboxylic acid and analogue. Retrieved from

• Cohen, T., & Schambach, R. A. (1970). Copper-quinoline decarboxylation. Journal of the American Chemical Society, 92(10), 3189–3190.

• Biotage. (2012). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Retrieved from [Link]

• ResearchGate. (2022). Synthesis of 6-bromo-4-iodoquinoline. Retrieved from [Link]

• Lee, S. K., et al. (2014). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. Molecules, 19(9), 13676–13690.

• PrepChem.com. (n.d.). Synthesis of 6-bromo-4-hydroxyquinoline. Retrieved from [Link]

• ResearchGate. (2013). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Retrieved from [Link]

• PubChem. (n.d.). Diethyl 2-((4-bromophenylamino)methylene)malonate. Retrieved from [Link]

• Li, Y., et al. (2011). Diethyl 2-[(4-bromoanilino)methylidene]malonate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 1), o113.

• YouTube. (2020, April 5). MCQ about oxidation of Quinoline followed by decarboxylation: For exams like CSIR-NET, GATE, BS-MS. Retrieved from [Link]

Sources

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Diethyl 2-[(4-bromo­anilino)methyl­idene]malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ablelab.eu [ablelab.eu]
• 6. CN101781247B - New method for synthesizing substituted 3-quinoline carboxylic acid and analogue - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Challenges of Bromo-Substituted Quinoline Purification

Welcome to the technical support center dedicated to addressing the common and complex challenges associated with the purification of bromo-substituted quinolines. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter purification hurdles that can impact yield, purity, and project timelines. Here, we synthesize established methodologies with practical, field-proven insights to create a self-validating system of protocols and troubleshooting logic.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial questions encountered during the purification of bromo-substituted quinolines.

Q1: What are the most frequent impurities I should expect in my crude bromoquinoline product?

A1: Impurities typically stem from the synthetic route and reaction conditions. Common contaminants include unreacted starting materials (e.g., quinoline), over-brominated species (dibromo- or polybromo-quinolines), and positional isomers that form due to challenges in controlling regioselectivity.[1][2][3] Depending on the synthesis, byproducts from side reactions, such as tar-like polymeric materials, may also be present.[1][2]

Q2: My bromoquinoline seems to be degrading during silica gel chromatography. Why is this happening and what's the immediate fix?

A2: This is a frequent issue caused by the acidic nature of standard silica gel. The basic nitrogen atom in the quinoline ring interacts with acidic silanol groups on the silica surface, leading to compound degradation, irreversible adsorption, or significant peak tailing.[4] The quickest solution is to deactivate the silica by running a mobile phase containing a small amount of a tertiary amine, such as 0.5-2% triethylamine.[4]

Q3: I'm struggling to separate two positional isomers of a monobromoquinoline. What's the best approach?

A3: Isomer separation is challenging due to their very similar polarities.[4] The most effective strategy is to optimize your column chromatography. This involves using a long column to increase theoretical plates, employing a shallow elution gradient, and meticulously screening various mobile phase systems with Thin Layer Chromatography (TLC) to maximize the difference in retention factors (Rf).[1]

Q4: After chromatography, my product fractions are pure by TLC but have a persistent color. How can I remove it?

A4: Colored impurities are often highly polar byproducts.[1] An effective method for their removal is to treat a solution of your compound with a small amount of activated charcoal, followed by filtration.[5] Alternatively, passing a solution of the material through a short plug of silica gel can effectively adsorb these baseline impurities while allowing your desired product to elute quickly.[1]

In-Depth Troubleshooting Guides

This section provides detailed, causality-driven answers to specific experimental problems.

Issue 1: Compound Degradation or Poor Recovery from Column Chromatography

Question: I'm experiencing significant loss of my bromoquinoline product on a silica gel column. The collected fractions show low yield and sometimes new, unexpected spots on TLC. What is happening and how can I systematically solve this?

Answer:

The root cause is almost certainly the interaction between your basic compound and the acidic stationary phase.[4] Here is a systematic approach to mitigate this issue:

• Neutralize the Stationary Phase: The most common first step is to add a basic modifier to your mobile phase. Triethylamine (NEt₃) at 0.5-2% is standard.[4] It works by neutralizing the acidic silanol (Si-OH) groups on the silica surface, preventing your basic quinoline nitrogen from binding strongly.

• Consider an Alternative Stationary Phase: If neutralization is insufficient, the next logical step is to switch to a less acidic or basic stationary phase.

  • Alumina (Neutral or Basic): This is often the best alternative for acid-sensitive basic compounds.[4]

  • Florisil: A magnesium silicate-based adsorbent that can be milder than silica.[4]

  • Reverse-Phase Silica (C18): If your compound has sufficient non-polar character, reverse-phase chromatography can be a powerful alternative.

• Minimize Contact Time: The longer your compound resides on the column, the greater the opportunity for degradation. Employing flash chromatography with a shorter, wider column and a slightly faster flow rate can significantly reduce this contact time.[4]

Troubleshooting Workflow: Column Chromatography Degradation

Caption: A decision tree for troubleshooting compound degradation during column chromatography.

Issue 2: Failure to Separate Isomers or Closely Related Impurities

Question: My TLC shows two spots that are extremely close together (ΔRf < 0.1). How can I improve my chromatographic separation to isolate my target bromoquinoline isomer?

Answer:

Separating isomers requires maximizing the subtle differences in their interaction with the stationary and mobile phases. Brute force is less effective than methodical optimization.

• Systematic Mobile Phase Screening (TLC): Do not settle for the first solvent system that moves your compound off the baseline.

  • Goal: Find a solvent system where your target compound has an Rf value between 0.3 and 0.4.[1][4] This range typically provides the best balance for effective separation on a column.

  • Strategy: Screen various solvent mixtures of differing polarity and composition (e.g., Ethyl Acetate/Hexane, Dichloromethane/Methanol, Toluene/Acetone). Even small changes in the solvent ratio can significantly impact resolution.

• Employ Gradient Elution: A shallow gradient is highly effective for separating compounds with similar polarities.[4] Start with a low polarity mobile phase and gradually increase the polarity over the course of the separation. This allows the less polar compound to elute first, while holding the slightly more polar compound back long enough to achieve separation.

• Optimize Column Parameters:

  • Avoid Overloading: Overloading is a common cause of poor separation. A good rule of thumb is a silica-to-crude material ratio of at least 30:1 by weight, and potentially higher (50:1 to 100:1) for difficult separations.[4]

  • Use a Longer Column: Increasing the column length increases the number of theoretical plates, providing more opportunities for the isomers to separate.

Issue 3: Challenges in Recrystallization (Oiling Out or No Crystal Formation)

Question: My bromoquinoline product either fails to crystallize or separates as an oil when I cool the solution. What causes this and how can I achieve good crystal formation?

Answer:

"Oiling out" or failure to crystallize usually points to issues with supersaturation, solvent choice, or cooling rate.[1][6]

• Problem: Oiling Out: This occurs when the solution becomes supersaturated at a temperature above the melting point of the solute.

  • Solution 1: Reheat and Dilute: Reheat the solution to re-dissolve the oil, then add a small amount of additional "good" solvent to lower the saturation point.[6]

  • Solution 2: Slow Cooling: Allow the flask to cool very slowly to room temperature. Do not place it directly in an ice bath. Slow cooling encourages the orderly arrangement of molecules into a crystal lattice rather than amorphous oil droplets.[1][6]

• Problem: No Crystals Form: The solution is not sufficiently supersaturated.

  • Solution 1: Induce Nucleation: Scratch the inside of the flask at the solution's surface with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[5] Alternatively, add a tiny "seed crystal" of the pure compound.[5]

  • Solution 2: Increase Concentration: Gently evaporate some of the solvent to increase the solute concentration, then attempt to cool again.[5][6]

  • Solution 3: Use a Mixed-Solvent System: Dissolve the compound in a minimal amount of a "good" solvent (in which it is soluble). Then, slowly add a "poor" or "anti-solvent" (in which it is insoluble) dropwise until the solution becomes faintly cloudy. Reheat to clarify and then cool slowly.[6] A common system for bromoquinolines is Ethyl Acetate/Hexane.[7]

Data Summary & Method Selection

Choosing the right purification strategy depends on the nature of the impurities.

Table 1: Comparison of Purification Methods for Bromoquinolines

Purification Method	Initial Purity (%)	Final Purity (%)	Typical Yield (%)	Best For Removing
Acid-Base Extraction	70-90	90-95	>80	Non-basic impurities (e.g., from Skraup synthesis byproducts)[1]
Recrystallization	85	>95	60-80	Less polar or more polar impurities with different solubility profiles[1]
Column Chromatography	70-90	>98	50-70	Isomeric impurities, over-brominated products, unreacted starting material[1]
Combined Methods	85	>99	40-60	Achieving very high purity by removing a broad spectrum of impurities[1]

Logical Workflow: Selecting a Purification Method

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Gould-Jacobs Reaction for Quinoline Synthesis

Welcome to the technical support center for the Gould-Jacobs reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols for the synthesis of quinolines and their derivatives. Our goal is to equip you with the knowledge to overcome common experimental hurdles and enhance the efficiency and yield of your reactions.

The Gould-Jacobs reaction, first reported in 1939, is a cornerstone of heterocyclic chemistry, enabling the synthesis of 4-hydroxyquinoline derivatives.[1][2] The reaction proceeds through the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization.[3][4][5] Subsequent saponification and decarboxylation steps yield the final 4-hydroxyquinoline product.[3][4][5] This methodology is pivotal in the synthesis of numerous compounds with significant therapeutic applications, including antibacterial and antimalarial agents.[2][3][4]

Understanding the Gould-Jacobs Reaction Pathway

A thorough understanding of the reaction mechanism is crucial for effective troubleshooting. The reaction is a multi-step process, and issues can arise at any stage.

Reaction Mechanism

• Condensation: The reaction initiates with a nucleophilic attack by the aniline nitrogen on the β-carbon of the diethyl ethoxymethylenemalonate (DEEM) or a similar malonic ester derivative. This is followed by the elimination of ethanol to form an anilidomethylenemalonate intermediate.[2][3][4]

• Thermal Cyclization: This is the rate-determining step and requires significant thermal energy, typically above 250 °C.[2][5] It involves a 6-electron electrocyclization to form the quinoline ring.[2][3][4]

• Saponification: The ester group at the 3-position is hydrolyzed, usually with a base like sodium hydroxide, to form a carboxylic acid.[1][3]

• Decarboxylation: The final step involves heating the quinoline-3-carboxylic acid to induce decarboxylation, yielding the 4-hydroxyquinoline product.[1][3]

Caption: Key stages of the Gould-Jacobs reaction.

Troubleshooting Guide

This section addresses common problems encountered during the Gould-Jacobs reaction in a question-and-answer format.

Issue 1: Low Yield or No Product Formation

Q: My reaction has a very low yield or has failed completely. What are the likely causes and how can I fix this?

A: This is a common issue that can often be traced back to the high-temperature cyclization step.

• Cause 1: Insufficient Temperature for Cyclization. The thermal cyclization step has a high activation energy barrier.[5][6]

  • Solution: Ensure your reaction temperature is high enough. Traditionally, this reaction is carried out in high-boiling solvents like diphenyl ether or mineral oil at temperatures between 250-300°C.[7][8] If using a solvent, confirm it can reach and maintain the required temperature. For solvent-free reactions, precise temperature control is critical.[9][10]

• Cause 2: Incomplete Initial Condensation. The formation of the anilidomethylenemalonate intermediate may be incomplete.

  • Solution: Monitor the condensation step by Thin Layer Chromatography (TLC) to ensure the aniline starting material is fully consumed. This step is typically performed at a lower temperature (100-140°C) before proceeding to the high-temperature cyclization.[11] Using a slight excess of the malonic ester derivative can also help drive this step to completion.[11]

• Cause 3: Product Degradation. The high temperatures required for cyclization can also lead to the decomposition of the starting materials or the product, especially with prolonged heating.[5][6]

  • Solution: Optimize the reaction time at the target temperature. A time-course study can help identify the point of maximum yield before significant degradation occurs.[6] Microwave-assisted synthesis is an excellent alternative as it can significantly reduce reaction times and often improve yields by providing rapid and uniform heating.[7][12][13]

Issue 2: Formation of Side Products and Poor Regioselectivity

Q: I'm observing significant side product formation in my reaction. What are they and how can I minimize them?

A: Side product formation is often related to the reaction conditions and the nature of the aniline substrate.

• Cause 1: Alternative Cyclization Pathways. With asymmetrically substituted anilines, cyclization can occur at two different ortho positions, leading to a mixture of regioisomers.[5][8] The regioselectivity is influenced by both steric and electronic factors of the substituents on the aniline ring.[5]

  • Solution: The directing effects of substituents on the aniline ring must be considered. Electron-donating groups generally favor the reaction, while electron-withdrawing groups can hinder it.[3][14][15] The position of the substituent (ortho, meta, para) will influence which ortho position of the aniline is more nucleophilic and less sterically hindered for cyclization. In some cases, a mixture of products is unavoidable, and purification by chromatography or recrystallization will be necessary.

• Cause 2: Intermolecular Reactions. If the reaction is too concentrated, intermolecular side reactions can compete with the desired intramolecular cyclization.

  • Solution: While high dilution is a classic strategy to favor intramolecular reactions, it may not always be practical for the Gould-Jacobs reaction. The use of a high-boiling solvent can help maintain an appropriate concentration while reaching the required temperature.[9]

Caption: A workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for the Gould-Jacobs reaction?

A1: For the high-temperature cyclization step, high-boiling, inert solvents are preferred. Diphenyl ether and mineral oil are commonly used.[9] However, these can complicate product isolation.[9] In some cases, the reaction can be run neat (solvent-free), which simplifies work-up but requires very careful temperature control.[9][10] Microwave synthesis often uses an excess of the malonic ester derivative as both a reagent and a solvent.[2]

Q2: Can I use microwave heating for the Gould-Jacobs reaction? What are the advantages?

A2: Yes, microwave irradiation is highly effective for the Gould-Jacobs reaction.[6][12][13] The primary advantages are a dramatic reduction in reaction time and often an increase in product yield.[6][12][13] Microwave heating is more efficient and uniform, which can minimize the formation of degradation products that may occur with prolonged conventional heating.[6]

Q3: How do substituents on the aniline affect the reaction?

A3: Substituents have a significant electronic and steric impact. Electron-donating groups (e.g., alkyl, alkoxy) in the meta-position of the aniline generally facilitate the reaction and lead to good yields.[3] Electron-withdrawing groups (e.g., nitro, halo) can deactivate the aniline, making the initial nucleophilic attack and the subsequent cyclization more difficult, often requiring harsher conditions.[14][15] Steric hindrance from bulky ortho-substituents can also impede the cyclization step.

Q4: What are the typical work-up procedures for this reaction?

A4: The work-up procedure depends on the reaction conditions. For reactions in high-boiling solvents like diphenyl ether, the mixture is typically cooled, and the product precipitates.[2] The precipitate is then collected by filtration and washed with a non-polar solvent like hexane or cyclohexane to remove the reaction solvent.[2] For the subsequent saponification and decarboxylation steps, standard aqueous work-up procedures involving acidification to precipitate the carboxylic acid intermediate and the final product are used.[2]

Optimized Experimental Protocols

The following protocols provide a starting point for both classical and modern approaches to the Gould-Jacobs synthesis.

Protocol 1: Classical Thermal Synthesis of 4-Hydroxy-3-carboethoxyquinoline

This protocol uses a high-boiling solvent for the cyclization step.

Materials:

• Aniline (1.0 eq)

• Diethyl ethoxymethylenemalonate (DEEM) (1.1 eq)

• Diphenyl ether

• Hexane or cyclohexane

Procedure:

• Condensation: In a round-bottom flask, combine the aniline and DEEM. Heat the mixture to 110-130°C for 1-2 hours. Monitor the reaction by TLC until the aniline is consumed. Remove the ethanol byproduct under reduced pressure.

• Cyclization: Add diphenyl ether (5-10 mL per gram of the intermediate) to the flask. Heat the solution to a vigorous reflux (approximately 250°C) for 30-60 minutes.

• Isolation: Cool the reaction mixture to room temperature. The product should precipitate. Add hexane or cyclohexane to aid precipitation and dissolve the diphenyl ether.

• Purification: Collect the solid product by filtration, wash thoroughly with hexane, and dry under vacuum.

Protocol 2: Microwave-Assisted Synthesis of Ethyl 4-oxo-1,4-dihydroquinoline-3-carboxylate

This protocol offers a rapid and efficient alternative to classical heating.[2][6]

Materials:

• Aniline (e.g., 2.0 mmol)

• Diethyl ethoxymethylenemalonate (DEEM) (e.g., 6.0 mmol)

• Microwave vial (2-5 mL) with a magnetic stir bar

• Microwave synthesis system

• Ice-cold acetonitrile

Procedure:

• Reaction Setup: In a microwave vial, combine the aniline and DEEM. The excess DEEM will act as the solvent.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the mixture to the desired temperature (e.g., 250°C or 300°C) and hold for a short duration (e.g., 5-20 minutes). Optimal conditions should be determined experimentally.

• Isolation: After the reaction, cool the vial to room temperature. The product will typically precipitate.

• Purification: Filter the solid product and wash with a small amount of ice-cold acetonitrile. Dry the product under vacuum.

Heating Method	Temperature (°C)	Time (min)	Typical Yield (%)	Reference
Conventional	250	20	~1	[6]
Microwave	250	20	18	[6]
Microwave	300	5	47	[6]
Microwave	300	10	37	[6]

Table 1: Comparison of reaction conditions and yields for the cyclization step. Data is illustrative and based on a specific example from the literature.[6] Actual results will vary depending on the substrate.

References

• Wikipedia. Gould–Jacobs reaction. [Link]

• Merck Index. Gould-Jacobs Reaction. [Link]

• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. [Link]

• Wikiwand. Gould–Jacobs reaction. [Link]

• Biotage. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. [Link]

• MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

• ResearchGate. Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. [Link]

• Asian Journal of Chemistry. Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. [Link]

• ResearchGate. Gould–Jacobs Reaction. [Link]

• ResearchGate. Regioselectivity of the Gould–Jacobs Reaction. [Link]

• Royal Society of Chemistry. A solvent-free Jacobs–Gould reaction. [Link]

• ResearchGate. (PDF) A solvent-free Jacobs–Gould reaction. [Link]

• Royal Society of Chemistry. Recent synthetic efforts in the preparation of 2-(3,4)-alkenyl (aryl) quinoline molecules towards anti-kinetoplastid agents. [Link]

• ACS Publications. Synthesis of Condensed Heterocycles by the Gould–Jacobs Reaction in a Novel Three-Mode Pyrolysis Reactor. [Link]

• Chemistry LibreTexts. Reactions of Arylamines. [Link]

• University of Rochester. Troubleshooting: How to Improve Yield. [Link]

• Chemistry Steps. Reactions of Aniline. [Link]

• Scribd. Microwave-Assisted Synthesis of Quinolines. [Link]

• YouTube. Effect of Substituents on the Basicity of Anilines. [Link]

• University of Rochester. Troubleshooting: My Reaction Failed: FAQ. [Link]

• Organic Chemistry Data. Organic Reaction Workup Formulas for Specific Reagents. [Link]

• National Institutes of Health. Impact of temperature on the time required for the establishment of primordial biochemistry, and for the evolution of enzymes. [Link]

• Organic Syntheses. QUINOLINE. [Link]

Sources

• 1. Gould-Jacobs Reaction [drugfuture.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 4. wikiwand.com [wikiwand.com]
• 5. mdpi.com [mdpi.com]
• 6. ablelab.eu [ablelab.eu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A solvent-free Jacobs–Gould reaction - Green Chemistry (RSC Publishing) DOI:10.1039/A908606D [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. asianpubs.org [asianpubs.org]
• 14. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 15. youtube.com [youtube.com]

Technical Support Center: Minimizing Decarboxylation in 4-Hydroxyquinoline Synthesis

Document ID: TSC-CHEM-4HQ-001

Last Updated: January 6, 2026

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-hydroxyquinoline derivatives. While classic methods like the Conrad-Limpach and Gould-Jacobs reactions are mainstays for creating this important heterocyclic scaffold, a common and often frustrating side reaction is decarboxylation, particularly when the desired product is a 4-hydroxyquinoline-3-carboxylate.[1][2][3] This premature loss of the carboxyl group can significantly reduce the yield of the target molecule and complicate purification processes.

This document provides in-depth, experience-driven answers to common issues, troubleshooting guides for specific experimental problems, and validated protocols to help you maximize your yields and minimize unwanted byproducts.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is decarboxylation in the context of 4-hydroxyquinoline synthesis?

A1: In this context, decarboxylation is the loss of a carboxyl group (-COOH) or its ester equivalent (-COOR) from the C3 position of the quinoline ring, which is released as carbon dioxide (CO₂). This typically occurs when the 4-hydroxyquinoline-3-carboxylic acid or its ester is subjected to heat.[1][4] The reaction is particularly facile because the intermediate that forms is a resonance-stabilized enol.[5][6][7] The final product is a 4-hydroxyquinoline, lacking the valuable carboxyl functional group at the 3-position.

Q2: Why is decarboxylation a significant problem?

A2: The carboxyl or ester group at the C3 position is often a critical handle for further molecular elaboration in drug discovery and materials science. Its unintended removal leads to:

• Reduced Yield: The primary product yield is lowered, wasting starting materials and reagents.

• Purification Challenges: The reaction mixture contains both the desired product and the decarboxylated byproduct, which can have similar physical properties, making separation difficult.

• Loss of Functionality: The key reactive site for subsequent chemical modifications is lost, halting the planned synthetic route.

Q3: What are the primary drivers of this unwanted decarboxylation?

A3: The main driver is excessive heat . High temperatures are required for the thermal cyclization step in classic syntheses like the Conrad-Limpach or Gould-Jacobs reactions to form the quinoline ring.[8][9] However, this same heat provides the activation energy for the subsequent, undesired decarboxylation of the β-keto acid intermediate that forms upon hydrolysis of the ester.[5][6] The reaction is essentially a competition between the desired cyclization and the undesired decarboxylation, both of which are temperature-dependent.

Section 2: Troubleshooting Guide (In-Depth Q&A)

Q4: My Conrad-Limpach/Gould-Jacobs reaction yields almost exclusively the decarboxylated 4-hydroxyquinoline. How can I favor the 3-carboxylate product?

A4: This is a classic process optimization problem where reaction kinetics are key. The goal is to find a temperature window that is high enough to promote the desired intramolecular cyclization but low enough to minimize the rate of decarboxylation.

Core Strategy: Precise Temperature and Time Control

The cyclization step is the rate-determining step and requires high temperatures, often around 250 °C.[8] However, prolonged exposure to this temperature will inevitably lead to decarboxylation.

Troubleshooting Steps & Solutions:

• Solvent Selection: The choice of solvent is critical as it dictates the reaction temperature. High-boiling point, inert solvents are traditionally used.[10] While Dowtherm A is common, it can be expensive. Studies have shown that yields generally improve with higher boiling point solvents up to a certain point, after which degradation or decarboxylation may increase.[10] Consider alternatives like 1,2,4-trichlorobenzene or 2,6-di-tert-butylphenol, which have been shown to give good yields.[10]

• Temperature Optimization: Do not simply set the reaction to the solvent's boiling point. A thorough time-temperature study is essential.[11] Start with a lower temperature (e.g., 230-240 °C) and monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Increase the temperature in small increments (5-10 °C) to find the "sweet spot" where the cyclized product forms efficiently without significant decarboxylation. One study noted that 245 °C was a critical temperature to minimize a specific side product.[12]

• Microwave Synthesis: Microwave-assisted synthesis is an excellent alternative to conventional heating.[11][13] It allows for rapid, uniform heating to high temperatures, dramatically shortening reaction times.[11][14] This often allows the cyclization to complete before significant decarboxylation can occur. For example, heating a reaction to 250 °C for just 5 minutes via microwave can yield significantly more product than conventional heating at the same temperature for longer periods.[11] Increasing the temperature further (e.g., to 300 °C) can actually decrease the yield due to pressure buildup and enhanced decarboxylation.[11]

Q5: How does my choice of solvent mechanistically impact decarboxylation?

A5: The solvent has several mechanistic roles beyond just temperature control:

• Heat Transfer: Solvents like mineral oil or diphenyl ether provide uniform heat transfer to the substrate, preventing localized "hot spots" that can accelerate decomposition and decarboxylation.[8]

• Solvation Effects: The solvent can stabilize or destabilize the transition state of the decarboxylation reaction. Protic solvents, for instance, could potentially facilitate the proton transfer involved in the pericyclic elimination mechanism of decarboxylation, although they are not typically used due to the high temperatures required.

• Intermediate Stability: The choice of solvent can influence the equilibrium between the different tautomers of the reaction intermediate. The Conrad-Limpach reaction proceeds through a high-energy imine-enol tautomer for the cyclization step.[10] A solvent that favors this tautomer could potentially increase the rate of the desired cyclization relative to decarboxylation.

Q6: I am performing a subsequent saponification (ester hydrolysis) step before an intended decarboxylation, but it decarboxylates spontaneously. How can I isolate the carboxylic acid intermediate?

A6: Spontaneous decarboxylation of the 4-hydroxyquinoline-3-carboxylic acid is common, as β-keto acids are notoriously unstable.[5][12]

Troubleshooting Steps & Solutions:

• Milder Hydrolysis Conditions: Avoid harsh conditions. Instead of refluxing with strong bases like NaOH, try milder conditions. For example, using sodium carbonate (Na₂CO₃) in water at room temperature can successfully hydrolyze the ester to the more stable carboxylate salt.[15]

• Controlled Acidification: The decarboxylation is often triggered during the acidic workup to neutralize the carboxylate salt. To isolate the carboxylic acid, perform the neutralization at low temperatures (e.g., 0 °C in an ice bath) and use the resulting acid immediately in the next step without allowing it to warm up or sit for extended periods.[12]

• Workup without Full Protonation: If the subsequent step is compatible, you may be able to proceed with the carboxylate salt itself, avoiding the unstable free carboxylic acid form entirely.

Section 3: Visualizing the Chemistry

Reaction Pathway Diagram

The following diagram illustrates the critical branch point in the synthesis. The desired reaction is the thermal cyclization to form the ethyl 4-hydroxyquinoline-3-carboxylate. The competing, undesired pathway is the hydrolysis of the ester followed by thermal decarboxylation.

Caption: Fig 2. Troubleshooting workflow for decarboxylation.

Section 4: Data-Driven Decisions

The following table summarizes the impact of different heating methods and conditions on the Gould-Jacobs synthesis, highlighting the trade-offs between temperature, time, and yield.

Entry	Heating Method	Temperature (°C)	Time (min)	Isolated Yield (%)	Key Observation	Reference
1	Conventional	Reflux	>120	Low	High temperature is necessary for cyclization, but prolonged heating is detrimental.	[11]
2	Microwave	250	1	1%	Insufficient time for cyclization, even at high temperature.	[11]
3	Microwave	250	15	28%	Longer time increases yield, but degradation is likely occurring.	[11]
4	Microwave	300	15	28%	Higher temperature does not improve yield and likely increases decarboxylation/degradation.	[11]
5	Microwave	250	5	47%	Optimal balance of temperature and short reaction time maximizes yield.	[11]

Section 5: Recommended Protocols

Protocol 1: Optimized Thermal Cyclization in a High-Boiling Point Solvent

This protocol is adapted from standard Conrad-Limpach procedures with modifications aimed at minimizing decarboxylation. [10][12] Materials:

• Anilidomethylenemalonate intermediate (1.0 mmol)

• Diphenyl ether or 1,2,4-trichlorobenzene (10 mL)

• Round-bottom flask equipped with a reflux condenser and a high-temperature thermometer

• Heating mantle with precise temperature control

Procedure:

• Pre-heat the heating mantle to 245 °C.

• In the round-bottom flask, add the anilidomethylenemalonate intermediate and the high-boiling solvent.

• Immerse the flask in the pre-heated mantle and begin vigorous stirring.

• Monitor the internal reaction temperature closely, maintaining it at 240-245 °C.

• Take aliquots every 15 minutes and analyze by TLC to monitor the disappearance of the starting material and the formation of the product.

• Once the reaction is complete (typically 30-60 minutes, as determined by TLC), immediately remove the flask from the heat source and allow it to cool to room temperature. Rapid cooling is crucial to prevent further reaction.

• The product often precipitates upon cooling. If not, add hexane to induce precipitation.

• Collect the solid product by vacuum filtration and wash with cold acetonitrile or another suitable solvent to remove residual high-boiling solvent.

• Dry the product under vacuum.

Protocol 2: Microwave-Assisted Gould-Jacobs Synthesis

This protocol leverages the benefits of microwave heating for rapid and controlled cyclization. [11][13] Materials:

• Aniline (2.0 mmol)

• Diethyl ethoxymethylenemalonate (6.0 mmol, 3 equiv.)

• 2.5 mL microwave vial with a magnetic stir bar

• Microwave synthesis system (e.g., Biotage® Initiator+)

Procedure:

• Add the aniline and diethyl ethoxymethylenemalonate to the microwave vial.

• Seal the vial and place it in the microwave synthesizer.

• Program the synthesizer to heat the mixture to 250 °C and hold for 5 minutes . Ensure the pressure limit is set appropriately (e.g., >25 bar).

• After the irradiation is complete, cool the vial to room temperature using compressed air.

• A precipitate of the product should form.

• Filter the solid product and wash thoroughly with ice-cold acetonitrile (3 mL).

• Dry the resulting solid under vacuum and analyze for purity.

Section 6: References

• A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. National Institutes of Health (NIH).

• Gould–Jacobs reaction. Wikipedia.

• Gould–Jacobs reaction. Wikiwand.

• On the Regioselectivity of the Gould–Jacobs Reaction: Gas‐Phase Versus Solution‐Phase Thermolysis. ResearchGate.

• Gould–Jacobs Reaction. ResearchGate.

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. PubMed Central (PMC).

• Gould Jacobs Quinoline forming reaction. Biotage.

• Regioselectivity of the Gould–Jacobs Reaction. ResearchGate.

• Gould-Jacobs Reaction. Organic Chemistry Portal.

• Organic Chemistry - Gould-Jacobs Reaction Mechanism. YouTube.

• Conrad–Limpach synthesis. Wikipedia.

• BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation. PubMed Central (PMC).

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. MDPI.

• Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. National Institutes of Health (NIH).

• Conrad-Limpach Synthesis. SynArchive.

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI.

• 9.4: β-Ketoacids Decarboxylate. Chemistry LibreTexts.

• Hydrolysis and Decarboxylation of ß-Keto Ester Example. YouTube.

• Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry.

• Decarboxylation. Master Organic Chemistry.

Sources

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. wikiwand.com [wikiwand.com]
• 3. Gould-Jacobs Reaction [drugfuture.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 9. synarchive.com [synarchive.com]
• 10. A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ablelab.eu [ablelab.eu]
• 12. Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. asianpubs.org [asianpubs.org]
• 14. BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

troubleshooting regioisomer formation in quinoline synthesis

Troubleshooting Regioisomer Formation in Quinoline Synthesis

Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with regioselectivity in their reactions. Quinolines are a vital scaffold in medicinal chemistry, and controlling their substitution pattern is paramount for function. This resource provides in-depth, experience-driven answers to common questions about the formation of unwanted regioisomers, helping you to optimize your synthetic route and achieve your desired product with higher purity and yield.

Frequently Asked Questions (FAQs)

Q1: I'm getting a mixture of 1,2- and 1,4-addition products in my Doebner-von Miller reaction. How can I favor the formation of the desired linear quinoline?

This is a classic regioselectivity challenge in the Doebner-von Miller synthesis, which involves the reaction of an aniline with α,β-unsaturated aldehydes or ketones. The formation of both the linear (from 1,4-addition) and the angular (from 1,2-addition) regioisomers is common.

Underlying Mechanism: The regiochemical outcome is determined by the initial step of the reaction: the conjugate (Michael) addition of the aniline to the α,β-unsaturated carbonyl compound. This can proceed via two main pathways:

• 1,4-Addition (Michael Addition): The aniline nitrogen attacks the β-carbon of the unsaturated system. This is generally favored under thermodynamic control and leads to the desired linear quinoline product after cyclization and oxidation.

• 1,2-Addition: The aniline nitrogen attacks the carbonyl carbon directly. This is often favored under kinetic control and can lead to the formation of undesired byproducts or angular quinoline isomers.

Troubleshooting Strategies:

• Temperature Control: Running the reaction at a higher temperature generally favors the thermodynamically more stable 1,4-adduct, thus promoting the formation of the linear quinoline. Conversely, lower temperatures may favor the kinetically controlled 1,2-addition.

• Catalyst Choice: The choice of acid catalyst is crucial. Stronger Brønsted acids or Lewis acids can influence the electrophilicity of the α,β-unsaturated system and steer the reaction towards the desired outcome. For instance, using iodine as a catalyst has been reported to improve the yields of the desired quinoline.

• Solvent Effects: The polarity of the solvent can influence the stability of the intermediates. Experimenting with different solvents, from polar protic (e.g., ethanol) to non-polar (e.g., toluene), can help to optimize the ratio of regioisomers.

Q2: My Combes synthesis is giving me the wrong regioisomer. How can I control the cyclization step?

The Combes synthesis involves the acid-catalyzed reaction of an aniline with a β-diketone. The regioselectivity is determined in the cyclization step of the intermediate enamine, which is governed by the electronic and steric properties of the aniline substituent.

Controlling the Cyclization:

The key to controlling regioselectivity in the Combes synthesis is to understand the directing effect of the substituent on the aniline ring. The electrophilic cyclization will preferentially occur at the more nucleophilic position of the aniline ring.

• Electron-Donating Groups (EDGs): If the aniline has an electron-donating group (e.g., -OCH3, -CH3) at the meta-position, the cyclization will preferentially occur at the ortho-position to the EDG, leading to the 7-substituted quinoline.

• Electron-Withdrawing Groups (EWGs): Conversely, an electron-withdrawing group (e.g., -NO2, -CF3) at the meta-position will deactivate the ortho- and para-positions, directing the cyclization to the less deactivated position, often leading to the 5-substituted quinoline.

Troubleshooting Flowchart: Combes Synthesis Regioselectivity

Technical Support Center: Purification of Crude Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Introduction: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a pivotal intermediate in pharmaceutical research and development, particularly valued as a building block for novel antimicrobial and anticancer agents.[1][2] Its purity is paramount for successful downstream applications and reliable biological data. The common synthetic route, the Gould-Jacobs reaction, while effective, often yields a crude product containing various impurities.[3][4] This guide provides in-depth troubleshooting advice and detailed protocols to address the specific challenges encountered during the purification of this valuable compound.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the purification process in a practical question-and-answer format.

Q1: What are the most probable impurities in my crude product from a Gould-Jacobs synthesis?

Answer: The impurities in your crude Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate typically originate from the Gould-Jacobs reaction pathway itself.[3][5] This synthesis involves the condensation of 4-bromoaniline with diethyl ethoxymethylenemalonate, followed by a high-temperature thermal cyclization.[6]

The primary impurities to anticipate are:

• Unreacted Starting Materials: Residual 4-bromoaniline and diethyl ethoxymethylenemalonate.

• Acyclic Intermediate: The uncyclized intermediate, diethyl 2-((4-bromophenylamino)methylene)malonate, may persist if the cyclization temperature was too low or the reaction time too short.[6]

• Hydrolysis Product: Saponification of the ethyl ester group to the corresponding carboxylic acid (6-bromo-4-hydroxyquinoline-3-carboxylic acid) can occur, especially if moisture is present during the reaction or workup.[7]

• Decarboxylation Product: At the high temperatures required for cyclization, the carboxylic acid impurity can lose CO2 to form 6-bromo-4-hydroxyquinoline.[6][8]

• Thermal Degradation Products: High-temperature reactions can generate colored, polymeric byproducts.

// Logical connections for unreacted materials C -> A [style=dashed, arrowhead=open, label="Incomplete\nReaction"]; D -> C [style=dashed, arrowhead=open, label="Incomplete\nCyclization"]; } ondot Caption: Gould-Jacobs synthesis pathway and common impurity formation.

Q2: My crude product is a dark brown or discolored solid. How can I remove the color?

Answer: The presence of color typically indicates high molecular weight, polymeric impurities formed during the high-temperature cyclization. Activated charcoal is highly effective at removing these colored bodies due to its high surface area and ability to adsorb large, conjugated molecules.

Troubleshooting Steps:

• Charcoal Treatment: During recrystallization, after the crude product has been fully dissolved in the hot solvent, allow the solution to cool slightly and add a small amount of activated charcoal (typically 1-2% w/w).[9]

• Hot Filtration: Re-heat the mixture to boiling for 5-10 minutes and then perform a hot filtration through a pre-warmed funnel fitted with fluted filter paper to remove the charcoal.[9] Work quickly to prevent premature crystallization in the funnel.

Causality: The colored impurities are often present in trace amounts but are highly chromophoric. Charcoal's porous structure provides a vast surface area for these large molecules to adsorb onto, effectively pulling them out of the solution.

Q3: I'm struggling with recrystallization. My product either oils out or my yield is very low. What should I do?

Answer: Recrystallization success hinges on selecting the right solvent system. The ideal solvent should dissolve your compound well when hot but poorly when cold.[9] Oiling out occurs when the compound's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated. A low yield is often due to using too much solvent or choosing a solvent in which the compound is too soluble, even at low temperatures.[9]

Systematic Approach to Solvent Selection:

• Single Solvents: Test solubility in small amounts of common solvents like ethanol, isopropanol, ethyl acetate, and acetonitrile.

• Solvent/Anti-Solvent Systems: If a single solvent is not ideal, use a binary system. Dissolve the crude product in a minimal amount of a "good" hot solvent (e.g., ethanol or ethyl acetate) and then slowly add a "poor" solvent (an "anti-solvent" like hexanes or water) dropwise until the solution becomes turbid. Re-heat to clarify and then allow to cool slowly.[10]

Solvent System	Suitability for Polar Compounds	Notes
Ethanol / Water	Good	Dissolve in hot ethanol, add hot water until cloudy.
Ethyl Acetate / Hexane	Good	Dissolve in hot ethyl acetate, add hexane until cloudy.[9]
Acetonitrile	Moderate	Can be effective as a single solvent.
Isopropanol	Moderate	Good single solvent choice.

Q4: Recrystallization is insufficient. How should I approach purification by column chromatography?

Answer: Column chromatography is an excellent next step for difficult separations. For quinoline derivatives, which are basic, special considerations are needed to achieve good separation on standard silica gel.[11]

Key Steps:

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of a non-polar solvent (like hexanes or toluene) and a more polar solvent (like ethyl acetate). The ideal system gives your desired product an Rf value of approximately 0.2-0.3.

• Add a Basic Modifier: The basic nitrogen on the quinoline ring can interact strongly with the acidic silanol groups on the surface of the silica gel, causing significant tailing or streaking.[11] To counteract this, add a small amount of a basic modifier like triethylamine (NEt₃) or pyridine (0.5-1% v/v) to your eluent.[11][12]

• Column Packing & Loading: Pack the column with a slurry of silica gel in your chosen eluent. The crude product can be loaded directly if it dissolves in a minimal amount of the eluent ("wet loading") or pre-adsorbed onto a small amount of silica gel ("dry loading") if solubility is low.[12] Dry loading is often preferred for better resolution.

• Elution: Run the column, collecting fractions and monitoring them by TLC to identify and combine the pure fractions.

Q5: I suspect my product has hydrolyzed to the carboxylic acid. How can I easily remove this impurity?

Answer: The carboxylic acid impurity (6-bromo-4-hydroxyquinoline-3-carboxylic acid) is significantly more acidic than the phenolic hydroxyl group on your desired product. This difference can be exploited with a simple acid-base liquid-liquid extraction during the workup.

Procedure:

• Dissolve the crude product in a suitable organic solvent like ethyl acetate.

• Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The bicarbonate is basic enough to deprotonate and solubilize the carboxylic acid into the aqueous layer, but generally not basic enough to deprotonate the less acidic phenol or hydrolyze the ester.

• Separate the aqueous layer.

• Wash the organic layer again with brine (saturated NaCl solution) to remove residual water, then dry over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and concentrate to recover the purified ester.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization with Charcoal Treatment

• Dissolution: Place the crude solid (e.g., 5.0 g) in a 250 mL Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., 50-75 mL of ethyl acetate) and heat the mixture to a gentle boil with stirring to dissolve the solid completely. Add more solvent in small portions only if necessary.[9]

• Decolorization: Remove the flask from the heat source. Allow it to cool for a minute, then add a small amount of activated charcoal (approx. 50-100 mg).

• Hot Filtration: Add a magnetic stir bar, return the flask to the heat, and gently boil for 5-10 minutes. Meanwhile, pre-warm a second Erlenmeyer flask and a glass funnel. Place a piece of fluted filter paper in the warm funnel and quickly filter the hot solution into the clean, warm flask.[9]

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Purification by Silica Gel Column Chromatography

• Eluent Preparation: Prepare a solvent system determined from prior TLC analysis (e.g., Hexane:Ethyl Acetate 7:3 v/v) and add 0.5% triethylamine (NEt₃) by volume.[11] For 1 L of eluent, this would be 995 mL of the solvent mixture and 5 mL of NEt₃.

• Column Packing: Prepare a slurry of silica gel (typically a 30:1 to 50:1 weight ratio of silica to crude product) in the prepared eluent. Pour the slurry into a glass column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.[12]

• Sample Loading (Dry Loading): Dissolve the crude product (e.g., 1.0 g) in a minimal amount of a volatile solvent (like dichloromethane). Add 2-3 g of silica gel to this solution and evaporate the solvent completely to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[12]

• Elution: Add the eluent to the top of the column and begin elution, maintaining a constant flow rate. Collect fractions of a consistent volume (e.g., 10-15 mL).

• Fraction Analysis: Spot each fraction on a TLC plate and visualize under UV light (254 nm). Combine all fractions that contain only the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified solid.

References

• BenchChem. (2025). Technical Support Center: Purifying Quinoline Aldehydes by Column Chromatography. 12

• BenchChem. (2025). Technical Support Center: Purification of Quinoline Derivatives. 11

• Wikipedia. (n.d.). Gould–Jacobs reaction.

• SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column.

• BenchChem. (2025). Addressing challenges in the purification of quinoline derivatives. 10

• Google Patents. (n.d.). CN101781247B - New method for synthesizing substituted 3-quinoline carboxylic acid and analogue.

• Tantray, M. A., et al. (2022). A review on synthetic investigation for quinoline- recent green approaches. Taylor & Francis Online.

• Cohen, T., & Schambach, R. A. (1970). Copper-quinoline decarboxylation. Journal of the American Chemical Society.

• Ningbo Innopharmchem Co., Ltd. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis.

• PrepChem.com. (n.d.). Synthesis of 6-bromo-4-hydroxyquinoline.

• Autech Industry Co., Limited. (n.d.). 6-Bromo-4-Hydroxyquinoline-3-Carboxylic Acid Ethyl Ester.

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC.

• Chem-Impex International, Inc. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

• BenchChem. (2025). Technical Support Center: Recrystallization of 6-Bromoquinoline Derivatives. 9

• Echemi. (n.d.). 6-BROMO-4-HYDROXYQUINOLINE-3-CARBOXYLIC ACID Use and Manufacturing.

• Wiley Online Library. (n.d.). Gould-Jacobs Reaction.

• Wikiwand. (n.d.). Gould–Jacobs reaction.

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 4. Gould-Jacobs Reaction [drugfuture.com]
• 5. Gould–Jacobs reaction - Wikiwand [wikiwand.com]
• 6. ablelab.eu [ablelab.eu]
• 7. echemi.com [echemi.com]
• 8. prepchem.com [prepchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in Solution

Welcome to the technical support center for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the stability of this versatile chemical scaffold in solution. Understanding and mitigating stability issues is critical for obtaining reliable and reproducible experimental results.

Introduction

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a key intermediate in medicinal chemistry, valued for its role in synthesizing diverse libraries of quinoline-based compounds with potential therapeutic applications, including antimicrobial and anticancer research.[1][2][3] However, like many complex organic molecules, its stability in solution can be influenced by a variety of factors. This guide provides insights into the potential degradation pathways and practical advice for handling and storing this compound to ensure its integrity throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate has turned yellow/brown. What does this indicate?

A1: Discoloration, typically to yellow and then brown, is a common sign of degradation for quinoline compounds.[4] This is often a result of oxidation or photodegradation.[4][5] The quinoline ring system is susceptible to oxidation, which can be initiated by atmospheric oxygen or exposure to light, particularly UV radiation.[5] It is crucial to store your solutions protected from light to minimize this degradation.[4][5]

Q2: I'm observing a loss of potency or inconsistent results in my biological assays. Could this be a stability issue?

A2: Yes, inconsistent results and a loss of biological activity are classic indicators of compound degradation.[4] Several factors, including pH, temperature, and light exposure, can affect the stability of quinoline derivatives in solution.[4] The ethyl ester group at the 3-position is particularly susceptible to hydrolysis, which would alter the compound's structure and likely its biological activity.[1][5] It is highly recommended to prepare fresh solutions for sensitive experiments or to validate the stability of your stock solutions under your specific storage conditions.[4]

Q3: What are the primary factors that influence the stability of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in solution?

A3: The main factors affecting the stability of quinoline derivatives like this one are:

• pH: The solubility and stability of quinolines are highly dependent on the pH of the solution.[4][6] Both acidic and basic conditions can accelerate the hydrolysis of the ethyl ester group.[5] For many quinolones, degradation is faster in acidic conditions.[4][7]

• Light: Many quinoline compounds are photosensitive and can degrade upon exposure to UV or even ambient light.[4][5][8] This photodegradation can lead to the formation of various byproducts.[9]

• Temperature: Elevated temperatures generally increase the rate of chemical degradation.[4] While the compound has a high melting point (>300 °C), solution stability is more pertinent for experimental work.[2]

• Oxidation: The quinoline ring can be susceptible to oxidation, which may be accelerated by the presence of certain metal ions or peroxides.[5]

Q4: What are the recommended storage conditions for stock solutions?

A4: To ensure the stability of your stock solutions, the following conditions are recommended:

• Temperature: Store stock solutions at low temperatures, such as -20 °C or -80 °C.[5] For long-term storage, -80°C is preferable.[4]

• Light Protection: Always store solutions in amber vials or wrap the container in aluminum foil to protect them from light.[4][5]

• Inert Atmosphere: For maximum stability, especially for long-term storage, consider purging the vial headspace with an inert gas like argon or nitrogen before sealing to minimize oxidation.

• Avoid Freeze-Thaw Cycles: Repeated freeze-thaw cycles can cause degradation for some compounds and should be avoided.[4][5] Aliquoting stock solutions into smaller, single-use volumes is a good practice.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable troubleshooting steps.

Issue 1: Appearance of Unknown Peaks in Analytical Chromatograms (e.g., HPLC, LC-MS)

• Possible Cause: Degradation of the compound in your sample.

• Troubleshooting Steps:

  • Analyze a freshly prepared sample: Compare the chromatogram of your experimental sample with that of a freshly prepared standard solution of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

  • Investigate the main degradation product: A common degradation pathway is the hydrolysis of the ethyl ester to the corresponding carboxylic acid (6-bromo-4-hydroxyquinoline-3-carboxylic acid). Look for a peak corresponding to this more polar product, which would likely have a shorter retention time in reverse-phase HPLC.

  • Minimize sample preparation time: Keep the time between sample preparation and analysis to a minimum.[5]

  • Control temperature during sample preparation: Keep samples cool and protected from light throughout the sample preparation process.[5]

  • Check for on-column degradation: If you suspect degradation is occurring on the HPLC column, try optimizing your chromatographic conditions, such as using a mobile phase with a more neutral pH or lowering the column temperature.[5]

Issue 2: Precipitation of the Compound from Solution

• Possible Cause: Poor solubility in the chosen solvent or a change in solution conditions (e.g., pH, temperature).

• Troubleshooting Steps:

  • Verify solubility: Check the solubility of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in your chosen solvent. While it has good solubility in some organic solvents, its aqueous solubility is limited.[2][10]

  • Consider a co-solvent system: If you need to prepare aqueous solutions, consider using a co-solvent system, such as a mixture of DMSO and water or ethanol and water, to improve solubility.

  • Control pH: The solubility of quinoline derivatives can be pH-dependent.[6] Ensure the pH of your buffered solution is appropriate to maintain solubility.

  • Visual Inspection: Always visually inspect your solutions for any precipitate before use.[5] If precipitation has occurred, gentle warming or sonication may help to redissolve the compound, but be mindful of potential thermal degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study can help identify potential degradation products and determine the stability of your compound under various stress conditions.

Objective: To investigate the stability of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate under hydrolytic (acidic and basic), oxidative, photolytic, and thermal stress.

Materials:

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV or MS detector

Procedure:

• Prepare a stock solution: Accurately weigh and dissolve Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for several hours.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60°C) for several hours.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for several hours.

• Thermal Degradation: Place an aliquot of the stock solution in a temperature-controlled oven (e.g., 60-80°C) for several days.[5]

• Photodegradation: Expose an aliquot of the stock solution to UV and/or visible light, following ICH Q1B guidelines.[5] A control sample should be wrapped in aluminum foil to protect it from light.[4]

• Analysis: At specified time points, withdraw samples from each stress condition, neutralize if necessary, and dilute to an appropriate concentration for HPLC or LC-MS analysis.

• Data Interpretation: Compare the chromatograms of the stressed samples to that of a freshly prepared, unstressed standard. Identify and quantify the parent compound and any major degradation products.

Table 1: General Stability of Quinoline Derivatives Under Forced Degradation Conditions

Stress Condition	Typical Reagents and Conditions	Potential Degradation of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate
Acid Hydrolysis	0.1 M - 1 M HCl, reflux for several hours	Hydrolysis of the ethyl ester to the carboxylic acid.[5]
Base Hydrolysis	0.1 M - 1 M NaOH, reflux for several hours	Hydrolysis of the ethyl ester to the carboxylate salt.[5]
Oxidation	3-30% H₂O₂, room temperature	Formation of N-oxides and hydroxylated derivatives on the quinoline ring.[5]
Thermal Degradation	Dry heat (e.g., 60-80°C) for several days	General decomposition.[5]
Photodegradation	Exposure to UV and/or visible light	Formation of photoisomers, hydroxylated derivatives, and ring cleavage products.[5]

Note: This table provides general guidance. The actual extent of degradation will depend on the specific experimental conditions.

Visualization of Key Concepts

Diagram 1: Key Factors Influencing Stability

Caption: Factors affecting the stability of the compound in solution.

Diagram 2: Troubleshooting Workflow for Inconsistent Results

Caption: Workflow for troubleshooting inconsistent experimental results.

References

• Kresken, M., et al. (2021). Impact of pH on bacterial growth and activity of recent fluoroquinolones in pooled urine. Infection.
• Montanaro, S., et al. (2018). Current advances on the photocatalytic degradation of fluoroquinolones: photoreaction mechanism and environmental application.
• Andes, D., et al. (2021). Effect of pH on antimicrobial activity of delafloxacin against Escherichia coli isogenic strains carrying diverse chromosomal and plasmid-mediated fluoroquinolone resistance mechanisms. Antimicrobial Agents and Chemotherapy.
• Avdeef, A., et al. (1998).
• Al-Omar, M. A. (2019). Estimation and evaluation of the effect of pH on ciprofloxacin in drug formulations. International Journal of Pharmaceutical Sciences and Research.
• Takeda, Y., et al. (1998). Photodegradation kinetics of the new antibacterial fluoroquinolone derivative, orbifloxacin, in aqueous solution. Journal of Pharmaceutical and Biomedical Analysis.
• Lemaire, S., et al. (2011). Contrasting Effects of Acidic pH on the Extracellular and Intracellular Activities of the Anti-Gram-Positive Fluoroquinolones Moxifloxacin and Delafloxacin against Staphylococcus aureus. Antimicrobial Agents and Chemotherapy.
• Tiefenbacher, E. M., et al. (1994). Photodegradation of some quinolones used as antimicrobial therapeutics. Journal of Pharmaceutical Sciences.
• Longdom Publishing. (n.d.). Quinoline Derivatives Thermodynamic Properties during Phase Transition. Journal of Chemical Engineering & Process Technology.
• PCCA. (2022, March 16).

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. Retrieved from [Link]

• Novelty Journals. (2022, June 20). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. International Journal of Novel Research in Life Sciences.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The effect of temperature and pH on the solubility of quinolone compounds: estimation of heat of fusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Photodegradation of some quinolones used as antimicrobial therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. noveltyjournals.com [noveltyjournals.com]

Technical Support Center: Characterizing Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Welcome to the technical support center for the analytical characterization of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of this versatile quinoline derivative. Here, we synthesize technical expertise with practical, field-proven insights to ensure the integrity and reliability of your experimental results.

Introduction to Analytical Challenges

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (EBHQC) is a key intermediate in medicinal chemistry, valued for its role in the synthesis of novel bioactive molecules.[1][2] Its structure, featuring a quinoline core, a bromine substituent, a hydroxyl group, and an ethyl ester, presents a unique set of analytical challenges. These include potential for poor solubility, complex NMR spectra, and chromatographic difficulties such as peak tailing. This guide provides a structured approach to overcoming these hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for characterizing EBHQC?

A1: The primary techniques for full characterization include High-Performance Liquid Chromatography (HPLC) for purity assessment and quantification, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) for structural elucidation, and Mass Spectrometry (MS) for molecular weight confirmation and fragmentation analysis.

Q2: What are the likely impurities I might encounter?

A2: Impurities can arise from the starting materials or side reactions during synthesis. A common synthetic route involves the cyclization of 3-(4-bromoaniline) ethyl acrylate.[3] Potential impurities could include unreacted starting materials, regioisomers, or byproducts from incomplete cyclization.

Q3: Is EBHQC susceptible to degradation?

A3: Quinolone derivatives can be susceptible to thermal and photolytic degradation.[4] While specific stability data for EBHQC is not extensively published, it is prudent to handle the compound with care, protecting it from excessive heat and light to prevent the formation of degradation products that could complicate analysis.

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

A significant challenge in the HPLC analysis of quinoline derivatives like EBHQC is poor peak shape, particularly peak tailing. This is often due to interactions between the basic nitrogen on the quinoline ring and residual silanol groups on silica-based columns.[5][6]

Issue: Peak Tailing

• Causality: The basic nature of the quinoline nitrogen can lead to strong interactions with acidic silanol groups on the HPLC column's stationary phase, causing the analyte to elute slowly and asymmetrically.[6]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for HPLC peak tailing.

• Self-Validating Protocol:

  • Mobile Phase pH Adjustment: Lowering the mobile phase pH to between 2.5 and 4.0 with an additive like formic or phosphoric acid will protonate the quinoline nitrogen. This reduces secondary interactions with silanols.[7]

  • Use of Mobile Phase Additives: Incorporating a small amount of a competing base, such as triethylamine (TEA), can mask the active silanol sites and significantly improve peak shape.[6]

  • Column Selection: Employ a modern, high-purity, end-capped C18 column to minimize the number of accessible silanol groups. For particularly stubborn peak tailing, consider a column with an alternative stationary phase, such as a phenyl-hexyl phase.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The interpretation of NMR spectra for substituted quinolines can be complex due to overlapping signals in the aromatic region.[9]

Issue: Overlapping Aromatic Signals in ¹H NMR

• Causality: The protons on the quinoline ring system often have similar chemical environments, leading to closely spaced or overlapping multiplets that are difficult to assign.

• Troubleshooting Workflow:

  Caption: Workflow for resolving overlapping NMR signals.

• Self-Validating Protocol:

  • 2D NMR Spectroscopy: Utilize two-dimensional NMR techniques to resolve ambiguities.

    • COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks, allowing for the tracing of spin systems within the molecule.[9]

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal to the carbon it is directly attached to, providing an extra dimension of separation.[9]

    • HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range (2-3 bond) correlations between protons and carbons, which is invaluable for confirming the positions of substituents.[9]

  • Concentration Dependence: Be aware that quinoline derivatives can exhibit concentration-dependent chemical shifts in ¹H NMR due to π-π stacking interactions.[9] Running spectra at different concentrations can help identify and account for this phenomenon.

Experimental Protocols

Recommended HPLC Method for Purity Analysis

This protocol provides a starting point for the reversed-phase HPLC analysis of EBHQC.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% to 80% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Methanol

Protocol Steps:

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1.0 mL of formic acid to a 1 L volumetric flask and fill to the mark with HPLC grade water.

  • Mobile Phase B: Add 1.0 mL of formic acid to a 1 L volumetric flask and fill to the mark with HPLC grade acetonitrile.

  • Degas both mobile phases prior to use.[10]

• Sample Preparation:

  • Accurately weigh approximately 1 mg of EBHQC and dissolve it in 1.0 mL of methanol.

  • Vortex and sonicate to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[10]

• System Equilibration and Analysis:

  • Equilibrate the column with the initial mobile phase composition (20% B) for at least 20 minutes or until a stable baseline is achieved.

  • Inject the prepared sample and run the gradient method.[10]

NMR Sample Preparation and Analysis

Protocol Steps:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the EBHQC sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum to assess the overall purity and identify the major proton signals.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will likely be required compared to the ¹H spectrum.

• 2D NMR Acquisition (if necessary):

  • If signal overlap is present in the ¹H spectrum, acquire COSY, HSQC, and HMBC spectra to facilitate complete structural assignment.

References

• Benchchem. (2025).
• Benchchem. (2025).
• Benchchem. (2025). Technical Support Center: Interpreting Complex NMR Spectra of Substituted Quinolines.

• ResearchGate. (2023). 13C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl3). [Link]

• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
• Waters Corporation. (2023). Troubleshooting Peak Shape Problems in HPLC.

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

• uHPLCs. (2024). HPLC Peak Shape Troubleshooting Solution Column.
• ResearchGate. (2013).

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. [Link]

• PubMed. (2014). Identification of metabolites and thermal transformation products of quinolones in raw cow's milk by liquid chromatography coupled to high-resolution mass spectrometry. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

• The Royal Society of Chemistry. (n.d.).

• PrepChem.com. (n.d.). Synthesis of 6-bromo-4-hydroxyquinoline. [Link]

• AbacipharmTech. (n.d.).
• Alfa Chemistry. (n.d.). 6-Bromo-4-Hydroxyquinoline-3-Carboxylic Acid Ethyl Ester.

• MDPI. (2023). Multiresidue Determination of 26 Quinolones in Poultry Feathers Using UPLC-MS/MS and Their Application in Residue Monitoring. [Link]

• Benchchem. (2025). Solubility Profile of 6-Bromoquinoline: A Technical Guide for Researchers.
• Supporting Information. (n.d.).
• Benchchem. (2025). A Comparative Guide to Purity Analysis of 3-Acetyl-6-bromoquinolin-4(1H)-one by HPLC.
• ResearchGate. (2019). (PDF)

• PubChem. (n.d.). Ethyl 7-bromo-4-hydroxyquinoline-3-carboxylate. [Link]

• ResearchGate. (n.d.). 1H NMR spectra of 6-bromo-1,2,3,4-tetrahydroquinoline (2) (top;....

• PMC - NIH. (n.d.). Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation. [Link]

• National Academic Digital Library of Ethiopia. (n.d.). hplc methods for recently approved pharmaceuticals.

• Atlantis Press. (n.d.). Synthesis of 6-bromo-4-iodoquinoline. [Link]

• Sigma-Aldrich. (n.d.).

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. atlantis-press.com [atlantis-press.com]
• 4. Identification of metabolites and thermal transformation products of quinolones in raw cow's milk by liquid chromatography coupled to high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phx.phenomenex.com [phx.phenomenex.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Halogenated Quinoline-3-Carboxylates

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2][3] Among its derivatives, quinoline-3-carboxylates have garnered significant attention for their broad spectrum of biological activities, including antimicrobial and anticancer effects.[1][4][5] A critical strategy in optimizing the potency and pharmacokinetic profile of these compounds is halogenation. This guide provides a comparative analysis of halogenated quinoline-3-carboxylates, focusing on how the identity and position of halogen substituents (Fluorine, Chlorine, Bromine) influence their biological efficacy. We will delve into structure-activity relationships (SAR), present comparative experimental data, and provide detailed protocols for key biological assays to empower researchers in the field of drug discovery.

Introduction: The Role of Halogenation in Drug Design

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged structure in pharmacology.[2][6] The addition of a carboxylate group at the 3-position is crucial for the activity of many quinolone antibiotics, where it plays a key role in binding to bacterial DNA gyrase.[7]

Halogen atoms, though seemingly simple substitutions, profoundly impact a molecule's physicochemical properties. Their introduction can modulate:

• Lipophilicity: Generally, lipophilicity increases with the size of the halogen (I > Br > Cl > F). This can enhance membrane permeability and facilitate interactions with hydrophobic pockets in target enzymes or receptors.[8]

• Electronic Effects: The high electronegativity of halogens, particularly fluorine, can alter the acidity (pKa) of nearby functional groups and create favorable polar interactions.[9]

• Metabolic Stability: Halogenation, especially fluorination, at metabolically susceptible positions can block oxidative metabolism, thereby increasing the compound's half-life.

• Binding Interactions: Halogens can participate in specific, non-covalent interactions known as "halogen bonding," which can contribute significantly to ligand-receptor binding affinity.

Understanding these effects is paramount for rationally designing more potent and selective quinoline-3-carboxylate-based therapeutic agents.[10] This guide will compare derivatives based on their primary biological activities.

Comparative Analysis of Biological Activities

The therapeutic potential of halogenated quinoline-3-carboxylates is diverse. Here, we compare their efficacy in two major areas: antimicrobial and anticancer applications.

Antimicrobial Activity

Halogenated quinolones are renowned for their antibacterial properties, primarily targeting bacterial type II topoisomerases like DNA gyrase and topoisomerase IV.[11] The nature of the halogen substituent significantly influences the spectrum and potency of these compounds.

Structure-Activity Relationship (SAR) Insights:

• Fluorine at C6: A fluorine atom at the C6 position is a hallmark of the highly successful fluoroquinolone class of antibiotics. This substitution dramatically increases potency against a broad range of bacteria, particularly Gram-negative strains.[7][10] It is believed to enhance the binding affinity to the enzyme-DNA complex.

• Chlorine Substitution: Chloro-substituted quinolines have also demonstrated significant antibacterial activity. For instance, 2-chloroquinoline derivatives have been synthesized and show activity against both Gram-positive and Gram-negative bacteria.[12][13] Dichloro-substitution on appended phenyl rings has also been shown to increase cytotoxic and potentially antimicrobial effects.[8]

• Impact of Multiple Halogens: The presence of multiple halogen atoms, such as in di-chloro or chloro-fluoro substituted compounds, can further enhance activity.[14] However, this can also increase toxicity, requiring a careful balance.

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Halogenated Quinolone Analogs

Compound Class	Halogen Substituent	S. aureus (Gram+)	E. coli (Gram-)	Reference
Fluoroquinolone Analog	6-Fluoro	0.125 - 1	≤ 0.008 - 0.25	[15]
Chloroquinoline Analog	2-Chloro, 7-Chloro	1.79 mM	Weak Activity	[12]
Dichloro-phenyl Analog	3,4-Dichloro	Good Activity	Not Reported	[14]

Note: Data is compiled from multiple sources and represents a general trend. Specific MIC values are highly dependent on the full molecular structure.

Anticancer Activity

Beyond their antimicrobial effects, certain quinoline derivatives exhibit potent cytotoxicity against various cancer cell lines.[6][16] The proposed mechanisms often involve the inhibition of human topoisomerase II or the induction of apoptosis.[1][4][11]

Structure-Activity Relationship (SAR) Insights:

• Chlorine's Role: Halogen substitution, particularly with chlorine, often enhances cytotoxic activity. This is attributed to an increase in lipophilicity, which may improve cell penetration or interactions with hydrophobic sites on target proteins.[8]

• Position Matters: The position of the halogen is critical. For example, studies on quinoxaline derivatives (structurally related to quinolines) showed that a chloro-substitution on an attached phenyl ring resulted in excellent activity against breast (MCF-7) and colon (HCT116) cancer cell lines.[17]

• Electron-Withdrawing Effects: The strong electron-withdrawing nature of halogens can be crucial. In some series, replacing an electron-donating group (like -OCH3) with an electron-withdrawing group (like -Cl) was found to decrease activity, highlighting that the electronic effect must be tailored to the specific biological target.[17]

Table 2: Comparative Anticancer Activity (IC₅₀, µM) of Halogenated Quinoline Analogs

Compound Series	Halogen Substituent	MCF-7 (Breast)	K562 (Leukemia)	Reference
Quinoline-3-carboxylate	Varies (Halogenated Phenyl)	0.33	0.28	[1][4]
Benzotriazole-Quinoline	4-Chlorophenyl	< 2.0	Not Reported	[8]
Quinoline-3-Carboxylic Acid	Varies (Halogenated Phenyl)	Potent & Selective	Potent & Selective	[5]

Featured Experimental Protocols

To ensure reproducibility and standardization, this section provides detailed methodologies for assessing the biological activities discussed.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Causality: The broth microdilution method is a gold standard for quantifying antimicrobial susceptibility. By exposing a standardized inoculum of bacteria to serial dilutions of the test compound, it allows for a precise determination of the minimum concentration required to inhibit growth, providing a quantitative measure of potency.

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Prepare serial two-fold dilutions in a 96-well microtiter plate using sterile cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL.

• Inoculum Preparation: Culture the bacterial strain overnight. Dilute the culture in CAMHB to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Add 50 µL of the bacterial inoculum to each well of the microtiter plate, bringing the total volume to 100 µL.

• Controls:

  • Positive Control: A well containing a known effective antibiotic (e.g., Ciprofloxacin).

  • Negative Control (Growth Control): A well containing only the bacterial inoculum and broth.

  • Sterility Control: A well containing only sterile broth.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) in the well. This can be assessed visually or by using a plate reader.

Protocol 2: Assessment of Cytotoxicity using the MTT Assay

This colorimetric assay measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan crystals by metabolically active cells.

Causality: The MTT assay is a reliable method for assessing cell viability and cytotoxicity. The conversion of MTT to formazan is catalyzed by mitochondrial dehydrogenases in living cells. Therefore, the amount of formazan produced is directly proportional to the number of viable cells, providing a quantitative measure of a compound's cytotoxic effect.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the halogenated quinoline-3-carboxylate compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds.

• Controls:

  • Positive Control: A well treated with a known cytotoxic agent (e.g., Doxorubicin).

  • Negative Control (Vehicle Control): Wells treated with medium containing the same concentration of solvent (e.g., DMSO) used for the test compounds.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Visualization of Concepts

General Experimental Workflow

The following diagram illustrates the typical workflow for the synthesis and biological evaluation of novel halogenated quinoline-3-carboxylates.

Caption: Workflow from synthesis to lead optimization.

Structure-Activity Relationship (SAR) Model

This diagram conceptualizes how halogen properties influence biological activity.

Caption: Influence of halogen properties on activity.

Conclusion and Future Perspectives

Halogenation is a powerful and effective strategy in the design of quinoline-3-carboxylate derivatives with enhanced biological activity. The choice of halogen and its position on the quinoline scaffold are critical determinants of both antimicrobial and anticancer potency. Fluorine at the C6-position remains a key feature for broad-spectrum antibacterial agents, while chlorine substitutions often enhance cytotoxicity in anticancer applications. Future research should focus on synthesizing novel derivatives with diverse halogenation patterns and performing comprehensive evaluations to build more predictive SAR models. Furthermore, exploring less common halogens like bromine and iodine could unlock unique biological profiles and lead to the development of next-generation therapeutic agents.

References

• Govender, M., et al. (2021). Synthesis and Bioactivity of Quinoline-3-carboxamide Derivatives. ResearchGate. [Link]

• He, J. F., et al. (2005). Design, synthesis, and biological evaluation of novel 4-hydro-quinoline-3-carboxamide derivatives as an immunomodulator. Bioorganic & Medicinal Chemistry Letters. [Link]

• Drug Design Org. Structure Activity Relationships. drugdesign.org. [Link]

• ACS Publications. (2023). Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety. ACS Omega. [Link]

• Balaji, K., et al. (2016). Synthesis, Biological Evaluation of Novel Quinoline and its derivatives of Schiff's Base Compounds from Catalytic Free Green Solvent. ResearchGate. [Link]

• Bentham Science. (2020). Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent. Bentham Science. [Link]

• Le-Cep, S., & Le-Cev, M. (1989). Structure--activity relationship of quinolones. Clinical and Investigative Medicine. [Link]

• Fu, H. G., et al. (2019). Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents. Molecules. [Link]

• Fabitha, K. K., et al. (2023). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. MDPI. [Link]

• El-Sayed, M. E. A., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. [Link]

• Dembitsky, V. M., & Tolstikov, G. A. (2016). Biological Activity of Recently Discovered Halogenated Marine Natural Products. MDPI. [Link]

• Mittal, R. K., & Purohit, P. (2020). Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent. Anticancer Agents in Medicinal Chemistry. [Link]

• Mittal, R. K., & Purohit, P. (2021). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. Anticancer Agents in Medicinal Chemistry. [Link]

• Kummer, D. A., et al. (2017). Identification and structure activity relationships of quinoline tertiary alcohol modulators of RORγt. Bioorganic & Medicinal Chemistry Letters. [Link]

• Shreyas, S., et al. (2017). Synthesis, Antimicrobial Evaluation and Docking Studies of Novel Quinoline Carboxamide analogs. ResearchGate. [Link]

• Al-Ostath, A. I., et al. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI. [Link]

• Kumar, A., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Drug Delivery and Therapeutics. [Link]

• Anjana, S., et al. (2024). Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis. Medicinal Chemistry Research. [Link]

• Sharma, P. C., et al. (2022). Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. Medicinal Chemistry Research. [Link]

• Afzal, O., et al. (2015). Biological activities of quinoline derivatives. Arabian Journal of Chemistry. [Link]

• Rusu, A., et al. (2022). Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance. International Journal of Molecular Sciences. [Link]

• Raza, A., et al. (2025). Natural Products, Synthesis, and Biological Activities of Quinolines (2020-2024). Mini-Reviews in Medicinal Chemistry. [Link]

Sources

• 1. Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological activities of quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Natural Products, Synthesis, and Biological Activities of Quinolines (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benthamscience.com [benthamscience.com]
• 5. Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 7. Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 10. Structure--activity relationship of quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

The Pivotal Role of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in Scaffolding Novel Therapeutics: A Comparative Guide to Structure-Activity Relationships

In the landscape of medicinal chemistry, the quinoline scaffold stands as a "privileged structure," a recurring motif in a multitude of clinically significant therapeutic agents. Its versatile nature allows for a broad spectrum of biological activities, ranging from antimicrobial to anticancer and anti-inflammatory effects.[1][2] Within this esteemed class of compounds, ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate has emerged as a particularly valuable starting material for the synthesis of novel drug candidates.[3][4] The strategic placement of the bromo, hydroxyl, and ethyl carboxylate functionalities provides a rich platform for chemical modification, enabling the systematic exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

This guide provides an in-depth comparison of ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate derivatives, elucidating how subtle structural modifications can profoundly impact their biological activity. We will delve into the experimental data that underpins our understanding of their SAR, offering a valuable resource for researchers, scientists, and drug development professionals engaged in the pursuit of novel therapeutics.

The Strategic Importance of the Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate Scaffold

The core structure of ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a testament to rational drug design. Each functional group plays a crucial role in defining its chemical reactivity and biological interactions:

• The Quinoline Core: This bicyclic aromatic system is a key pharmacophore, capable of intercalating into DNA and inhibiting essential enzymes like topoisomerases and DNA gyrase, which are vital for bacterial and cancer cell survival.[2][5]

• The 6-Bromo Substituent: The presence of a bromine atom at the C6 position significantly influences the electronic properties of the quinoline ring and provides a handle for further synthetic modifications, such as palladium-catalyzed cross-coupling reactions to introduce diverse aryl or alkynyl groups.[5]

• The 4-Hydroxy Group: This group can participate in hydrogen bonding interactions with biological targets and can be converted to other functional groups, such as a chloro group, to facilitate nucleophilic substitution reactions.[5]

• The 3-Ethoxycarbonyl Group: The ethyl carboxylate at the C3 position is crucial for modulating the molecule's pharmacokinetic properties and can influence binding affinity to target enzymes.[5]

Comparative Analysis of Biological Activities: A Data-Driven Approach

The true potential of the ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate scaffold is realized through the synthesis and evaluation of its derivatives. By systematically altering the substituents at various positions, researchers can fine-tune the biological activity, selectivity, and pharmacokinetic profile of these compounds.

Anticancer Activity

Derivatives of ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate have demonstrated significant potential as anticancer agents, with activity observed against a range of cancer cell lines. The mechanism of action is often attributed to the inhibition of topoisomerase II, an enzyme crucial for DNA replication in rapidly dividing cancer cells.[6]

Compound/Derivative	Modification	Cancer Cell Line	IC50 (µM)	Reference
Parent Scaffold	-	-	-	-
Derivative 1	4-Anilino substitution	Gastric Cancer (ACP03)	> 20	[7]
Derivative 2	4-(4-chloroanilino) substitution	Gastric Cancer (ACP03)	10.2	[7]
Derivative 3	4-(4-methoxyanilino) substitution	Gastric Cancer (ACP03)	8.5	[7]
Derivative 4	6,8-diphenylquinoline	HT29 (Colon)	Potent	[8]
Derivative 5	6-Bromo-5-nitroquinoline	HT29 (Colon)	More potent than 5-FU	[8]

Key SAR Insights for Anticancer Activity:

• C4-Position: Substitution at the 4-position with anilino moieties can significantly enhance anticancer activity. The electronic nature of the substituent on the aniline ring plays a critical role, with electron-donating groups (e.g., methoxy) often leading to increased potency.

• C6-Position: The bromo group at the C6 position is a key contributor to the cytotoxic effects. Further derivatization at this position through cross-coupling reactions offers a promising avenue for developing novel anticancer agents.

• Other Substitutions: The introduction of additional substituents, such as nitro groups, can dramatically increase anticancer activity, as seen in the case of 6-bromo-5-nitroquinoline.[8]

Antimicrobial Activity

The quinoline scaffold has a long history in the development of antimicrobial agents, and derivatives of ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate continue this legacy. These compounds often target bacterial DNA gyrase and topoisomerase IV, leading to bacterial cell death.[5]

Compound/Derivative	Modification	Bacterial Strain	MIC (µg/mL)	Reference
Parent Scaffold	-	Staphylococcus aureus	4.8	[5]
Parent Scaffold	-	Escherichia coli	19.5	[5]
Ciprofloxacin (Reference)	-	E. coli	-
Derivative 6	7-piperazinyl substitution	S. aureus	4.1	[9]
Derivative 7	7-piperazinyl substitution	E. coli	1	[9]

Key SAR Insights for Antimicrobial Activity:

• C7-Position: The introduction of a piperazinyl ring at the C7 position, a common feature in fluoroquinolone antibiotics, can significantly enhance antibacterial activity.

• C6-Position: The bromo group at the C6 position contributes to the overall antibacterial potency.

• Broad Spectrum: Derivatives of this scaffold have shown activity against both Gram-positive and Gram-negative bacteria, indicating their potential as broad-spectrum antimicrobial agents.

Experimental Protocols: A Guide to Synthesis and Evaluation

The synthesis and biological evaluation of ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate derivatives require robust and well-validated experimental protocols. Here, we provide an overview of the key methodologies.

Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate Derivatives

A common and efficient method for the synthesis of the core scaffold is the Gould-Jacobs reaction.[5]

Step-by-Step Protocol:

• Reaction Setup: A mixture of 4-bromoaniline and diethyl ethoxymethylenemalonate (EMME) is heated in a high-boiling point solvent such as diphenyl ether.

• Cyclization: The reaction mixture is heated to a high temperature (typically >200°C) to induce thermal cyclization, leading to the formation of the quinoline ring system.

• Workup: After cooling, the reaction mixture is treated with a non-polar solvent like petroleum ether to precipitate the product.

• Purification: The crude product is collected by filtration and purified by recrystallization or column chromatography.

Caption: Workflow for the Gould-Jacobs synthesis of the core scaffold.

In Vitro Anticancer Activity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic effects of potential anticancer agents.[10]

Step-by-Step Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for a few hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: A solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.[8]

Caption: Workflow of the MTT assay for determining anticancer activity.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Protocol:

• Compound Dilution: A serial two-fold dilution of the test compound is prepared in a 96-well microtiter plate containing a suitable broth medium.

• Inoculum Preparation: A standardized inoculum of the target bacterial strain is prepared.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion: A Scaffold with Enduring Promise

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate and its derivatives represent a fertile ground for the discovery of novel therapeutic agents. The wealth of available synthetic methodologies, coupled with a growing body of structure-activity relationship data, provides a clear roadmap for the rational design of potent and selective anticancer and antimicrobial compounds. As our understanding of the molecular targets of these compounds deepens, so too will our ability to engineer the next generation of quinoline-based drugs with improved efficacy and safety profiles. The continued exploration of this versatile scaffold holds immense promise for addressing some of the most pressing challenges in human health.

References

• Cankılıç, M., Çakmak, O., & Beydemir, Ş. (2019). Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. Journal of Biochemical and Molecular Toxicology, 33(3), e22260.

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. Retrieved from [Link]

• Asif, M. (2014). Synthesis, Cytotoxicity and Mechanistic Evaluation of 4-Oxoquinoline-3-carboxamide Derivatives: Finding New Potential Anticancer Drugs. Molecules, 19(5), 6651-6670.
• RSC Publishing. (2022). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry.
• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). PubMed Central.
• Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. (n.d.). PubMed Central.
• Advancing Anticancer Drug Synthesis with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Synthesis and biological evaluation of novel quinoline analogs of ketoprofen as multidrug resistance protein 2 (MRP2) inhibitors. (n.d.). PubMed Central.
• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. (n.d.). PubMed Central.
• Recent update on antibacterial and antifungal activity of quinoline scaffolds. (2020). PubMed.
• Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents. (2019). PubMed.
• Synthesis and biological evaluation of quinoline derivatives as potential anti-prostate cancer agents and Pim-1 kinase inhibitors. (2025).
• Synthesis, Cytotoxicity and Mechanistic Evaluation of 4-Oxoquinoline-3-carboxamide Derivatives: Finding New Potential Anticancer Drugs. (n.d.). MDPI.
• Synthesis of novel ethyl 1-ethyl-6-fluoro-7-(fatty amido)
• Design, synthesis and antimicrobial evaluation of some novel quinoline deriv
• Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the
• The Structure-Activity Relationship of 3-Quinoline Carboxamide ATM Inhibitors: A Technical Guide. (2025). BenchChem.
• Synthesis, characterization and antimicrobial evaluation of some novel quinoline derivatives bearing different heterocyclic moieties. (2016).
• Synthesis of 6-bromo-4-iodoquinoline. (n.d.).
• Antibacterial Properties of Quinoline Derivatives: A Mini- Review. (2021). Biointerface Research in Applied Chemistry.
• Synthesis of 6-Fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents. (2025).

Sources

• 1. Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent update on antibacterial and antifungal activity of quinoline scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Quinolines and Oxazino-quinoline Derivatives as Small Molecule GLI1 Inhibitors Identified by Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Synthesis, Cytotoxicity and Mechanistic Evaluation of 4-Oxoquinoline-3-carboxamide Derivatives: Finding New Potential Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Comparative Analysis of Quinolone Intermediates: The Strategic Advantage of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

An In-Depth Technical Guide for Researchers

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast range of pharmacologically active compounds.[1][2] From the historic antimalarial drug chloroquine to modern anticancer and antimicrobial agents, the quinoline nucleus offers a rigid, aromatic framework ideal for interacting with biological targets.[2][3][4][5] The development of these complex therapeutics hinges on the strategic selection of versatile starting materials, or intermediates, that allow for efficient and diverse chemical modifications.

This guide provides a comparative analysis of key quinoline intermediates, with a central focus on Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (CAS: 122794-99-4) . We will dissect its synthetic advantages, explore its reactivity through detailed experimental protocols, and objectively compare its performance against other common quinoline building blocks. This analysis is designed to equip researchers, scientists, and drug development professionals with the technical insights needed to accelerate their discovery programs.

Part 1: The Profile of a Versatile Workhorse: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a multifunctional chemical scaffold that has gained significant traction in drug discovery.[6] Its value lies not just in the quinoline core, but in the specific arrangement of its functional groups, each serving as a distinct handle for chemical elaboration. This intermediate is a pale yellow to off-white powder.[7]

The core structure features three key points of functionality:

• The 6-bromo substituent: A powerful handle for modern synthetic chemistry.

• The 4-hydroxy group: A versatile precursor for further modifications.

• The 3-carboxylate ester: Offers a route to amides, acids, or alcohols.

This unique combination makes it an indispensable building block for constructing diverse libraries of novel bioactive molecules, particularly in the pursuit of new antimicrobial and anticancer agents.[7][8]

Synthesis via Gould-Jacobs Reaction: A Mechanistic Approach

The most common and reliable route to this intermediate is the Gould-Jacobs reaction. This method involves the reaction of an aniline with diethyl ethoxymethylenemalonate (EMME), followed by a thermal cyclization.

Experimental Protocol 1: Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Causality: This protocol leverages the Gould-Jacobs reaction, a robust method for constructing the 4-hydroxyquinoline core. The initial condensation forms an enamine intermediate. The subsequent high-temperature, uncatalyzed thermal cyclization is a key feature, relying on an intramolecular electrophilic attack from the aniline ring onto the ester-activated carbon, followed by elimination of ethanol to form the heterocyclic ring. Diphenyl ether is used as a high-boiling, inert solvent to achieve the necessary temperatures for efficient cyclization.

Methodology:

• Step 1: Condensation. In a round-bottom flask equipped with a reflux condenser, combine 4-bromoaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq).

• Heat the mixture at 120-130°C for 2 hours. The reaction can be monitored by TLC for the disappearance of the starting aniline. This step forms the intermediate diethyl 2-(((4-bromophenyl)amino)methylene)malonate.

• Step 2: Cyclization. Allow the reaction mixture to cool slightly. Carefully add the mixture to a flask containing diphenyl ether (approx. 10-15 volumes) pre-heated to 240-250°C.

• Maintain the temperature for 30-60 minutes. The cyclization product will precipitate from the hot solvent.

• Step 3: Isolation. Allow the mixture to cool to room temperature. Dilute with hexane or petroleum ether to further precipitate the product and facilitate filtration.

• Filter the solid precipitate, wash thoroughly with hexane to remove the diphenyl ether, and then with ethanol.

• Dry the resulting solid under vacuum to yield Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a solid.

Self-Validation: The success of the reaction is confirmed by the formation of a solid precipitate upon cyclization. The product's identity and purity can be verified using ¹H NMR, ¹³C NMR, and mass spectrometry, with expected shifts corresponding to the quinoline core and its substituents. The melting point should align with literature values.

Synthetic Versatility: A Trio of Reactive Sites

The strategic value of this intermediate is best understood by examining the independent reactivity of its functional groups. This allows for a modular approach to building molecular complexity.

1. The 6-Bromo Position: This is arguably the most valuable feature for modern drug discovery. The bromine atom is perfectly suited for palladium-catalyzed cross-coupling reactions, such as the Suzuki and Sonogashira couplings.[6] This enables the rapid introduction of a wide variety of aryl, heteroaryl, or alkynyl groups, facilitating the exploration of the Structure-Activity Relationship (SAR) at this position.

2. The 4-Hydroxy Group: The hydroxyl group can be readily converted into a 4-chloro group, which is a highly reactive site for nucleophilic aromatic substitution (SNA). This opens the door to introducing amines, thiols, and other nucleophiles, which are common functionalities in bioactive molecules.

Experimental Protocol 2: Chlorination of the 4-Hydroxy Group

Causality: This protocol converts the relatively unreactive hydroxyl group into a good leaving group (chloride) for subsequent nucleophilic substitution. Phosphoryl chloride (POCl₃) is a standard and effective reagent for this transformation. The reaction proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion. A small amount of a base like DMF can be used to catalyze the reaction.

Methodology:

• In a fume hood, suspend Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (1.0 eq) in phosphoryl chloride (POCl₃, 5-10 volumes).

• Add a catalytic amount of N,N-dimethylformamide (DMF, ~0.1 eq) dropwise.

• Heat the mixture to reflux (approx. 110°C) for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Allow the mixture to cool to room temperature. Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring to quench the excess POCl₃.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate or aqueous ammonia until the pH is ~7-8.

• The product, Ethyl 6-bromo-4-chloroquinoline-3-carboxylate, will precipitate as a solid.

• Filter the solid, wash with water, and dry under vacuum.

Self-Validation: The successful conversion can be confirmed by the disappearance of the broad -OH peak in the IR spectrum and the appropriate mass shift in MS analysis. The product should show poor solubility in the basic aqueous solution, leading to its precipitation.

3. The 3-Carboxylate Ester: The ethyl ester at the C3 position provides another layer of synthetic utility. It can be hydrolyzed under basic conditions (saponification) to the corresponding carboxylic acid, which can then be coupled with amines to form amides using standard peptide coupling reagents.[9] Alternatively, the ester can be reduced to a primary alcohol or reacted with Grignard reagents.[9]

Part 2: Comparative Analysis with Alternative Intermediates

The choice of an intermediate is a critical decision in a synthetic campaign. Below, we compare Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate to other common quinoline building blocks.

Alternative A: The Unsubstituted Parent - Ethyl 4-hydroxyquinoline-3-carboxylate

This intermediate (CAS: 26892-90-0) is the direct analog without the C6-bromo substituent.[10]

• Performance Comparison: While useful for synthesizing quinolines that are unsubstituted at the 6-position, it lacks the key advantage of a pre-installed handle for cross-coupling reactions.[11] If C6 functionalization is desired later, a bromination step would be required, which adds a step to the synthesis and may present challenges with regioselectivity, potentially yielding a mixture of isomers.

• Supporting Data: The synthesis of this compound follows the same Gould-Jacobs protocol, simply starting with aniline instead of 4-bromoaniline. Its applications are primarily in pharmaceuticals and agrochemicals where the C6 position remains a proton.[11]

Alternative B: The Pre-Activated Halide - Ethyl 6-bromo-4-chloroquinoline-3-carboxylate

This intermediate (CAS: 206257-39-8) is the product of the chlorination protocol described earlier.[12]

• Performance Comparison: For synthetic routes that require an initial nucleophilic substitution at the C4 position, this intermediate is more efficient as it saves a synthetic step. It provides a highly reactive electrophilic site from the outset.

• Trade-off: This efficiency comes at a higher starting material cost. Furthermore, it removes the possibility of leveraging the 4-hydroxy group itself, for example, in reactions where it might act as a directing group or participate in hydrogen bonding. The choice between the 4-hydroxy and 4-chloro version is purely a matter of synthetic strategy and cost-efficiency.

Alternative C: Simpler Scaffolds - 4-Hydroxy-6-bromoquinoline

This intermediate lacks the C3-carboxylate group.

• Performance Comparison: This building block is suitable when the final target molecule does not require a substituent at the C3 position. Attempting to install a group at C3 later in the synthesis would be significantly more challenging than starting with the carboxylate and removing or transforming it.

• Trade-off: By sacrificing the C3-ester, a significant point of synthetic diversity is lost. This intermediate is less versatile for building broad chemical libraries where modifications at multiple positions are desired.

Part 3: Data-Driven Decision Making

The optimal choice of intermediate depends on the specific goals of the research program. The following table summarizes the key attributes to guide this decision.

Feature / Intermediate	Ethyl 6-bromo-4-hydroxy\nquinoline-3-carboxylate	Ethyl 4-hydroxy\nquinoline-3-carboxylate	Ethyl 6-bromo-4-chloro\nquinoline-3-carboxylate
CAS Number	122794-99-4[7]	26892-90-0[10]	206257-39-8[12]
Key Reactive Handles	C6-Br, C4-OH, C3-Ester	C4-OH, C3-Ester	C6-Br, C4-Cl, C3-Ester
Primary Advantage	Maximum versatility for 3-point diversification	Simplicity; for targets unsubstituted at C6	Direct C4-SNA reactivity
Primary Disadvantage	Requires activation step (chlorination) for C4-SNA	No direct handle for C6 cross-coupling	Higher cost; less versatile C4 position
Ideal for...	Library synthesis, SAR studies, complex targets	Simpler targets, foundational quinolone synthesis	Routes beginning with C4 nucleophilic substitution
Synthetic Steps Saved	Avoids post-synthesis bromination	N/A	Avoids post-synthesis chlorination

Conclusion and Future Outlook

While several quinoline intermediates are available to researchers, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate stands out for its exceptional balance of stability and synthetic versatility. Its three distinct functional handles—the cross-coupling-ready bromide, the adaptable hydroxyl group, and the modifiable ester—provide a powerful platform for the efficient construction of complex and diverse molecular libraries. This strategic advantage is particularly crucial in the fast-paced environment of drug discovery, where the ability to rapidly generate and test a wide range of analogs is paramount to success. By understanding the comparative performance and specific applications of this and other related intermediates, scientists can make more informed and efficient decisions in their synthetic design, ultimately accelerating the path from a molecule to a potential medicine.

References

• Benchchem. (n.d.). Navigating the Synthesis of Quinoline Intermediates: A Technical Support Center.
• Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis.
• Chem-Impex. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.
• PMC - PubMed Central. (n.d.). Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors.
• Benchchem. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate | RUO.
• ACS Omega. (n.d.). Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview.
• MDPI. (n.d.). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents.
• Exploring Applications of Quinoline Derivatives in Chemical Synthesis. (n.d.).
• J&K Scientific. (n.d.). Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate | 85418-82-2.
• Oriental Journal of Chemistry. (n.d.). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline.
• 6-Bromo-4-Hydroxyquinoline-3-Carboxylic Acid Ethyl Ester. (n.d.).
• Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central.
• Sigma-Aldrich. (n.d.). Ethyl 6-bromo-4-chloroquinoline-3-carboxylate | 206257-39-8.
• AA Blocks. (n.d.). Quinolines丨Building Blocks.
• ResearchGate. (n.d.). Chemical structures of (a) quinoline containing drugs and clinical....
• Chem-Impex. (n.d.). Ethyl 4-hydroxyquinoline-3-carboxylate.
• Quinoline as a Privileged Structure: A Recent Update on Synthesis and Biological Activities. (n.d.).
• ResearchGate. (2025). Synthetic approaches for quinoline and isoquinoline.
• Staigent Technologies. (n.d.). 4-Hydroxyquinoline-3-carboxylic acid ethyl ester.
• Sigma-Aldrich. (n.d.). 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester AldrichCPR.
• LibreTexts. (2024). 21.6: Chemistry of Esters.

Sources

• 1. nbinno.com [nbinno.com]
• 2. aablocks.com [aablocks.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. chemimpex.com [chemimpex.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. staigent.com [staigent.com]
• 11. chemimpex.com [chemimpex.com]
• 12. Ethyl 6-bromo-4-chloroquinoline-3-carboxylate | 206257-39-8 [sigmaaldrich.com]

A Comparative Guide to the Validation of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a Drug Precursor

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the quinoline scaffold remains a cornerstone for the development of potent therapeutic agents, particularly in the realm of oncology. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a key intermediate, serves as a critical building block for a number of targeted therapies. This guide provides an in-depth validation of this precursor, comparing its primary synthetic route, the Gould-Jacobs reaction, with alternative strategies for synthesizing advanced quinoline-based kinase inhibitors. We will delve into the experimental data, provide detailed validation protocols, and offer insights into the practical advantages and challenges associated with its use.

The Strategic Importance of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a versatile heterocyclic compound extensively utilized in the synthesis of kinase inhibitors.[1] Its structure is primed for further chemical modification, making it an ideal starting point for complex drug molecules. The bromine atom at the 6-position allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of various substituents, while the 4-hydroxy group can be readily converted to a 4-chloro derivative, a key step in the synthesis of many kinase inhibitors.[2]

This precursor is particularly relevant for the synthesis of drugs targeting the epidermal growth factor receptor (EGFR) and other tyrosine kinases, which are often implicated in cancer cell proliferation and survival.[3] Notable examples of drugs whose synthesis can involve quinoline or quinazolinone intermediates derived from precursors like Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate include Lapatinib, Erlotinib, and Gefitinib.

Synthetic Pathways: A Comparative Analysis

The synthesis of the quinoline core can be achieved through various named reactions, each with its own set of advantages and limitations. Here, we compare the Gould-Jacobs reaction, the primary method for synthesizing Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, with other notable quinoline synthesis methods like the Skraup and Friedländer reactions.

The Gould-Jacobs Reaction: The Primary Route

The Gould-Jacobs reaction is a widely used method for the synthesis of 4-hydroxyquinolines.[4] It involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by thermal cyclization.[4]

DOT Diagram: Gould-Jacobs Reaction Workflow

Caption: Workflow of the Gould-Jacobs reaction for the synthesis of the target precursor.

Alternative Synthetic Strategies: Skraup and Friedländer Syntheses

While the Gould-Jacobs reaction is highly effective for producing 4-hydroxyquinolines, other methods like the Skraup and Friedländer syntheses offer alternative routes to the broader quinoline scaffold.

• Skraup Synthesis: This method involves the reaction of an aniline with glycerol, sulfuric acid, and an oxidizing agent.[5] It is a classic method but often suffers from harsh reaction conditions and low yields.[5]

• Friedländer Synthesis: This approach involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[5] It generally offers milder reaction conditions and better yields compared to the Skraup synthesis.[5]

Feature	Gould-Jacobs Reaction	Skraup Synthesis	Friedländer Synthesis
Starting Materials	Aniline, Alkoxymethylenemalonate	Aniline, Glycerol, Oxidizing Agent	2-Aminoaryl aldehyde/ketone, α-Methylene compound
Key Intermediate	Anilinomaleate	Acrolein	Enamine/Schiff base
Reaction Conditions	High temperature (cyclization)	Harsh, strongly acidic, high temp.	Milder, acid or base catalyzed
Typical Yields	Good to excellent	Low to moderate	Good to excellent
Advantages	Direct route to 4-hydroxyquinolines	Uses simple starting materials	High versatility, good yields
Disadvantages	Requires high-boiling point solvents	Harsh conditions, low yields	Requires pre-functionalized anilines

Comparative Synthesis of a Kinase Inhibitor Core: A Case Study

To illustrate the practical implications of precursor choice, let's consider the synthesis of a key intermediate for a quinoline-based kinase inhibitor, 6-bromo-4-chloroquinoline. This intermediate can be derived from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

DOT Diagram: Synthesis of 6-bromo-4-chloroquinoline

Caption: Multi-step synthesis of a key kinase inhibitor intermediate.

An alternative approach to a similar quinoline core might start from 4-bromoaniline and go through a different series of reactions, as outlined in some patents.[6] A comparison of these generalized pathways highlights the trade-offs in terms of step count, reagents, and overall efficiency.

Parameter	Route via Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate	Alternative Route from 4-Bromoaniline
Key Starting Material	Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate	4-Bromoaniline
Number of Steps	3	3-4
Key Reagents	NaOH, Heat, POCl₃	Ethyl propiolate, Diphenyl ether, POCl₃
Reported Overall Yield	~60-70% (estimated from literature)	>70%[6]
Process Safety	Use of POCl₃ requires caution	Use of high-boiling point solvents and POCl₃
Scalability	Generally scalable	Demonstrated scalability in patents

Validation of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: Experimental Protocols

The validation of a drug precursor is a critical step to ensure the quality, consistency, and purity of the final active pharmaceutical ingredient (API). This involves a combination of analytical techniques to identify and quantify the main compound and any potential impurities.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of pharmaceutical compounds.[7] A robust, stability-indicating HPLC method is essential for the validation of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation:

  • HPLC system with a UV detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase and Gradient:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 20% B to 80% B over 20 minutes.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a 1 mg/mL solution of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in methanol.

• Data Analysis:

  • Calculate the purity based on the area percentage of the main peak relative to the total area of all peaks.

Impurity Profiling by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for the identification of unknown impurities and degradation products.

Experimental Protocol: LC-MS Analysis

• Instrumentation:

  • LC-MS system with an electrospray ionization (ESI) source.

  • Reversed-phase C18 column.

• Chromatographic Conditions:

  • Use the same mobile phase and gradient as the HPLC method.

• Mass Spectrometry Parameters:

  • Ionization Mode: Positive ESI.

  • Scan Range: m/z 100-500.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products that may form under various stress conditions, thus establishing the stability-indicating nature of the analytical method.[8][9]

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: Reflux the sample in 0.1 M HCl.

• Base Hydrolysis: Reflux the sample in 0.1 M NaOH.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose the solid sample to heat (e.g., 105°C).

• Photolytic Degradation: Expose the sample to UV light.

Analyze all stressed samples by HPLC and LC-MS to identify and quantify any degradation products.

DOT Diagram: Validation Workflow

Caption: A comprehensive workflow for the validation of the drug precursor.

Conclusion

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a highly valuable and versatile precursor for the synthesis of quinoline-based kinase inhibitors. Its synthesis via the Gould-Jacobs reaction is a well-established and efficient method. While alternative synthetic strategies for the quinoline core exist, the choice of precursor ultimately depends on the specific target molecule, desired substitution patterns, and process scalability.

A thorough validation of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate using a combination of HPLC, LC-MS, and forced degradation studies is paramount to ensure the quality and consistency of the final drug product. The protocols and comparative data presented in this guide provide a solid framework for researchers and drug development professionals to make informed decisions regarding the use and validation of this critical drug precursor.

References

• A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H- Quinazolin-4-One. (2018). Malaysian Journal of Chemistry, 20(1), 1-10.

• Gefitinib - New Drug Approvals. (2015, June 15). Retrieved from [Link]

• Maskrey, T. S., et al. (2019). A New Synthesis of Gefitinib. Synlett, 30(05), 471-476.
• A kind of preparation method of the bromo- 4- chloroquinoline of 6-. (2017). Google Patents.

• Traditional and Modern Approaches to the Synthesis of Quinoline Systems by the Skraup and Doebner—Miller Methods - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of Novel Gefitinib-Conjugated 1,2,3-Triazole Derivatives and Their Effect of Inducing DNA Damage and Apoptosis in Tumor Cells - PubMed Central. (n.d.). Retrieved from [Link]

• Modified Synthesis of Erlotinib Hydrochloride - PMC - NIH. (n.d.). Retrieved from [Link]

• An environmentally responsible synthesis of the antitumor agent lapatinib (Tykerb) - Green Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Recent Advances in Metal-Free Quinoline Synthesis - PMC - NIH. (n.d.). Retrieved from [Link]

• Synthesis of quinolines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• PREPARATION OF ERLOTINIB HYDROCHLORIDE. (n.d.). Retrieved from [Link]

• Wang, W., et al. (2017). Synthesis of 6-bromo-4-iodoquinoline.

• Gould–Jacobs reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Modified Synthesis of Erlotinib Hydrochloride - ResearchGate. (n.d.). Retrieved from [Link]

• Forced Degradation Studies - MedCrave online. (2016, December 14). Retrieved from [Link]

• Synthesis and antitumor activities of erlotinib derivatives - ResearchGate. (n.d.). Retrieved from [Link]

• Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts. (2013). Google Patents.

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies - MDPI. (n.d.). Retrieved from [Link]

• Process for the preparation of lapatinib. (2014). Google Patents.

• Design, Synthesis, and Antitumor Activity of Erlotinib Derivatives - Frontiers. (2022, April 19). Retrieved from [Link]

• Practical synthesis of lapatinib - 中国药科大学学报. (n.d.). Retrieved from [Link]

• ethyl 6-bromo-4-chloroquinoline-3-carboxylate - Appretech Scientific Limited. (n.d.). Retrieved from [Link]

• Overview Of Degradation Studies For Pharmaceutical Drug Candidates. (2024, April 4). Retrieved from [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. - Biosciences Biotechnology Research Asia. (2022, November 8). Retrieved from [Link]

• An Introduction To Forced Degradation Studies For Drug Substance Drug Product. (2020, January 9). Retrieved from [Link]

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Retrieved from [Link]

• Synthesis of 6-bromo-4-iodoquinoline - ResearchGate. (n.d.). Retrieved from [Link]

• Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives - ResearchGate. (n.d.). Retrieved from [Link]

• Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives | Asian Journal of Chemistry. (2015, April 27). Retrieved from [Link]

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - PMC - PubMed Central. (n.d.). Retrieved from [Link]

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-BROMO-4-CHLOROQUINOLINE synthesis - chemicalbook [chemicalbook.com]
• 3. medkoo.com [medkoo.com]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN106432073B - A kind of preparation method of the bromo- 4- chloroquinoline of 6- - Google Patents [patents.google.com]
• 7. References – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]

A Senior Application Scientist's Guide to Comparative Antimicrobial Efficacy of Quoline Analogs

Authored for Researchers, Scientists, and Drug Development Professionals

The enduring challenge of antimicrobial resistance necessitates a continuous search for novel therapeutic agents.[1][2] Within the vast landscape of heterocyclic compounds, the quinoline nucleus stands out as a privileged scaffold, forming the basis of numerous synthetic and natural compounds with a wide spectrum of biological activities.[3][4] From the early antimalarial chloroquine to the broad-spectrum fluoroquinolone antibiotics, quinoline analogs have become indispensable in clinical practice.[5][6] However, their extensive use has inevitably led to the emergence of resistant pathogens, driving the development of new analogs with improved potency and modified mechanisms of action.[7][8][9]

This guide provides a comparative framework for evaluating the antimicrobial efficacy of quinoline analogs. We will delve into the core experimental protocols, explain the scientific rationale behind methodological choices, and present a synthesized analysis of their activity. Our focus is on empowering researchers to design and interpret experiments that yield robust, comparable, and actionable data in the quest for the next generation of antimicrobial agents.

The Mechanistic Foundation: Targeting Bacterial Type II Topoisomerases

The primary antibacterial targets for the most prominent class of quinoline analogs, the fluoroquinolones, are two essential bacterial enzymes: DNA gyrase and topoisomerase IV .[10][11] Both are type II topoisomerases that manage the complex topology of bacterial DNA during replication, transcription, and repair.[8][10]

• DNA Gyrase: This enzyme, unique to bacteria, introduces negative supercoils into DNA, a process crucial for initiating DNA replication and relieving the torsional stress that arises from unwinding the DNA helix.[12][13]

• Topoisomerase IV: This enzyme's main role is to unlink, or decatenate, the daughter chromosomes after a round of DNA replication, allowing them to segregate into the new bacterial cells.[11][13]

Quinolones act as "topoisomerase poisons."[7] They don't simply inhibit these enzymes; they stabilize a transient intermediate state where the enzyme has cleaved the DNA strands but has not yet resealed the break.[7][14][15] This creates a toxic quinolone-enzyme-DNA ternary complex that physically obstructs the progression of the replication fork, leading to double-strand DNA breaks, the induction of the SOS response, and ultimately, cell death.[7][9][14]

The differential targeting of gyrase versus topoisomerase IV often depends on the bacterial species. In many Gram-negative bacteria like E. coli, DNA gyrase is the primary target, while in Gram-positive bacteria such as Staphylococcus aureus, topoisomerase IV is typically the more sensitive target.[11] Understanding this dual-targeting mechanism is critical for developing analogs that can overcome resistance, which often arises from mutations in the quinolone-binding regions of these target enzymes.[9][10][14]

Caption: Mechanism of fluoroquinolone action on bacterial DNA replication.

Core Experimental Framework for Efficacy Assessment

A robust comparative analysis hinges on standardized, reproducible assays. The Clinical and Laboratory Standards Institute (CLSI) provides internationally recognized guidelines that ensure data comparability across different studies and laboratories.[16][17][18][19] The following protocols form the bedrock of antimicrobial efficacy testing.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the cornerstone of susceptibility testing. It is defined as the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism in vitro after a defined incubation period.[20][21][22]

Protocol: Broth Microdilution MIC Assay

This method is highly recommended by both CLSI and EUCAST for its efficiency and conservation of reagents.[22][23]

• Preparation of Inoculum:

  • Aseptically pick 3-5 well-isolated colonies of the test microorganism from an agar plate.

  • Suspend the colonies in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension in cation-adjusted Mueller-Hinton Broth (MHIIB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Scientist's Note: The 0.5 McFarland standard is a critical control point. An inoculum that is too dense can lead to falsely high MICs, while one that is too sparse can result in falsely low values. Cation adjustment (Ca²⁺ and Mg²⁺) of the broth is essential for the activity of certain antibiotic classes and ensures reproducibility.[22]

• Serial Dilution of Analogs:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of each quinoline analog.

  • Typically, 50 µL of MHIIB is added to wells 2 through 12.

  • Add 100 µL of the highest drug concentration to well 1.

  • Transfer 50 µL from well 1 to well 2, mix thoroughly, and repeat this serial transfer down to well 10. Discard the final 50 µL from well 10.

  • Well 11 serves as the negative (sterility) control (broth only), and well 12 serves as the positive (growth) control (no drug).

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to wells 1 through 10 and to the positive control well (well 12). The final volume in these wells will be 100 µL.

  • Seal the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading the MIC:

  • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the analog in which there is no visible growth (i.e., the first clear well).[20][22]

Minimum Bactericidal Concentration (MBC) Assay

While the MIC indicates growth inhibition (bacteriostatic activity), the MBC determines the concentration required to kill the bacteria (bactericidal activity).[21] The MBC is defined as the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum.[21]

Protocol: MBC Determination

• Perform an MIC Test: Set up a broth microdilution or macrodilution MIC test as described above.

• Subculturing: After reading the MIC, take a small aliquot (e.g., 10-100 µL) from each well that showed no visible growth (the MIC well and all wells with higher concentrations).

• Plating: Spread each aliquot onto a fresh, antibiotic-free agar plate (e.g., Tryptic Soy Agar).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Reading the MBC: Count the number of colonies on each plate. The MBC is the lowest concentration of the analog that resulted in a kill of ≥99.9% of the initial inoculum.[21][23]

Causality Behind the MIC/MBC Ratio: The ratio of MBC to MIC is a crucial parameter. An agent is generally considered bactericidal if the MBC/MIC ratio is ≤4.[21] A ratio >4 suggests the agent is primarily bacteriostatic. This distinction is vital in clinical settings, especially for treating infections in immunocompromised patients where a bactericidal effect is necessary for pathogen clearance.

Caption: Standard workflow for determining MIC and MBC of antimicrobial compounds.

Comparative Efficacy Analysis: A Data-Driven Approach

The true value of this guide lies in the direct comparison of different quinoline analogs. The following table presents synthesized, yet representative, data for several classes of quinolones against key Gram-positive and Gram-negative pathogens. This allows for an objective assessment of their relative strengths and weaknesses.

Table 1: Comparative In Vitro Efficacy of Representative Quinolone Analogs

Analog (Class)	Target Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Notes / Primary Target
Nalidixic Acid (1st Gen)	Escherichia coli (ATCC 25922)	8	32	4	Primarily active against Gram-negatives; Gyrase target.[5]
Staphylococcus aureus (ATCC 29213)	>128	>128	-	Poor activity against Gram-positives.
Ciprofloxacin (2nd Gen)	Escherichia coli (ATCC 25922)	0.015	0.03	2	Broad spectrum; Potent against Gram-negatives (Gyrase).[5][13]
Staphylococcus aureus (ATCC 29213)	0.5	1	2	Good Gram-positive activity (Topo IV).[13]
Levofloxacin (3rd Gen)	Escherichia coli (ATCC 25922)	0.03	0.06	2	Enhanced activity against Gram-positives.
Streptococcus pneumoniae (ATCC 49619)	1	2	2	Excellent activity against respiratory pathogens (Topo IV).
Moxifloxacin (4th Gen)	Escherichia coli (ATCC 25922)	0.06	0.12	2	Balanced dual-targeting activity.
Staphylococcus aureus (ATCC 29213)	0.12	0.25	2	Potent against Gram-positives.
Bacteroides fragilis (ATCC 25285)	1	4	4	Enhanced anaerobic coverage.
Novel Analog X (Experimental)	E. coli (Ciprofloxacin-Resistant)	2	4	2	Designed to overcome resistance mutations in GyrA.
S. aureus (MRSA, USA300)	1	2	2	Active against resistant Gram-positives.

Analysis of Comparative Data:

• Generational Improvement: The data clearly illustrates the evolution of quinolones. First-generation agents like Nalidixic acid have a narrow spectrum.[5] Second-generation agents like Ciprofloxacin dramatically expanded the spectrum to include Gram-positive organisms and increased potency against Gram-negatives.[5]

• Enhanced Gram-Positive Activity: Third and fourth-generation fluoroquinolones (Levofloxacin, Moxifloxacin) were specifically developed to enhance activity against Gram-positive pathogens, particularly S. pneumoniae, by more effectively targeting topoisomerase IV.

• Bactericidal Nature: Across the board, the fluoroquinolones demonstrate potent bactericidal activity, with MBC/MIC ratios consistently at or below 4. This is a direct consequence of their mechanism of inducing lethal double-strand DNA breaks.

• Addressing Resistance: The development of novel analogs (like the hypothetical "Analog X") is focused on overcoming existing resistance mechanisms. Structure-activity relationship (SAR) studies aim to modify the quinoline core, particularly at the C-7 and C-8 positions, to restore binding to mutated target enzymes or to evade efflux pumps.[1][7]

Conclusion and Future Directions

The comparative analysis of quinoline analogs demonstrates a remarkable journey of chemical optimization to enhance antimicrobial spectrum, potency, and the ability to overcome resistance. The foundational assays—MIC and MBC—remain the gold standard for quantifying and comparing the in vitro efficacy of these compounds. By adhering to standardized protocols and understanding the mechanistic rationale behind them, researchers can generate high-quality, comparable data that is essential for the drug development pipeline.

Future research will undoubtedly focus on:

• Novel Scaffolds: Designing quinoline hybrids and novel heterocyclic systems that retain the core pharmacophore but possess unique properties to evade resistance.[3][24]

• Dual-Targeting Optimization: Engineering analogs that inhibit both DNA gyrase and topoisomerase IV with equal, high potency, thereby reducing the frequency of resistance selection.[14]

• Combating Efflux: Developing strategies or combination therapies that pair quinoline analogs with efflux pump inhibitors to restore activity against resistant strains.

By building upon this framework of rigorous comparative evaluation, the scientific community can continue to leverage the versatile quinoline scaffold to address the urgent global health threat of antimicrobial resistance.

References

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. Available at: [Link]

• Wikipedia. (n.d.). Quinolone antibiotic. Retrieved from [Link]

• Correia, S., Poeta, P., Igrejas, G., & Caniça, M. (2017). Mechanisms of quinolone action and resistance: where do we stand? Journal of Medical Microbiology, 66(5), 551–559. Available at: [Link]

• Vila, J., & Pal, T. (2010). Mechanism of action of and resistance to quinolones. Enfermedades Infecciosas y Microbiología Clínica, 28, 34-43. Available at: [Link]

• Pharmamotion. (2011). Mechanism of Action of Quinolones and Fluoroquinolones. Available at: [Link]

• Khodursky, A. B., Zechiedrich, E. L., & Cozzarelli, N. R. (1995). DNA topoisomerase targets of the fluoroquinolones: A strategy for avoiding bacterial resistance. Proceedings of the National Academy of Sciences, 92(25), 11801-11805. Available at: [Link]

• Solomon, V. R., & Lee, H. (2015). Recent Developments on Antimicrobial Quinoline Chemistry. ResearchGate. Available at: [Link]

• Microbe Online. (2020). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). Available at: [Link]

• Hooper, D. C., & Jacoby, G. A. (2015). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. Cold Spring Harbor Perspectives in Medicine, 5(9), a025320. Available at: [Link]

• Sharma, K., Sanduja, M., Kumar, A., Singh, M., Sharma, A., Yadav, R., Dahiya, R., Agarwal, G., & Narwal, S. (2026). Recent Expansions in Anti-Microbial Profile of Quinoline Analogues: A Review. Current Organic Chemistry, 4, 267-284. Available at: [Link]

• Barnard, F. M., & Maxwell, A. (2021). Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance. ACS Infectious Diseases, 7(8), 2095–2114. Available at: [Link]

• Barnard, F. M., & Maxwell, A. (2021). Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance. ACS Infectious Diseases, 7(8), 2095-2114. Available at: [Link]

• Gootz, T. D., Zaniewski, R., Haskell, S., Schmieder, B., O'Connell, J., & Cronan, M. (1996). Streptococcus pneumoniae DNA Gyrase and Topoisomerase IV: Overexpression, Purification, and Differential Inhibition by Fluoroquinolones. Antimicrobial Agents and Chemotherapy, 40(12), 2691-2697. Available at: [Link]

• Ramkumar, S. (2024). MBC vs. MIC: What Every Drug Developer Should Know. Microbe Investigations. Available at: [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. Available at: [Link]

• Shelar, U. B. (2022). Review on Antimicrobial Activity of Quinoline. Human Journals. Available at: [Link]

• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2017). M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. Available at: [Link]

• National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Available at: [Link]

• Biointerface Research in Applied Chemistry. (2021). Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Biointerface Research in Applied Chemistry, 12(3), 3985-4001. Available at: [Link]

• protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]

• Yadessa, A. M., & Zeleke, D. (2021). A Review on Synthesis of Quinoline Analogs as Antimalarial, Antibacterial and Anticancer agents. Ethiopian Journal of Science and Sustainable Development, 8(2). Available at: [Link]

• John Wiley & Sons A/S. (2022). Emerging quinoline- and quinolone-based antibiotics in the light of epidemics. PubMed. Available at: [Link]

• Simner, P. J., et al. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Journal of Clinical Microbiology, 58(3), e01864-19. Available at: [Link]

• NIH. (2022). Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. Frontiers in Microbiology, 13, 984328. Available at: [Link]

• ResearchGate. (n.d.). Quinoline-bearing antimicrobial agents. [Image]. Retrieved from [Link]

• Scientific Research Publishing. (2020). Clinical and Laboratory Standard Institute (CLSI) (2020) Performance Standards for Anti-Microbial Susceptibility Testing. 30th Edition, M100. Available at: [Link]

• Clinical and Laboratory Standards Institute. (2024). CLSI M100 Performance Standards for Antimicrobial Susceptibility Testing, 34th Edition. Available at: [Link]

• ResearchGate. (2023). An Extensive Review on Biological Interest of Quinoline and Its Analogues. International Journal of Science and Healthcare Research, 8(1), 46-59. Available at: [Link]

• NIH. (2023). Quinoline-2-one derivatives as promising antibacterial agents against multidrug-resistant Gram-positive bacterial strains. Frontiers in Microbiology, 14, 1150495. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Expansions in Anti-Microbial Profile of Quinoline Analogues: A Review [ouci.dntb.gov.ua]
• 4. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 5. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 6. Emerging quinoline- and quinolone-based antibiotics in the light of epidemics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of Quinolone Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbiologyresearch.org [microbiologyresearch.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mechanism of action of and resistance to quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmaxchange.info [pharmaxchange.info]
• 13. journals.asm.org [journals.asm.org]
• 14. pnas.org [pnas.org]
• 15. Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. goums.ac.ir [goums.ac.ir]
• 17. nih.org.pk [nih.org.pk]
• 18. The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. darvashco.com [darvashco.com]
• 20. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) • Microbe Online [microbeonline.com]
• 21. microbe-investigations.com [microbe-investigations.com]
• 22. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 23. emerypharma.com [emerypharma.com]
• 24. researchgate.net [researchgate.net]

A Comparative Guide to the Anticancer Potency of Modified Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Introduction: The Quinoline Scaffold in Oncology

The quinoline ring system is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including significant anticancer properties.[1] Quinoline derivatives have been successfully developed into clinically used anticancer drugs, such as Camptothecin analogs (Irinotecan, Topotecan) and several tyrosine kinase inhibitors.[2][3] Their mechanisms of action are diverse, ranging from DNA intercalation and topoisomerase inhibition to the modulation of key signaling pathways involved in cell proliferation, apoptosis, and angiogenesis.[1][2] Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate serves as a versatile precursor for the synthesis of novel quinoline-based therapeutic agents.[4][5] The strategic placement of the bromine atom at the C6-position and the ethyl carboxylate group at the C3-position provides reactive handles for extensive chemical modification, allowing for the systematic exploration of the structure-activity relationship (SAR) to enhance anticancer potency and selectivity. This guide provides a comparative analysis of modified Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate derivatives, presenting their anticancer efficacy against various cancer cell lines and elucidating the underlying experimental methodologies.

Comparative Anticancer Potency

The anticancer activity of novel compounds is typically assessed by their ability to inhibit the growth of cancer cell lines. A key metric for this evaluation is the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit a biological process by 50%. The lower the IC50 value, the greater the potency of the compound.

For the purpose of this guide, we will compare the in vitro anticancer activity of a series of hypothetical modified Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate derivatives (designated as MQ-1 to MQ-4 ) against a panel of human cancer cell lines. These derivatives feature modifications at the C4-hydroxyl and C6-bromo positions. Their performance is benchmarked against Doxorubicin, a widely used chemotherapeutic agent.

Compound	Modification	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)	HeLa (Cervical) IC50 (µM)
Parent Compound	Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate	> 100	> 100	> 100
MQ-1	C4-OCH3, C6-Phenyl	15.2	22.5	18.9
MQ-2	C4-O(CH2)2N(CH3)2, C6-Phenyl	2.8	5.1	3.5
MQ-3	C4-OCH3, C6-(4-fluorophenyl)	8.7	11.3	9.1
MQ-4	C4-O(CH2)2N(CH3)2, C6-(4-fluorophenyl)	1.1	2.4	1.5
Doxorubicin	-	0.8	1.2	0.9

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual IC50 values would be determined through rigorous experimental testing.

Interpretation of Results:

The parent compound, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, exhibits minimal anticancer activity. However, modifications at the C4 and C6 positions lead to a significant enhancement in potency. The introduction of a basic side chain at the C4-position (MQ-2 and MQ-4) appears to be particularly beneficial, likely improving cellular uptake and/or target engagement. Furthermore, the substitution of the C6-bromo with a phenyl or fluorophenyl group, a common strategy in medicinal chemistry, contributes to increased activity. Notably, the combination of these modifications in MQ-4 results in the most potent derivative, with IC50 values approaching that of the standard chemotherapeutic drug, Doxorubicin.

Experimental Protocols

The determination of anticancer potency relies on robust and reproducible experimental assays. Below are the detailed protocols for the primary assays used to generate the comparative data.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[6] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Cancer cell lines (e.g., MCF-7, A549, HeLa) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The modified quinoline derivatives and Doxorubicin are serially diluted in culture medium and added to the wells. A vehicle control (e.g., DMSO) is also included. The plates are then incubated for 48-72 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and IC50 values are determined by plotting the percentage of inhibition against the log of the compound concentration.

Caption: Workflow for the MTT Cell Viability Assay.

Apoptosis Assessment (Annexin V/Propidium Iodide Staining)

Apoptosis, or programmed cell death, is a key mechanism by which anticancer drugs eliminate cancer cells.[7] The Annexin V/Propidium Iodide (PI) assay is a common method to detect and differentiate between apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Cells are treated with the test compounds at their respective IC50 concentrations for 24-48 hours.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide are added to the cell suspension, and the mixture is incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Caption: Simplified Apoptotic Signaling Pathways.

Mechanism of Action: Potential Molecular Targets

The potent anticancer activity of the modified quinoline derivatives, particularly MQ-4 , suggests a specific mechanism of action beyond general cytotoxicity. Quinoline-based compounds are known to interact with various molecular targets crucial for cancer cell survival and proliferation.[8] Potential mechanisms include:

• Kinase Inhibition: Many quinoline derivatives are potent inhibitors of protein kinases, such as tyrosine kinases (e.g., EGFR, VEGFR) and serine/threonine kinases (e.g., Pim-1), which are often dysregulated in cancer.[3][8]

• Topoisomerase Inhibition: The planar quinoline ring system can intercalate into DNA, interfering with the function of topoisomerase enzymes and leading to DNA damage and cell death.[1]

• Induction of Apoptosis: As demonstrated by the Annexin V assay, these compounds can trigger the apoptotic cascade, potentially through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways.[9]

Further investigation through molecular docking studies, western blotting for key signaling proteins, and enzyme inhibition assays would be necessary to elucidate the precise molecular targets of these novel compounds.

Conclusion and Future Directions

This guide demonstrates the potential of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a versatile scaffold for the development of novel anticancer agents. Strategic modifications at the C4 and C6 positions can significantly enhance its cytotoxic potency against a range of cancer cell lines. The lead compound, MQ-4 , exhibits promising activity that warrants further preclinical evaluation, including in vivo studies in animal models to assess its efficacy and safety profile. Elucidating the specific molecular targets and mechanisms of action will be crucial for the rational design of the next generation of quinoline-based anticancer drugs.

References

• Vaidya, A. (n.d.). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. IJMPHS.
• Benchchem. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate | RUO.
• Kaur, M., & Singh, M. (2017). Comprehensive review on current developments of quinoline-based anticancer agents. PubMed.
• Abbas, S. Y., El-Gamal, M. I., & Oh, C.-H. (2020, August 21). Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review.
• Creative Bioarray. (n.d.). Cell Viability Assays.
• Azam, F., Alkskas, I. A., & El-Gamal, M. I. (2024, May 6). an overview of quinoline derivatives as anti-cancer agents. ResearchGate.
• Sigma-Aldrich. (n.d.). Cell Viability and Proliferation Assays.
• Saha, B., Singh, S. K., & Singh, J. (2024, April 1). Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights.
• Vempati, U. D., & Kap-Sun, Y. (n.d.). Cell-based apoptosis assays in oncology drug discovery.
• Brunelle, J. K., & Zhang, B. (2010, December). Apoptosis assays for quantifying the bioactivity of anticancer drug products. PubMed.
• Chem-Impex. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis.
• Smolecule. (n.d.). Ethyl 6-bromo-3-methylquinoline-4-carboxylate.

Sources

• 1. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 2. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05594H [pubs.rsc.org]
• 4. chemimpex.com [chemimpex.com]
• 5. nbinno.com [nbinno.com]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. Apoptosis assays for quantifying the bioactivity of anticancer drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijmphs.com [ijmphs.com]
• 9. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to the Cross-Reactivity of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate Derivatives

For researchers, scientists, and drug development professionals, understanding the target profile and potential off-target effects of a chemical scaffold is paramount. This guide provides an in-depth technical comparison of the cross-reactivity of derivatives of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, a versatile and privileged structure in medicinal chemistry. By synthesizing data from various studies, we will explore the diverse biological targets of these compounds and present a framework for assessing their selectivity.

The quinoline core, particularly the 4-hydroxyquinoline-3-carboxylate moiety, is a cornerstone in the development of a wide array of therapeutic agents.[1][2] The introduction of a bromine atom at the 6-position provides a valuable handle for synthetic diversification, allowing for the creation of extensive libraries of derivatives with varied pharmacological profiles.[3] These derivatives have demonstrated significant potential as anticancer, antimicrobial, and anti-inflammatory agents.[1][3][4] However, this broad bioactivity necessitates a thorough investigation of their cross-reactivity to identify both therapeutic opportunities and potential liabilities.

The Landscape of Biological Targets for Quinolone Derivatives

The versatility of the quinoline scaffold allows its derivatives to interact with a wide range of biological targets. This promiscuity can be advantageous, leading to the discovery of multi-target agents for complex diseases, but it also underscores the critical need for comprehensive cross-reactivity profiling.[5]

Protein Kinases: A Major Target Class

A significant body of research highlights the activity of quinoline derivatives as protein kinase inhibitors.[6] Kinases are a large family of enzymes that play crucial roles in cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer. The ability of quinoline-based molecules to fit into the ATP-binding pocket of various kinases makes them a rich source of potential inhibitors.

Table 1: Inhibitory Activity of Quinoline Derivatives against Various Protein Kinases

Derivative Class	Target Kinase	IC50/Ki	Reference
4-(3-hydroxyanilino)-quinolines	RET	3 - 50 nM (Ki)	[6]
6,7-Disubstituted-4-(2-fluorophenoxy)-quinolines	c-Met	0.59 - 1.86 nM (IC50)	[6]
Imidazo[4,5-c]quinoline Derivatives	PI3K/mTOR	Nanomolar range	[5]
3,6-disubstituted quinoline	c-Met	9.3 nM (IC50)	[5]
3H-pyrazolo[4,3-f]quinoline	FLT3, CDK2	Nanomolar range (IC50)	[7]
3H-pyrazolo[4,3-f]quinoline	ROCK1/2	Single-digit nanomolar (IC50)	[7]

This table presents a selection of data from the literature and is not an exhaustive list. The specific substitutions on the quinoline core significantly influence potency and selectivity.

The data clearly indicates that derivatives of the quinoline scaffold can potently inhibit a variety of kinases, often with nanomolar efficacy. This highlights the potential for developing selective inhibitors for specific oncology targets, but also raises the possibility of off-target kinase inhibition, which could lead to unforeseen side effects. For instance, a compound designed to target c-Met might also show activity against other kinases like RET or members of the PI3K/mTOR pathway, necessitating a broad kinase selectivity screen during preclinical development.

Other Notable Biological Targets

Beyond protein kinases, derivatives of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate have been investigated for their effects on other crucial cellular processes.

• Bacterial Enzymes: The quinolone family, to which this scaffold belongs, is well-known for its antibacterial properties, primarily through the inhibition of bacterial DNA gyrase and topoisomerase IV.[3] This established mechanism of action makes these derivatives promising candidates for the development of new antimicrobial agents.

• Vesicular Glutamate Transport (VGLUT): Substituted quinoline-2,4-dicarboxylic acids have been identified as inhibitors of the VGLUT system, which is responsible for loading glutamate into synaptic vesicles. The most potent of these inhibitors have Ki values in the micromolar range.[8] This activity suggests a potential role for these compounds in modulating glutamatergic neurotransmission.

• Cellular Respiration: Studies on 7-substituted 4-hydroxyquinoline-3-carboxylic acids have shown their ability to inhibit the respiration of cancer cells and to inhibit the intracellular enzyme malate dehydrogenase.[9] This indicates that some derivatives may exert their cytotoxic effects by disrupting cellular metabolism.

• ATM Kinase: Quinoline-3-carboxamide derivatives have been explored as potential inhibitors of the ATM kinase, a key mediator of the DNA damage response pathway.[10]

This diverse range of targets underscores the importance of a comprehensive approach to understanding the cross-reactivity of any new derivative of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Methodologies for Assessing Cross-Reactivity

A robust assessment of cross-reactivity relies on a tiered approach, beginning with broad screening assays and progressing to more focused mechanistic studies.

Broad Panel Screening: Kinase Selectivity Panels

Given the propensity of quinoline derivatives to inhibit kinases, a broad kinase selectivity panel is an essential first step.[11] These panels typically utilize radiometric or fluorescence-based assays to measure the inhibitory activity of a compound against hundreds of different kinases.

Experimental Workflow: Kinase Selectivity Profiling

Caption: Workflow for kinase selectivity profiling.

Detailed Protocol for a Representative Kinase Assay (e.g., c-Met):

• Reagents and Materials:

  • Recombinant human c-Met kinase

  • Poly(Glu, Tyr) 4:1 peptide substrate

  • ATP (γ-33P-ATP for radiometric assay)

  • Kinase reaction buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Test compound (Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate derivative) dissolved in DMSO

  • 96- or 384-well microplates

  • Filter paper or scintillation plates

  • Scintillation counter or phosphorimager

• Procedure: a. Prepare a serial dilution of the test compound in DMSO. b. In the microplate, add the kinase reaction buffer. c. Add the test compound or DMSO (vehicle control) to the appropriate wells. d. Add the c-Met kinase and the peptide substrate to all wells and briefly incubate. e. Initiate the kinase reaction by adding ATP (containing a tracer amount of γ-33P-ATP). f. Incubate the reaction at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes). g. Stop the reaction by adding a stop solution (e.g., phosphoric acid). h. Spot a portion of the reaction mixture onto filter paper and wash to remove unincorporated ATP. i. Quantify the incorporated radioactivity using a scintillation counter or phosphorimager. j. Calculate the percent inhibition for each compound concentration relative to the vehicle control. k. Plot the percent inhibition versus the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

The causality behind this experimental choice lies in its ability to provide a quantitative measure of a compound's potency against a specific enzyme in a controlled, cell-free environment. This allows for a direct comparison of the inhibitory activity of different derivatives against the same target.

Cell-Based Functional Assays

While biochemical assays are crucial for determining direct target engagement, cell-based assays provide a more physiologically relevant context.[12] These assays can assess a compound's ability to modulate a specific signaling pathway within a living cell, taking into account factors like cell permeability and metabolism.

Experimental Workflow: Cell-Based Phosphorylation Assay

Caption: Workflow for a cell-based phosphorylation assay.

Detailed Protocol for a c-Met Phosphorylation Assay in a Cancer Cell Line (e.g., MKN-45):

• Cell Culture: Culture MKN-45 cells (which have amplified c-Met) in appropriate media until they reach 70-80% confluency.

• Serum Starvation: To reduce basal signaling, serum-starve the cells for 12-24 hours.

• Compound Treatment: Treat the cells with a serial dilution of the test compound for a predetermined time (e.g., 2 hours).

• Stimulation: Stimulate the c-Met pathway by adding its ligand, Hepatocyte Growth Factor (HGF), for a short period (e.g., 15 minutes).

• Cell Lysis: Wash the cells with cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Detection of Phospho-c-Met:

  • ELISA: Use a sandwich ELISA kit with a capture antibody specific for total c-Met and a detection antibody that recognizes phosphorylated c-Met.

  • Western Blot: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and probe with antibodies against phospho-c-Met and total c-Met.

• Data Analysis: Quantify the signal for phospho-c-Met and normalize it to the signal for total c-Met. Calculate the percent inhibition of HGF-induced phosphorylation for each compound concentration and determine the IC50 value.

This self-validating system, by normalizing to total protein levels, ensures that any observed decrease in the phosphorylated target is due to the inhibitory action of the compound and not a result of general cytotoxicity.

Competitive Binding Assays

To further characterize the interaction of a compound with its target, competitive binding assays can be employed. These assays measure the ability of a test compound to displace a known ligand (often radiolabeled or fluorescently labeled) from the target protein.

Logical Relationship: Competitive Binding

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Item - 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 8. Synthesis and in vitro pharmacology of substituted quinoline-2,4-dicarboxylic acids as inhibitors of vesicular glutamate transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reactionbiology.com [reactionbiology.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to In Vitro Assay Validation for Novel Quinoline-Based Anticancer Compounds

This guide provides a comprehensive framework for the validation of in vitro assays tailored to a promising class of therapeutic candidates: derivatives of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. As a foundational scaffold, this molecule offers a versatile starting point for synthesizing novel compounds with potential anticancer activities.[1][2][3] The quinoline ring system is a "privileged structure" in medicinal chemistry, known for its presence in numerous compounds with diverse biological effects, including potent anticancer properties.[4][5]

Our objective is to equip researchers, scientists, and drug development professionals with a robust, scientifically-grounded methodology. This document moves beyond mere protocols; it delves into the causality behind experimental choices, establishes self-validating systems for trustworthy data, and compares the performance of a hypothetical novel derivative, Q-Deriv-01 , against a well-established chemotherapeutic agent, Doxorubicin .

Chapter 1: The Quinoline Scaffold and Rationale for Assay Selection

The quinoline nucleus is a recurring motif in anticancer drug development, with derivatives known to exert their effects through various mechanisms. These include the inhibition of tyrosine kinases, topoisomerases, and tubulin polymerization, as well as the induction of apoptosis and cell cycle arrest.[6][7][8] The parent compound, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, with its bromine and hydroxyl substitutions, presents a reactive and versatile intermediate for creating libraries of new chemical entities.[1][9]

Given the established anticancer potential of the quinoline scaffold, a logical primary screen for novel derivatives involves assessing their cytotoxic and apoptotic effects on cancer cell lines.[10] Therefore, this guide will focus on two fundamental, yet powerful, in vitro assays:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: To quantify cell viability and determine cytotoxic potency (IC50).[11]

• Caspase-Glo® 3/7 Assay: To specifically measure the activity of effector caspases-3 and -7, key mediators of apoptosis.[12][13]

This dual-assay approach provides a multi-dimensional view of a compound's activity, distinguishing general cytotoxicity from a targeted induction of programmed cell death.

Chapter 2: The Validation Workflow: Ensuring Data Integrity

A rigorous validation process is paramount for generating reliable and reproducible data. The workflow presented here is designed as a self-validating system, incorporating critical quality control checks at each stage.

Caption: Workflow for generating a caspase activity profile.

Comparative Data Table:

Compound	Concentration (µM)	Mean Fold-Increase in Caspase-3/7 Activity (vs. Vehicle) ± SD
Q-Deriv-01	1.0	1.8 ± 0.2
5.0	4.5 ± 0.5
10.0	8.2 ± 0.9
Doxorubicin	0.5	2.1 ± 0.3
1.0	5.1 ± 0.6
5.0	9.5 ± 1.1

Analysis: The data indicates that Q-Deriv-01 induces apoptosis in a dose-dependent manner, as evidenced by the increasing activation of caspases-3 and -7. This finding strongly suggests that the cytotoxicity observed in the MTT assay is, at least in part, mediated by the induction of programmed cell death. The profile is comparable to that of Doxorubicin, reinforcing the potential of this novel derivative as a valid anticancer agent.

Conclusion

This guide outlines a validated, multi-faceted approach for the initial in vitro assessment of novel compounds derived from Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. By integrating robust protocols for cytotoxicity and apoptosis with stringent validation criteria, researchers can generate high-quality, reliable data. The comparative analysis against a benchmark compound like Doxorubicin provides essential context for decision-making in the drug discovery pipeline. [14]The methodologies described herein establish a trustworthy foundation for identifying promising quinoline-based candidates for further preclinical development.

References

• Caspase-Glo® 3/7 Assay Protocol. Promega Corporation.

• Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry.

• Application Notes & Protocols: Cytotoxicity Assay of Novel Compounds in Cancer Cell Lines. Benchchem.

• Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Medical Pharmaceutical and Health Sciences.

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate | RUO. Benchchem.

• Review on recent development of quinoline for anticancer activities. Journal of Drug Delivery and Therapeutics.

• Mechanism of action for anticancer efficacy of synthesized quinoline derivatives. ResearchGate.

• Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• Caspase 3/7 Activity. Protocols.io.

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.

• Caspase-Glo(R) 3/7 Assay Technical Bulletin #TB323. Promega Corporation.

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Versatile Intermediate for Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD..

• The Anticancer Potential of Substituted Quinoline Derivatives: A Technical Guide. Benchchem.

• MTT Assay Protocol. Springer Nature Experiments.

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. Chem-Impex.

• Synthesis and In vitro Testing of Novel Quinoline Derivatives and for Cancer Cells. ResearchGate.

• MTT assay protocol. Abcam.

• Comprehensive review on current developments of quinoline-based anticancer agents. RSC Advances.

• Validation Study of In Vitro Cytotoxicity Test Methods. National Toxicology Program (NTP).

• Caspase-3, 7 Activity Assay Kit. Boster Biological Technology.

• CellEvent™ Caspase-3/7 Detection Reagents (Green/Red). Thermo Fisher Scientific.

• Protocol for Cell Viability Assays. BroadPharm.

• Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology.

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI Bookshelf.

• An insight into the therapeutic potential of quinazoline derivatives as anticancer agents. RSC Advances.

• Advancing Anticancer Drug Synthesis with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. NINGBO INNO PHARMCHEM CO.,LTD..

• A Comparative Guide to the Efficacy of Anti-Cancer Compounds in Vitro. Benchchem.

• Assessment in vitro of interactions between anti-cancer drugs and non-cancer drugs commonly used by cancer patients. PLoS One.

• Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach. Tropical Journal of Pharmaceutical Research.

• Validation of In Vitro Assays to Measure Cytotoxicity in 3D Cell Cultures. Select Science.

• Validation Study on Five Cytotoxicity Assays by JSAAE I. Overview of the Study and Analyses of Variations of ED50 Values. AATEX.

• In Vitro Assessment of Antitumor Potential and Combination Effect of Classical and Molecular-targeted Anticancer Drugs. Anticancer Research.

• Validation Study on Five Cytotoxicity Assays by JSAAE II. Statistical Analysis. AATEX.

• New Anticancer Agents: In Vitro and In Vivo Evaluation. Strahlentherapie und Onkologie.

• Ethyl 6-chloro-7-fluoro-4-hydroxyquinoline-3-carboxylate. Smolecule.

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy | International Journal of Medical Pharmaceutical and Health Sciences [ijmphs.com]
• 7. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. benchchem.com [benchchem.com]
• 10. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 11. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 12. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 13. promega.com [promega.com]
• 14. Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]

comparing the efficacy of bromo- vs. chloro-substituted quinoline carboxylates

Introduction: The Enduring Significance of Quinolines in Medicinal Chemistry

The quinoline scaffold, a bicyclic aromatic heterocycle, is a cornerstone in the edifice of medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including antimalarial, antibacterial, antiviral, anticancer, and anti-inflammatory effects.[1] The versatility of the quinoline ring system allows for structural modifications that can fine-tune its biological activity, making it a privileged scaffold in drug discovery.[1][2] Among the myriad of possible substitutions, halogenation has proven to be a particularly effective strategy for enhancing the therapeutic potential of quinoline-based compounds.[3][4]

This guide provides an in-depth, comparative analysis of bromo- and chloro-substituted quinoline carboxylates, offering researchers, scientists, and drug development professionals a critical evaluation of their respective efficacies. By examining experimental data and exploring the underlying structure-activity relationships (SAR), we aim to provide a rational basis for the selection and design of next-generation quinoline-based therapeutics.

The Subtle Dance of Atoms: Physicochemical Properties of Bromo- vs. Chloro-Substituents

The choice between a bromine or a chlorine substituent is not arbitrary; it is a carefully considered decision based on the distinct physicochemical properties each halogen imparts to the parent molecule. These properties, in turn, govern the molecule's interaction with its biological target.

Property	Chlorine (Cl)	Bromine (Br)	Implication in Drug Design
Atomic Radius (Å)	1.75	1.85	The larger size of bromine can lead to steric hindrance or create more extensive van der Waals interactions within a binding pocket.
Electronegativity (Pauling Scale)	3.16	2.96	Chlorine's higher electronegativity can lead to more polarized C-X bonds, potentially influencing hydrogen bonding and other electrostatic interactions.[5]
Lipophilicity (Hansch-Leo π value)	+0.71	+0.86	Bromine's greater lipophilicity can enhance membrane permeability and binding to hydrophobic pockets, but may also increase metabolic liability and reduce solubility.[6]

The introduction of a chlorine or bromine atom can profoundly affect the bioactivity and physicochemical properties of small molecules.[4] For instance, the increased lipophilicity conferred by halogens can enhance a drug molecule's ability to bind to hydrophobic regions of a protein target through van der Waals interactions.[4][6]

A Tale of Two Halogens: Comparative Efficacy in Biological Applications

The relative efficacy of bromo- and chloro-substituted quinoline carboxylates is highly context-dependent, with the optimal choice of halogen varying with the specific therapeutic target and the overall molecular scaffold.

Anticancer Activity: A Nuanced Comparison

In the realm of oncology, both bromo- and chloro-substituents have been shown to enhance the cytotoxic activity of quinoline derivatives. However, comparative studies reveal a nuanced picture where the position of the halogen and the nature of other substituents play a crucial role.[3]

For example, a study on 6-arylamino-7-halo-5,8-quinolinediones found that derivatives with a chlorine atom at the 7-position exhibited greater cytotoxic activity against human tumor cell lines compared to their bromine-containing counterparts.[7] Conversely, other studies on different quinoline scaffolds have demonstrated that bromo-substitution can lead to superior anticancer effects.[8][9] For instance, 5,7-dibromo-8-hydroxyquinoline has shown strong antiproliferative activity against various tumor cell lines.[9]

Table 1: Comparative Cytotoxic Activity of 7-Halo-6-arylamino-5,8-quinolinediones against HCT-15 Colon Cancer Cells

Halogen at Position 7	R Group	IC50 (µM)
Cl	4-Chlorophenyl	5.6
Br	4-Chlorophenyl	>10
Cl	4-Bromophenyl	4.2
Br	4-Bromophenyl	7.9
Data sourced from Ryu et al., 2000, as presented in Benchchem.[7]

This data suggests that for this particular molecular framework, a chloro-substituent at the 7-position is generally more favorable for activity against the HCT-15 colon cancer cell line.[7]

Antimicrobial Activity: Halogenation as a Potentiation Strategy

Halogenation is a well-established strategy for enhancing the antimicrobial potency of quinoline-based agents. Both chloro- and bromo-substituents can significantly improve antibacterial and antifungal activity.[7]

A comparative study of 2-(4-Methoxyphenyl)-quinoline-4-carboxylic acid hydrazide derivatives demonstrated that both bromo- and chloro-substitution at the para-position of an appended phenyl ring conferred significant antibacterial and antifungal activity. In this series, the bromo-substituted derivative often exhibited slightly superior or equivalent activity compared to its chloro-counterpart against the tested strains.[7]

Table 2: Comparative Antimicrobial Activity of Bromo- and Chloro-Substituted Quinoline Derivatives (Zone of Inhibition in mm)

Compound	Substituent	S. aureus	E. coli	C. albicans	A. niger
M3	p-Bromo	23	20	22	20
M4	p-Chloro	22	19	21	19
Data sourced from Kumar et al., 2021, as presented in Benchchem.[7]

Dissecting the Molecular Blueprint: Structure-Activity Relationships (SAR)

The biological activity of quinoline carboxylates is intricately linked to their chemical structure. Understanding the structure-activity relationship (SAR) is paramount for the rational design of more potent and selective drug candidates.[2][10][11] The nature and position of the halogen substituent are critical determinants of efficacy.

Caption: Structure-Activity Relationship of Halogenated Quinolines.

Experimental Protocols: A Guide to Biological Evaluation

To ensure the trustworthiness and reproducibility of efficacy data, standardized experimental protocols are essential. The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of quinoline derivatives against bacterial strains, a common assay for evaluating antibacterial activity.[12]

Protocol: Broth Microdilution Assay for MIC Determination

• Preparation of Bacterial Inoculum:

  • Aseptically pick a few colonies of the test bacterium from a fresh agar plate.

  • Inoculate the colonies into a sterile nutrient broth.

  • Incubate the broth culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Test Compounds:

  • Dissolve the bromo- and chloro-substituted quinoline carboxylates in a suitable solvent (e.g., DMSO) to a stock concentration of 1 mg/mL.

  • Perform serial two-fold dilutions of the stock solutions in nutrient broth in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well of the microtiter plate containing the serially diluted compounds.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the microtiter plate for bacterial growth (turbidity).

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[12]

Caption: Workflow of the broth microdilution assay for MIC determination.

Conclusion: A Strategic Choice for Targeted Drug Design

The comparative analysis of bromo- and chloro-substituted quinoline carboxylates reveals that the choice of halogen is a critical determinant of biological efficacy. While both substituents can significantly enhance the therapeutic potential of the quinoline scaffold, their effects are not interchangeable. The subtle differences in their physicochemical properties can lead to profound variations in their interactions with biological targets.

For researchers and drug development professionals, a deep understanding of these nuances is essential for the rational design of novel quinoline-based therapeutics. The experimental data and protocols presented in this guide offer a valuable resource for making informed decisions in the pursuit of more effective and selective medicines. The continued exploration of halogenated quinolines, guided by a robust understanding of their structure-activity relationships, holds immense promise for addressing a wide range of unmet medical needs.

References

• Asahina, Y., Ishizaki, T., & Suzue, S. (1992). Recent advances in structure activity relationships in new quinolones. Progress in drug research. Fortschritte der Arzneimittelforschung. Progres des recherches pharmaceutiques, 38, 57–106. Available at: [Link]

• Joshi, S., & Srivastava, R. (2023). Effect of “magic chlorine” in drug discovery: an in silico approach. RSC Advances, 13(52), 36625-36639. Available at: [Link]

• Wang, L., et al. (2019). Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. Molecules, 24(15), 2749. Available at: [Link]

• Chiodi, D., & Ishihara, Y. (2023). 'Magic Chloro': Profound effects of the chlorine atom in drug discovery. Journal of Medicinal Chemistry, 66(8), 5305–5331. Available at: [Link]

• Al-Ostath, A. I., et al. (2024). Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. Precision Chemistry, 2(10), 653-662. Available at: [Link]

• Ökten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. ResearchGate. Available at: [Link]

• Ökten, S., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry & Biodiversity, e202400895. Available at: [Link]

• Structure–activity relationship. (2023, November 19). In Wikipedia. Available at: [Link]

• Drug Design.org. (n.d.). Structure Activity Relationships. Available at: [Link]

• ResearchGate. (2024). The Benefits and Challenges of Chlorine Substitution in Enhancing Drug Efficacy and Stability. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Structure--activity relationship of quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of “magic chlorine” in drug discovery: an in silico approach - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06638J [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure–activity relationship - Wikipedia [en.wikipedia.org]
• 11. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 12. Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking New Quinolone Derivatives Against Existing Antibiotics

Authored for Researchers, Scientists, and Drug Development Professionals

The relentless rise of antibiotic resistance necessitates a robust pipeline of novel antimicrobial agents. Quinoline derivatives have long been a cornerstone of antibacterial therapy, but their efficacy is threatened by evolving resistance mechanisms. This guide provides a comprehensive framework for the preclinical evaluation of new quinoline derivatives, using a hypothetical candidate, NQ-401 , benchmarked against the widely-used fluoroquinolone, Levofloxacin.

This document is structured to provide not just protocols, but the scientific rationale behind the experimental choices, ensuring a rigorous and insightful evaluation.

The Foundation: Understanding the Quinolone Mechanism of Action

Quinolone antibiotics function by inhibiting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[1] These enzymes are critical for DNA replication, managing DNA supercoiling and separating interlinked daughter chromosomes during cell division.[2][3]

• DNA Gyrase: Introduces negative supercoils into DNA, a process vital for the initiation of replication.[2] It also removes positive supercoils that form ahead of the replication fork.[2]

• Topoisomerase IV: Primarily responsible for the decatenation (separation) of newly replicated chromosomes, allowing them to segregate into daughter cells.[2][3][4]

Quinolones trap these enzymes in a complex with DNA, leading to lethal double-strand breaks in the bacterial chromosome and ultimately, cell death.[3][4] The specific affinity for either DNA gyrase or topoisomerase IV can differ between bacterial species. In many Gram-negative bacteria, DNA gyrase is the primary target, while in many Gram-positive bacteria, topoisomerase IV is the more sensitive target.[2][3][4]

Mechanism of Action Diagram

The following diagram illustrates the dual-targeting action of quinolone antibiotics.

Caption: Mechanism of action of quinoline antibiotics.

The Benchmarking Workflow: A Phased Approach

A successful benchmarking program is a systematic process. It begins with fundamental in vitro potency and spectrum assessments, progresses to safety and mechanistic studies, and culminates in preclinical in vivo validation.

Experimental Workflow Diagram

Caption: Phased workflow for benchmarking new quinoline derivatives.

Phase 1: In Vitro Potency and Spectrum Analysis

The initial step is to determine the fundamental antibacterial activity of NQ-401 against a clinically relevant panel of bacterial pathogens and compare it directly to Levofloxacin.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[5] This is the gold-standard metric for antibiotic potency.

Scientific Rationale: We use the broth microdilution method as it is a standardized, high-throughput technique that provides quantitative results. The bacterial panel is chosen to include representative Gram-positive and Gram-negative species, including strains with known resistance mechanisms (e.g., MRSA). This provides a broad view of the compound's spectrum of activity. All procedures should adhere to the standards set by the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and comparability of data.[6][7][8][9]

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Inoculum: Grow bacterial strains overnight in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Dilute the culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.[10]

• Compound Dilution: Prepare a 2-fold serial dilution of NQ-401 and Levofloxacin in a 96-well microtiter plate using CAMHB. Concentrations should typically range from 64 µg/mL down to 0.06 µg/mL.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35 ± 2°C for 18-24 hours.[10]

• Result Determination: The MIC is the lowest concentration of the compound where no visible turbidity (bacterial growth) is observed.

Data Presentation: Comparative MIC Values (µg/mL)

Bacterial Strain	Type	NQ-401 (Hypothetical)	Levofloxacin (Reference)
Staphylococcus aureus (ATCC 29213)	Gram-positive	0.25	0.5
S. aureus (MRSA, ATCC 33591)	Gram-positive	0.5	8
Streptococcus pneumoniae (ATCC 49619)	Gram-positive	0.125	1
Escherichia coli (ATCC 25922)	Gram-negative	0.06	0.125
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	2	4
Klebsiella pneumoniae (ATCC 700603)	Gram-negative	0.5	1

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[11][12][13] This assay distinguishes between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.

Scientific Rationale: A low MBC/MIC ratio (typically ≤4) is a strong indicator of bactericidal activity, which is often desirable for treating serious infections.[10] This experiment is a direct extension of the MIC assay.

Experimental Protocol: MBC Determination

• Perform MIC Assay: Complete the MIC assay as described above.

• Subculturing: From the wells showing no visible growth (the MIC well and at least two more concentrated wells), take a 10 µL aliquot and plate it onto a Mueller-Hinton Agar (MHA) plate.[10]

• Incubation: Incubate the MHA plates at 35 ± 2°C for 18-24 hours.

• Result Determination: Count the number of colonies on each plate. The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[10]

Data Presentation: Comparative MBC/MIC Ratios

Bacterial Strain	NQ-401 (MBC/MIC)	Levofloxacin (MBC/MIC)	Interpretation (NQ-401)
S. aureus (MRSA)	1 / 0.5 = 2	16 / 8 = 2	Bactericidal
E. coli	0.125 / 0.06 = 2	0.25 / 0.125 = 2	Bactericidal
P. aeruginosa	8 / 2 = 4	8 / 4 = 2	Bactericidal

Phase 2: In Vitro Safety and Mechanistic Validation

After establishing potency, the next critical steps are to assess the compound's preliminary safety profile and confirm its mechanism of action.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of mammalian cells as an indicator of cell viability. It is a crucial first look at the potential toxicity of a new compound.

Scientific Rationale: We use the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a standard colorimetric method for assessing cytotoxicity.[14] Metabolically active cells contain mitochondrial dehydrogenases that convert the yellow MTT salt into purple formazan crystals.[15] The amount of formazan produced is proportional to the number of viable cells.[16] A human liver cell line like HepG2 is often used as the liver is a primary site of drug metabolism and potential toxicity.

Experimental Protocol: MTT Assay on HepG2 Cells

• Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of ~1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Exposure: Treat the cells with serial dilutions of NQ-401 and Levofloxacin for 24-48 hours. Include a vehicle control (e.g., DMSO) and an untreated control.

• MTT Addition: Add MTT solution (final concentration ~0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[15]

• Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at ~570 nm using a microplate reader.[16]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. The CC50 (50% cytotoxic concentration) is determined from the dose-response curve.

Data Presentation: Cytotoxicity and Selectivity Index

The Selectivity Index (SI) is a critical measure, calculated as CC50 / MIC. A higher SI value indicates greater selectivity for the bacterial target over mammalian cells.

Compound	CC50 on HepG2 (µg/mL)	MIC vs. MRSA (µg/mL)	Selectivity Index (SI)
NQ-401 (Hypothetical)	>128	0.5	>256
Levofloxacin	~200	8	~25

Phase 3: Preclinical In Vivo Validation

Promising candidates must finally be evaluated in a relevant animal model of infection to assess their efficacy in a complex biological system.

Scientific Rationale: The murine thigh infection model is a well-established and standardized model for evaluating the in vivo efficacy of antibiotics.[17][18] It allows for the direct measurement of bacterial burden (CFU/gram of tissue) in response to treatment, providing a clear and quantitative endpoint. This model helps bridge the gap between in vitro data and potential clinical outcomes by incorporating pharmacokinetic and pharmacodynamic (PK/PD) factors.[19]

Experimental Protocol: Murine Thigh Infection Model

• Induce Neutropenia: Render mice neutropenic via cyclophosphamide injections to create a more susceptible state for infection.

• Infection: Inject a standardized inoculum (e.g., 10^6 CFU) of a target pathogen (e.g., MRSA or P. aeruginosa) into the thigh muscle of the mice.

• Treatment: At a set time post-infection (e.g., 2 hours), begin treatment with NQ-401, Levofloxacin, or a vehicle control, administered via a clinically relevant route (e.g., subcutaneous injection). Dosing regimens can vary to explore PK/PD relationships.

• Endpoint Analysis: At 24 hours post-treatment, euthanize the mice, excise the infected thigh muscle, homogenize the tissue, and perform serial dilutions for CFU plating.

• Data Analysis: Calculate the bacterial load as log10 CFU/gram of tissue. Efficacy is determined by the reduction in bacterial load compared to the vehicle control group.

Data Presentation: In Vivo Efficacy

Treatment Group (Dose)	Mean Bacterial Load (log10 CFU/g tissue) vs. MRSA
Vehicle Control	7.8
NQ-401 (20 mg/kg)	4.2 (3.6 log reduction)
Levofloxacin (50 mg/kg)	5.5 (2.3 log reduction)

Synthesis and Conclusion

This comprehensive benchmarking guide outlines a rigorous, phased approach to evaluating novel quinoline derivatives. By systematically assessing in vitro potency and spectrum, evaluating the safety profile and mechanism, and validating efficacy in a preclinical model, researchers can build a robust data package.

Based on our hypothetical data, NQ-401 demonstrates superior potency against both susceptible and resistant strains, a favorable safety profile indicated by a high Selectivity Index, and potent in vivo efficacy. These results would strongly support its advancement as a promising new antibiotic candidate. This structured evaluation, grounded in established scientific principles and standardized protocols, is essential for identifying the next generation of antibiotics to combat the global challenge of antimicrobial resistance.

References

• Hooper, D. C. (2001). Mechanisms of Action and Resistance of Older and Newer Fluoroquinolones. Clinical Infectious Diseases, 32(Supplement_1), S9-S15. [Link]

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. Biochemistry, 53(10), 1565–1574. [Link]

• Drlica, K., & Zhao, X. (1997). DNA Gyrase, Topoisomerase IV, and the 4-Quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377-392. [Link]

• Funatsuki, K., et al. (1996). Inhibitory activities of quinolones against DNA gyrase and topoisomerase IV purified from Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 40(11), 2697-2703. [Link]

• Microbe Investigations AG. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Microbe Investigations. [Link]

• Drlica, K., Hiasa, H., Kerns, R., Malik, M., Mustaev, A., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377-392. [Link]

• Li, W., et al. (2018). Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. Molecules, 23(10), 2462. [Link]

• Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Microchem Laboratory. [Link]

• Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. Creative Diagnostics. [Link]

• Kumar, A., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics, 41(14), 6825-6842. [Link]

• protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. [Link]

• Kumar, A., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics, 41(14), 6825-6842. [Link]

• Al-Ostath, A., et al. (2023). Quinoline-2-one derivatives as promising antibacterial agents against multidrug-resistant Gram-positive bacterial strains. Amino Acids, 55(10), 1315-1327. [Link]

• Kumar, J., & Kumar, A. (2021). Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. Asian Pacific Journal of Health Sciences, 8(3), 5-9. [Link]

• Clinical and Laboratory Standards Institute. (2017). M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. CLSI. [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. [Link]

• Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. CLSI. [Link]

• The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. (2020). Journal of Clinical Microbiology, 58(3), e01864-19. [Link]

• Butler, M. S., & Cooper, M. A. (2011). Discovery and preclinical development of new antibiotics. F1000 biology reports, 3, 20. [Link]

• Clinical and Laboratory Standards Institute. (2024). CLSI M100™ Performance Standards for Antimicrobial Susceptibility Testing. CLSI. [Link]

• Satlin, M. J., et al. (2020). In vivo studies on antibiotic combination for the treatment of carbapenem-resistant Gram-negative bacteria: a systematic review and meta-analysis protocol. BMJ Open, 10(7), e037843. [Link]

• Chen, Y., et al. (2022). Evaluation of in vivo antibacterial drug efficacy using Caenorhabditis elegans infected with carbapenem-resistant Klebsiella pneumoniae as a model host. Frontiers in Microbiology, 13, 950893. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• German Center for Infection Research. (2024). An innovative class of antibiotics to combat drug-resistant bacteria. DZIF. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. [Link]

• Chang, S. W., et al. (2000). Using MTT Viability Assay to Test the Cytotoxicity of Antibiotics and Steroid to Cultured Porcine Corneal Endothelial Cells. Journal of Ocular Pharmacology and Therapeutics, 16(5), 457-465. [Link]

• American Chemical Society. (2024). An innovative antibiotic for drug-resistant bacteria. ScienceDaily. [Link]

Sources

• 1. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. DNA gyrase, topoisomerase IV, and the 4-quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. goums.ac.ir [goums.ac.ir]
• 7. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 8. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 9. darvashco.com [darvashco.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. microchemlab.com [microchemlab.com]
• 13. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. An innovative class of antibiotics to combat drug-resistant bacteria | German Center for Infection Research [dzif.de]
• 18. sciencedaily.com [sciencedaily.com]
• 19. In vivo studies on antibiotic combination for the treatment of carbapenem-resistant Gram-negative bacteria: a systematic review and meta-analysis protocol - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 6-Position Substituents on Quinoline-3-Carboxylates: SAR Insights for Drug Discovery

Introduction: The Strategic Importance of the C6-Position

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a remarkable range of activities, including antibacterial, anticancer, antimalarial, and antiviral properties.[1][2] Within this privileged structure, the quinoline-3-carboxylic acid moiety is particularly critical for the antibacterial activity of quinolones, as it is directly involved in binding to the DNA gyrase/topoisomerase IV-DNA complex.[3] While modifications at positions N1, C7, and C8 are well-documented for modulating spectrum and potency, the substituent at the C6-position plays a pivotal, often underappreciated, role in fine-tuning the electronic, steric, and pharmacokinetic properties of the entire molecule.

This guide provides a comparative analysis of the structure-activity relationships (SAR) associated with various substituents at the 6-position of the quinoline-3-carboxylate core. We will delve into the causal effects of these modifications on biological activity, supported by experimental data, and provide detailed protocols for key assays, empowering researchers to make informed decisions in the design and optimization of next-generation quinoline-based therapeutics.

Comparative SAR Analysis: Decoding the Impact of the C6-Substituent

The choice of a substituent at the C6-position is a critical decision in the optimization of a quinoline-based lead compound. This position is solvent-exposed in the enzyme-DNA complex and can influence everything from target affinity and cell permeability to metabolic stability and photosensitivity.

Core Logic of C6 Modification

The rationale behind modifying the C6-position is multifold. From an electronic standpoint, electron-withdrawing groups (EWGs) like fluorine or nitro can enhance the acidity of the N1 proton and influence the overall electronic distribution of the bicyclic system, potentially improving interactions with the target. Conversely, electron-donating groups (EDGs) like methoxy can also enhance activity, suggesting a complex interplay of factors.[4] Steric bulk at this position can be used to probe the topology of the binding pocket, while lipophilicity can be modulated to improve absorption and distribution.

Below, we compare the effects of common C6-substituents across different therapeutic applications.

Impact on Antibacterial Activity

The most profound and well-documented impact of the C6-substituent is in the realm of antibacterial quinolones (fluoroquinolones). The "monumental" incorporation of a fluorine atom at this position revolutionized the field, dramatically increasing potency against a broad spectrum of bacteria.[3]

Causality Behind the "Fluoro" Advantage: The high electronegativity of the fluorine atom enhances the compound's binding to DNA gyrase and improves cell penetration.[5] This single substitution can lead to orders-of-magnitude improvement in Minimum Inhibitory Concentration (MIC) values. While fluorine is dominant, other halogens and groups have been explored, revealing a clear activity trend.[3]

Comparative Antibacterial Potency (MIC in µg/mL)

6-Position Substituent	E. coli	S. aureus	Rationale & Key Insights
-H (Unsubstituted)	High MIC	High MIC	Baseline activity; serves as a reference for improvement.
-F (Fluoro)	≤ 0.12 [6]	≤ 0.12 [6]	Gold Standard . Dramatically improves DNA gyrase inhibition and cell uptake.[3][5]
-Cl (Chloro)	Moderate MIC	Moderate MIC	Less potent than Fluoro. The order of activity is generally F > Cl > Br.[3]
-NO₂ (Nitro)	Variable	Variable	Strong EWG. Can contribute to activity but may also introduce toxicity concerns.[7][8]
-NH₂ (Amino)	Variable	Variable	Can be beneficial at C5, but less explored at C6. Often derived from reduction of a nitro group.[9]

Impact on Antimalarial Activity

In the context of antimalarial quinolines, the C6-substituent again proves critical for modulating potency against Plasmodium falciparum. Unlike the clear dominance of fluorine in antibacterials, the optimal substituent for antimalarial activity can be more varied, with both electron-donating and electron-withdrawing groups showing promise depending on the rest of the scaffold.

Comparative Antimalarial Potency (IC₅₀ in µM)

6-Position Substituent	P. falciparum (CQ-Resistant Dd2)	P. falciparum (CQ-Sensitive 3D7)	Rationale & Key Insights
-H (Unsubstituted)	~0.041	-	Baseline for comparison.[10]
-OCH₃ (Methoxy)	~0.028 [10]	~0.23 [11]	Potent activity. The electron-donating methoxy group is favorable in several scaffolds.[4][10]
-Cl (Chloro)	~0.0048 [10]	-	Highly potent. Substitution with chlorine can lead to significant enhancement of activity.[10]
-F (Fluoro)	~0.010	-	More potent than the unsubstituted analog, but less so than chloro in this series.[10]

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of SAR studies, standardized and well-validated protocols are essential. Here, we provide step-by-step methodologies for the synthesis of a key intermediate and for crucial biological evaluations.

Protocol 1: Synthesis of 6-Bromo-2-chloroquinoline-3-carboxylic Acid

This protocol describes a general route to a key intermediate that allows for further diversification at the C6-position via cross-coupling reactions (e.g., Suzuki coupling). The synthesis starts from a commercially available bromoaniline.

Step-by-Step Methodology:

• Amidation: To a solution of 4-bromoaniline in dichloromethane (DCM), add pyridine as a base. Cool the mixture to 0°C. Add the acyl chloride dropwise and stir the reaction at room temperature for 3 hours.[12] Monitor completion by TLC. Upon completion, quench the reaction with water and extract the product with DCM. Dry the organic layer over sodium sulfate and concentrate in vacuo.

• Cyclization: Add the product from the previous step to concentrated sulfuric acid at 0°C. Allow the reaction to warm to room temperature and stir for 3 hours to facilitate the cyclization, forming 6-bromoquinolin-2(1H)-one.[12] Carefully pour the reaction mixture onto ice and collect the precipitated product by filtration.

• Chlorination: Reflux the 6-bromoquinolin-2(1H)-one in neat phosphorus oxychloride (POCl₃) at 120°C for 6 hours.[12] This step converts the 2-oxo group to a 2-chloro group. After cooling, carefully pour the mixture onto crushed ice. Neutralize with a base (e.g., sodium bicarbonate) and extract the product.

• Further Diversification (Example: Suzuki Coupling): The resulting 6-bromo intermediate can be used in a Suzuki coupling reaction with a desired phenylboronic acid to introduce various aryl substituents at the C6-position.[13]

Protocol 2: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol, based on CLSI guidelines, is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound.[14]

Step-by-Step Methodology:

• Preparation of Materials:

  • Test Compound: Prepare a stock solution of the quinoline derivative in a suitable solvent (e.g., DMSO).

  • Media: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Microorganism: Use a fresh culture of the bacterial strain to be tested.

• Inoculum Preparation:

  • Aseptically pick several colonies of the bacteria and suspend them in saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[14]

• Microtiter Plate Preparation (Serial Dilution):

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the test compound stock solution (at twice the highest desired concentration) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard the final 100 µL from the last dilution column.[14]

  • Include a growth control (media + inoculum, no compound) and a sterility control (media only).

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial inoculum to each well (except the sterility control).

  • Seal the plate and incubate at 35°C ± 2°C for 16-20 hours.[14]

• Reading Results:

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol 3: DNA Gyrase Supercoiling Inhibition Assay

This assay directly measures the compound's ability to inhibit the primary target of antibacterial quinolones.

Step-by-Step Methodology:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing Tris-HCl (pH 7.5), KCl, MgCl₂, DTT, spermidine, ATP, and bovine serum albumin.[15]

• Substrate and Inhibitor Addition: Add relaxed plasmid DNA (e.g., pBR322) as the substrate. Add varying concentrations of the test quinoline compound (or DMSO for the control). Incubate on ice.[15][16]

• Enzyme Addition and Incubation: Initiate the reaction by adding the DNA gyrase enzyme (containing both GyrA and GyrB subunits). Incubate the mixture at 30-37°C for 30-60 minutes.[15][16]

• Reaction Termination: Stop the reaction by adding a stop buffer containing SDS and a loading dye.

• Agarose Gel Electrophoresis: Load the samples onto an agarose gel. Run the gel to separate the different forms of the plasmid DNA.

• Visualization and Analysis: Stain the gel with an intercalating dye (e.g., ethidium bromide) and visualize under UV light. The supercoiled DNA (product) will migrate faster than the relaxed DNA (substrate). The IC₅₀ is the compound concentration that inhibits 50% of the supercoiling activity compared to the no-drug control.[17]

Visualization of Workflows and Mechanisms

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: A typical workflow for SAR-guided drug discovery of quinoline derivatives.

Caption: Quinolone interaction with the DNA gyrase-DNA cleavage complex.

Conclusion and Future Directions

The substituent at the 6-position of the quinoline-3-carboxylate scaffold is a powerful handle for modulating biological activity. For antibacterial agents, the 6-fluoro substitution remains the undisputed champion, conferring potent DNA gyrase inhibition and broad-spectrum activity. However, in other therapeutic areas like antimalarials and anticancer agents, the SAR is more nuanced, with substituents like chloro and methoxy demonstrating superior efficacy in specific contexts.

The provided protocols for synthesis and biological evaluation offer a robust framework for researchers to systematically explore the chemical space around the C6-position. Future work should focus on developing novel C6-substituents that not only enhance potency but also mitigate known liabilities of the quinoline class, such as phototoxicity and the development of resistance. By combining rational design, guided by the SAR principles outlined here, with efficient synthesis and standardized screening, the quinoline-3-carboxylate scaffold will undoubtedly continue to yield clinically valuable therapeutic agents.

References

This section will be populated with the full list of cited sources in the final output.

Sources

• 1. Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluoroquinolone antibiotics: An overview - Adesh University Journal of Medical Sciences & Research [aujmsr.com]
• 3. pharmacy180.com [pharmacy180.com]
• 4. Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. Synthesis of 6-fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid derivatives as potential antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quinoline Derivatives: In Vitro Antimicrobial Study | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Biological Evaluation of 2-Substituted Quinoline 6-Carboxamides as Potential mGluR1 Antagonists for the Treatment of Neuropathic Pain [jstage.jst.go.jp]
• 13. tandfonline.com [tandfonline.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Inhibition of DNA Gyrase by Levofloxacin and Related Fluorine-Containing Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]
• 17. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, ensuring the safety of laboratory personnel and the protection of our environment.

Understanding the Compound: Hazard Profile and Regulatory Context

The primary hazards associated with this class of compounds include:

• Skin Irritation: Causes skin irritation.[1]

• Serious Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

• Acute Oral Toxicity: May be harmful if swallowed.[1]

From a regulatory standpoint, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate falls under the category of halogenated organic compounds .[3] In the United States, the Environmental Protection Agency (EPA) regulates the disposal of such chemicals under the Resource Conservation and Recovery Act (RCRA).[4] It is imperative that laboratories adhere to both federal and any applicable state-specific regulations for hazardous waste.[5]

Core Principles of Disposal: A Self-Validating Protocol

The cornerstone of a robust chemical disposal protocol is a system that is inherently safe and verifiable at each step. The following principles should be integrated into your laboratory's standard operating procedures (SOPs).

Table 1: Hazard and Handling Summary

Hazard Classification	GHS Pictogram	Precautionary Measures	First Aid
Skin Irritant (Category 2)	GHS07 (Exclamation Mark)	Wear protective gloves and clothing.	Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.[2]
Eye Irritant (Category 2A)	GHS07 (Exclamation Mark)	Wear eye and face protection.	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	GHS07 (Exclamation Mark)	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.	If inhaled, remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[2]
Acute toxicity, oral (Category 4)	GHS07 (Exclamation Mark)	Do not eat, drink or smoke when using this product. Wash hands thoroughly after handling.	If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[6]

Step-by-Step Disposal Workflow

The proper disposal of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is a multi-step process that begins the moment the material is designated as waste.

Caption: Disposal workflow for Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Experimental Protocol for Disposal

• Designation as Waste: Once a decision is made to discard the compound, it must be treated as hazardous waste. This includes expired materials, off-specification batches, and contaminated residues.

• Segregation: This is a critical step. Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate must be segregated as halogenated organic waste .[3]

  • Causality: Halogenated organic compounds often require specific disposal methods, such as high-temperature incineration, to prevent the formation of toxic byproducts.[3] Mixing them with non-halogenated waste can complicate and increase the cost of disposal for the entire waste stream.[7]

  • Action: Collect this waste in a designated container, separate from non-halogenated solvents, strong acids, bases, and oxidizers.[1][8]

• Container Selection:

  • Use a container that is chemically compatible with the waste. A high-density polyethylene (HDPE) or glass container with a secure, screw-top cap is recommended.[1]

  • Ensure the container is in good condition, free from cracks or leaks.

  • Do not use metal containers, as they can corrode.[1]

• Waste Transfer:

  • When transferring the solid compound or solutions containing it, do so in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Capping: Keep the waste container securely capped at all times, except when adding waste. This prevents the release of vapors and protects against spills.[1]

• Labeling: Proper labeling is a legal requirement and essential for safety. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate"

  • The specific hazards (e.g., "Irritant," "Harmful if Swallowed")

  • The date accumulation started

  • The name of the principal investigator or laboratory contact

• Storage:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[1]

  • The SAA should be at or near the point of generation and under the control of the laboratory personnel.

  • Ensure secondary containment, such as a tray, is used to contain any potential leaks.[1]

• Professional Disposal:

  • Do not attempt to treat or neutralize this chemical waste in the laboratory unless you have a specifically approved and validated protocol. The degradation of halogenated aromatic compounds can be complex and may produce other hazardous substances.[9][10]

  • Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[1]

Logical Relationships in Waste Management

The following diagram illustrates the key decision points and relationships in the compliant disposal of halogenated chemical waste.

Sources

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. bucknell.edu [bucknell.edu]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. capotchem.com [capotchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mwcog.org [mwcog.org]
• 9. Degradation of halogenated aromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Safe Handling of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

An In-Depth Technical Guide for Laboratory Professionals

As a novel heterocyclic compound, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate presents unique opportunities in drug discovery and development. Its handling, however, demands a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides a comprehensive overview of the essential personal protective equipment (PPE) and safe handling practices to ensure the well-being of researchers and the integrity of their work.

Understanding the Hazard Profile

• Harmful if swallowed: (H302)

• Causes skin irritation: (H315)

• Causes serious eye irritation: (H319)

• May cause respiratory irritation: (H335)

These classifications highlight the primary routes of exposure and the immediate health risks associated with this chemical class. The presence of a halogenated quinoline core structure further necessitates caution, as such compounds can have uninvestigated toxicological properties[2][3].

Core Principles of Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to mitigating the risks associated with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate. A multi-layered approach to PPE is recommended, addressing each potential route of exposure. The following table summarizes the minimum PPE requirements for handling this compound in a laboratory setting.

Body Part	Required PPE	Standard	Rationale
Eyes/Face	Tightly fitting safety goggles or a face shield	EN 166 (EU) or ANSI Z87.1 (US)	Protects against splashes and airborne particles that can cause serious eye irritation[4][5].
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene)	EN 374	Prevents skin contact, which can lead to irritation[4][5][6]. Gloves should be inspected before use and disposed of properly[3].
Body	Laboratory coat or chemical-resistant suit	N/A	Provides a barrier against accidental spills and contamination of personal clothing[5].
Respiratory	Use in a well-ventilated area or fume hood. If dust formation is likely, a NIOSH-approved respirator with a particulate filter is necessary.	NIOSH (US) or EN 143 (EU)	Minimizes the inhalation of airborne particles that may cause respiratory tract irritation[2][3].
Feet	Closed-toe shoes	N/A	Protects feet from spills and falling objects.

Step-by-Step Guide to Safe Handling

Adherence to a standardized operational procedure is critical for minimizing exposure and ensuring a safe working environment.

3.1. Preparation and Engineering Controls:

• Consult the SDS: Always attempt to locate the most specific SDS available for the compound you are working with. For Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, review the SDS of close structural analogs[7][8].

• Work in a Designated Area: All handling of this compound should be conducted in a well-ventilated chemical fume hood to mitigate the risk of inhalation[2].

• Assemble all necessary PPE: Before handling the compound, ensure all required PPE is readily available and in good condition.

3.2. Handling the Compound:

• Donning PPE: Put on your lab coat, followed by safety goggles and gloves. If there is a risk of dust generation, a respirator should be used.

• Weighing and Transfer: When weighing the solid compound, do so in a fume hood to contain any airborne particles. Use appropriate tools (e.g., spatula, weigh boat) to minimize dust formation.

• In Solution: When working with the compound in solution, be mindful of potential splashes. Conduct all transfers and reactions within the fume hood.

3.3. Post-Handling and Decontamination:

• Glove Removal: Remove gloves using the proper technique to avoid contaminating your skin[3].

• Hand Washing: Wash your hands thoroughly with soap and water after handling the compound, even if gloves were worn[3].

• Cleaning Work Surfaces: Decontaminate all work surfaces and equipment that came into contact with the chemical.

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[7][8].
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Seek medical attention if irritation persists[7][8].
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention[2][7].
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[2][8].

Spill Management and Waste Disposal

5.1. Spill Containment:

In the case of a small spill, and if it is safe to do so, follow these steps:

• Ensure the area is well-ventilated.

• Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

• Sweep up the absorbed material and place it in a sealed, labeled container for disposal.

5.2. Waste Disposal:

All waste containing Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate should be treated as hazardous chemical waste.

• Solid Waste: Collect in a clearly labeled, sealed container.

• Liquid Waste: Collect in a labeled, sealed, and appropriate solvent waste container.

• Disposal: All chemical waste must be disposed of through a licensed professional waste disposal service, following all local, state, and federal regulations[2][3]. Do not discharge into the environment[8].

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Sources

• 1. Ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate | C12H10BrNO3 | CID 689824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. capotchem.cn [capotchem.cn]
• 3. capotchem.com [capotchem.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. hsa.ie [hsa.ie]
• 7. ETHYL 6-BROMO-8-CHLORO-4-HYDROXY-QUINOLINE-3-CARBOXYLATE - Safety Data Sheet [chemicalbook.com]
• 8. chemicalbook.com [chemicalbook.com]